3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

• CAS: 49652-64-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Excitation and Emission Spectra of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of Coumarin Dyes

Coumarin derivatives are a prominent class of fluorophores with extensive applications in various scientific disciplines, including bioimaging, fluorescent probes, and laser dyes.[1] Their popularity stems from a combination of desirable photophysical properties such as high fluorescence quantum yields, significant Stokes shifts, and good photostability.[1] The specific compound of interest, 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, belongs to the 7-hydroxycoumarin family, which is particularly noted for its environmental sensitivity, making it a valuable tool for probing molecular environments.

The core structure, a benzopyrone, can be synthetically modified at various positions to tune its photophysical properties. For instance, the introduction of an electron-donating group, such as a diethylaminoethyl substituent at the 3-position and a hydroxyl group at the 7-position, significantly influences the intramolecular charge transfer (ICT) characteristics of the molecule, which are fundamental to its fluorescence behavior.[2]

Fundamental Photophysical Properties

The fluorescence of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin arises from the transition of an electron from an excited singlet state (S₁) back to the ground state (S₀), releasing the excess energy as a photon. The efficiency of this process is quantified by the fluorescence quantum yield (ΦF), which is the ratio of emitted photons to absorbed photons.[3]

Upon excitation with light of an appropriate wavelength, the molecule undergoes a π→π* electronic transition.[4] The excited state is typically more polar than the ground state, a crucial factor that dictates its interaction with the surrounding solvent molecules.[5]

Environmental Factors Influencing Spectra

The excitation and emission spectra of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin are not static but are profoundly influenced by its immediate environment. Understanding these dependencies is critical for the robust application of this fluorophore in experimental settings.

Solvent Polarity

A well-documented phenomenon for coumarin dyes is the effect of solvent polarity on their spectral properties.[6] As solvent polarity increases, a bathochromic (red) shift is typically observed in the emission spectrum.[2] This occurs because the more polar excited state is stabilized to a greater extent by polar solvent molecules through a process known as solvent relaxation.[2] This stabilization lowers the energy of the excited state, resulting in the emission of lower-energy (longer wavelength) photons.[2]

Conversely, the fluorescence quantum yield often decreases in highly polar solvents.[2] This quenching effect is frequently attributed to the formation of a non-fluorescent or weakly fluorescent Twisted Intramolecular Charge Transfer (TICT) state.[2] In polar environments, the rotation around the C-N bond of the diethylamino group is facilitated, leading to the formation of the TICT state, which provides a non-radiative decay pathway.[2]

pH Dependence

The fluorescence of 7-hydroxycoumarin derivatives is highly sensitive to pH.[7] This is due to the protonation state of the 7-hydroxy group.[7] In acidic to neutral solutions, the hydroxyl group is protonated (phenol form). As the pH increases, the hydroxyl group deprotonates to form a phenolate anion.[7] This deprotonation alters the electronic structure of the molecule, leading to significant changes in its absorption and fluorescence properties.[7]

Generally, with an increase in pH from acidic to alkaline, the fluorescence emission shifts to longer wavelengths.[7] For example, the fluorescence color can change from blue in acidic conditions to green or even yellow-green in alkaline conditions.[7] The fluorescence intensity is also strongly pH-dependent, often increasing as the pH rises and the more fluorescent phenolate form becomes dominant.[8] The pKa of the 7-hydroxy group in the parent 7-hydroxycoumarin is in the range of 7.1 to 7.8, though this can be influenced by other substituents on the coumarin ring.[7]

Experimental Characterization

Accurate determination of the excitation and emission spectra is paramount for any application of this fluorophore. The following sections outline the standard protocols for these measurements.

Instrumentation

A spectrofluorometer is the primary instrument for measuring fluorescence spectra.[9] This instrument consists of an excitation source (e.g., a xenon lamp), an excitation monochromator to select the desired excitation wavelength, a sample holder, an emission monochromator to analyze the emitted light, and a detector (e.g., a photomultiplier tube).[9]

Protocol for Measuring Excitation and Emission Spectra

This protocol outlines the fundamental steps for acquiring the spectral data for 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin.

Step 1: Sample Preparation

• Prepare a dilute solution of the coumarin derivative in a spectroscopic grade solvent.

• The concentration should be adjusted to have an absorbance of less than 0.1 at the excitation wavelength in a 1 cm path length cuvette to minimize inner filter effects.[3]

Step 2: Recording the Emission Spectrum

• Set the excitation monochromator to the wavelength of maximum absorption (λ_abs_max).

• Scan the emission monochromator over a range of wavelengths to record the fluorescence intensity at each wavelength.[10]

• The resulting plot of fluorescence intensity versus emission wavelength is the emission spectrum. The peak of this spectrum corresponds to the wavelength of maximum emission (λ_em_max).

Step 3: Recording the Excitation Spectrum

• Set the emission monochromator to the wavelength of maximum emission (λ_em_max).

• Scan the excitation monochromator over a range of wavelengths while monitoring the fluorescence intensity at λ_em_max.[9]

• The resulting plot of fluorescence intensity versus excitation wavelength is the excitation spectrum. The peak of this spectrum should correspond to the absorption maximum.

Caption: Workflow for determining excitation and emission spectra.

Determination of Fluorescence Quantum Yield (Relative Method)

The relative method is a widely used technique to determine the fluorescence quantum yield by comparing the fluorescence of the sample to a well-characterized standard with a known quantum yield.[3][11]

Step 1: Selection of a Standard

• Choose a fluorescence standard that absorbs and emits in a similar spectral region to the sample.[11]

• The standard should have a well-established and reliable quantum yield.[11]

Step 2: Preparation of Solutions

• Prepare a series of dilutions for both the sample and the standard in the same spectroscopic grade solvent.

• The concentrations should be adjusted to yield absorbances at the excitation wavelength between 0.02 and 0.1.[11]

Step 3: Absorbance and Fluorescence Measurements

• Record the UV-Vis absorbance spectrum for each dilution of the sample and the standard.

• Record the fluorescence emission spectrum for each dilution, using the same excitation wavelength for all measurements.[11]

Step 4: Data Analysis

• Integrate the area under the corrected fluorescence emission spectrum for each solution.

• Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the sample and the standard.

• The quantum yield of the unknown sample (Φ_x) is calculated using the following equation:[11] Φ_x = Φ_st * (Grad_x / Grad_st) * (η_x² / η_st²) Where:

  • Φ is the fluorescence quantum yield.

  • Grad is the gradient from the plot of integrated fluorescence intensity versus absorbance.

  • η is the refractive index of the solvent.

  • The subscripts 'x' and 'st' denote the unknown sample and the standard, respectively.

Caption: Workflow for relative quantum yield determination.

Quantitative Data Summary

The following table summarizes the typical photophysical properties of 7-hydroxy-4-methylcoumarin, a closely related parent compound, to provide a reference point. The exact values for 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin will vary depending on the specific experimental conditions.

Property	Value	Conditions	Reference
Excitation Maximum (λ_ex)	~360 nm	Neutral pH	[12]
Emission Maximum (λ_em)	~448 nm	Neutral pH	[12]
pKa (7-hydroxy group)	~7.8	[13]

Conclusion

3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is a versatile fluorescent probe whose spectral properties are intricately linked to its molecular environment. A thorough understanding of the effects of solvent polarity and pH is essential for its effective use in research and development. The protocols outlined in this guide provide a robust framework for the accurate characterization of its excitation and emission spectra, enabling reliable and reproducible experimental outcomes. As with all fluorescent probes, careful experimental design and control of environmental variables are paramount to harnessing their full potential.

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• SYNTHESIS AND CHARACTERIZATION OF NEW 7-HYDROXY-4-METHYL COUMARIN INCORPORATED FLAVANONE AND ISOXAZOLINE DERIVATIVES. International Journal of Pharmaceutical, Chemical, and Biological Sciences. [Link]

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A Technical Guide to the Synthesis and Characterization of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

Abstract: This document provides a comprehensive technical overview for the multi-step synthesis and detailed characterization of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, a fluorescent heterocyclic compound with significant potential in medicinal chemistry and materials science. The guide elaborates on the underlying chemical principles, provides detailed experimental protocols, and outlines a systematic workflow for structural and purity verification. It is intended for researchers and professionals in the fields of organic synthesis, drug discovery, and chemical biology.

Introduction and Strategic Overview

Coumarins (2H-chromen-2-ones) are a prominent class of benzopyrone-based heterocyclic compounds found in numerous natural sources.[1][2] Their unique photochemical properties and diverse pharmacological activities—including antibacterial, anti-inflammatory, and anticoagulant effects—make them privileged scaffolds in drug development and functional dye design.[1][3] The target molecule, 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, incorporates a basic diethylaminoethyl side chain at the C3 position, a modification known to modulate biological activity and enhance fluorescence properties.

The synthetic strategy detailed herein is a robust, three-step sequence commencing with the well-established Pechmann condensation to construct the core coumarin scaffold. This is followed by functionalization at the C3 position and subsequent nucleophilic substitution to introduce the desired aminoalkyl side chain.

Synthetic Pathway and Experimental Protocols

The synthesis is logically divided into three primary stages:

• Step 1: Construction of the 7-hydroxy-4-methylcoumarin core.

• Step 2: Introduction of an electrophilic handle at the C3 position.

• Step 3: Nucleophilic substitution to append the diethylaminoethyl moiety.

A visual representation of this workflow is provided below.

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An In-depth Technical Guide to 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin: Synthesis, Properties, and Applications

This guide provides a comprehensive technical overview of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, a fluorescent heterocyclic compound of significant interest to researchers in chemistry, biology, and materials science. We will delve into its core chemical and physical properties, provide detailed protocols for its synthesis and characterization, and explore its applications, particularly as a fluorescent probe. This document is intended for an audience of researchers, scientists, and drug development professionals, offering field-proven insights into its practical use.

Core Molecular and Physical Properties

3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is a derivative of the 7-hydroxycoumarin (umbelliferone) scaffold. The introduction of a diethylaminoethyl group at the 3-position significantly modulates its electronic and, consequently, its photophysical properties. The compound is typically handled as a stable white crystalline powder, often in its hydrochloride salt form to improve solubility and stability.[1]

Property	Value (Free Base)	Value (Hydrochloride Salt)	Source(s)
Molecular Formula	C₁₆H₂₁NO₃	C₁₆H₂₁NO₃ · HCl	[2]
Molecular Weight	275.35 g/mol	311.80 g/mol	[2]
CAS Number	49652-64-4	15776-59-7	[2]
Appearance	White crystalline powder	White crystalline powder	[1]
Melting Point	Not reported	284-287 °C (with decomposition)	[2]
Solubility	Soluble in organic solvents like DMSO, ethanol	Poorly miscible with water	[1][3]

Chemical Structure:

The foundational structure consists of a benzopyrone ring system, which is the core of all coumarins. Key functional groups include the C7 hydroxyl group, which is crucial for its pH-dependent fluorescence, the C4 methyl group, and the C3 diethylaminoethyl sidechain that enhances its utility as a fluorescent label and can influence its biological interactions.

Caption: Chemical structure of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin.

Synthesis and Mechanistic Insights

The synthesis of this molecule is logically approached in two primary stages: the formation of the coumarin core followed by the functionalization at the C3 position.

Part A: Synthesis of the 7-Hydroxy-4-methylcoumarin Core via Pechmann Condensation

The Pechmann condensation is a classic and efficient acid-catalyzed reaction for synthesizing coumarins from a phenol and a β-ketoester.[4][5] For the 7-hydroxy-4-methylcoumarin core, resorcinol serves as the phenol and ethyl acetoacetate provides the ketoester component.

Mechanism Rationale: Concentrated sulfuric acid acts as both the catalyst and a dehydrating agent. Resorcinol, being an activated phenol, readily undergoes electrophilic attack. The acid protonates the carbonyl oxygen of ethyl acetoacetate, making the carbonyl carbon more electrophilic. This is followed by an electrophilic aromatic substitution onto the resorcinol ring. Subsequent cyclization via transesterification and dehydration driven by the acid yields the stable benzopyrone ring system.[3][5]

Caption: Workflow for Pechmann condensation to synthesize the coumarin core.

Detailed Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place resorcinol (1 equivalent). Cool the flask in an ice-salt bath to 0-5 °C.

• Acid Addition: Slowly add concentrated sulfuric acid (e.g., 4 equivalents) to the resorcinol with constant stirring, ensuring the temperature does not rise above 10 °C.

• Reactant Addition: Once the resorcinol has dissolved, add ethyl acetoacetate (1.1 equivalents) dropwise from the dropping funnel over 30 minutes, maintaining the low temperature.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 18-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[4]

• Work-up: Pour the reaction mixture slowly into a beaker of crushed ice with vigorous stirring. A precipitate will form.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with cold water until the washings are neutral to litmus paper. The crude product can be purified by recrystallization from ethanol to yield pure 7-hydroxy-4-methylcoumarin.[3]

Part B: C3-Functionalization via Mannich Reaction

To introduce the diethylaminoethyl sidechain at the C3 position, a Mannich-type reaction is employed. This is an aminoalkylation reaction involving an acidic proton (here, the vinylic proton at C3 of the coumarin), formaldehyde, and a secondary amine (diethylamine).[6]

Mechanism Rationale: The C3 proton of the coumarin ring is acidic due to its position adjacent to the electron-withdrawing carbonyl group of the pyrone ring. In the presence of formaldehyde and diethylamine, an electrophilic Eschenmoser's salt-like iminium ion (CH₂=N⁺(Et)₂) is formed in situ. The coumarin, acting as a nucleophile, attacks this iminium ion in an electrophilic substitution reaction, leading to the formation of the C-C bond at the C3 position and yielding the final product. This reaction is highly regioselective for the C3 position.[6][7]

Detailed Protocol:

• Reactant Mixture: In a round-bottom flask, dissolve 7-hydroxy-4-methylcoumarin (1 equivalent) in absolute ethanol.

• Reagent Addition: Add diethylamine (1.2 equivalents) followed by an aqueous solution of formaldehyde (37%, 1.5 equivalents).

• Reflux: Heat the reaction mixture to reflux and maintain for 8-12 hours. Monitor the reaction's completion using TLC.

• Work-up: After cooling to room temperature, pour the reaction mixture into ice water. If the product precipitates, it can be collected by filtration. Often, the product will be an oil or remain in solution.

• Extraction: Neutralize the solution with a mild base (e.g., sodium bicarbonate solution) and extract the product into an organic solvent such as ethyl acetate or dichloromethane (3 x volumes).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude product can be purified using column chromatography on silica gel. To obtain the hydrochloride salt for better handling, the purified free base can be dissolved in a minimal amount of dry ether or isopropanol and treated with a solution of HCl in the same solvent. The precipitated salt is then filtered and dried.

Analytical Characterization and Spectroscopic Properties

The identity and purity of the synthesized compound must be confirmed through standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR: Will show characteristic peaks for the aromatic protons on the coumarin ring, a singlet for the C4-methyl group, and distinct signals (triplets and quartets) for the ethyl groups and the methylene (-CH₂-CH₂-) bridge of the sidechain. The phenolic -OH proton will appear as a broad singlet.

  • ¹³C-NMR: Will confirm the presence of the carbonyl carbon of the lactone, the aromatic carbons, the methyl carbon, and the carbons of the diethylaminoethyl sidechain.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Key vibrational bands will include a broad O-H stretch for the hydroxyl group, C-H stretches for aromatic and aliphatic groups, a strong C=O stretch for the lactone carbonyl, and C=C stretches for the aromatic ring.

• Mass Spectrometry (MS): Will show the molecular ion peak corresponding to the calculated molecular weight of the compound, confirming its identity.

Photophysical Properties

7-hydroxycoumarin derivatives are well-known for their strong fluorescence.[] The diethylamino group at the 7-position (in related compounds) is a strong electron-donating group that enhances fluorescence quantum yield.[9][10] The photophysical properties are highly sensitive to the solvent environment and pH due to the phenolic hydroxyl group.[11]

Property	Expected Value / Behavior	Rationale / Comparison
Excitation Max (λ_ex)	~370-390 nm	Based on 7-diethylamino-4-methylcoumarin.[9] The exact maximum will be solvent-dependent.
Emission Max (λ_em)	~440-470 nm (Blue-Green)	Typical for this class of coumarins, exhibiting a significant Stokes shift.[9][11]
Quantum Yield (Φ_F)	High	The diethylamino group enhances fluorescence efficiency.
pH Sensitivity	High	The C7-hydroxyl group has a pKa that, upon deprotonation in basic media, shifts the absorption and emission spectra to longer wavelengths (a bathochromic shift) and often alters the fluorescence intensity.

Applications in Scientific Research

The primary application of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is as a fluorescent probe or label. The diethylaminoethyl group can serve as a reactive handle for conjugation to other molecules or as a moiety that imparts specific solubility or biological targeting properties.

Application Protocol: Use as a Fluorescent Probe for Live-Cell Imaging

This protocol provides a general framework for using the compound to stain and visualize cellular compartments or to monitor intracellular pH changes, leveraging its pH-sensitive fluorescence. This protocol is based on standard methods for similar coumarin-based cell imaging probes.[12]

Caption: Experimental workflow for live-cell imaging with a coumarin probe.

Detailed Protocol:

• Stock Solution Preparation: Prepare a 1-10 mM stock solution of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin (or its HCl salt) in high-quality, anhydrous dimethyl sulfoxide (DMSO). Store at -20°C, protected from light.

• Cell Culture: Seed the cells of interest (e.g., HeLa, A549) onto glass-bottom dishes or chamber slides suitable for fluorescence microscopy. Culture them until they reach 60-80% confluency.

• Probe Loading: On the day of the experiment, dilute the stock solution into pre-warmed cell culture medium to a final working concentration of 1-10 µM. The optimal concentration must be determined empirically for each cell type to maximize signal and minimize cytotoxicity.

• Staining: Remove the existing medium from the cells and replace it with the medium containing the fluorescent probe. Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing: Gently aspirate the probe-containing medium and wash the cells two to three times with pre-warmed phosphate-buffered saline (PBS) or a suitable imaging buffer to remove any unbound probe.

• Imaging: Immediately image the cells using a fluorescence microscope equipped with a suitable filter set (e.g., a DAPI filter set with excitation around 350-380 nm and emission collection around 440-480 nm). Acquire images to observe the probe's subcellular localization. For pH measurements, calibrated imaging with ratiometric analysis would be necessary.

Safety and Handling

3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride is classified as a hazardous substance.[1] It is irritating to the eyes, respiratory system, and skin.[1]

• Handling: Always handle in a well-ventilated area or a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, chemical-resistant gloves, and a lab coat.[1]

• Storage: Store in a tightly sealed container in a cool, dry place, away from oxidizing agents.[1]

• Fire Hazard: The compound is a combustible solid. Avoid generating dust clouds, which can form explosive mixtures with air.[1]

• Health Hazards: Avoid inhalation of dust. Skin contact may cause inflammation. Entry through cuts or abrasions may lead to systemic effects.[1]

This guide provides a foundational understanding of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin. Researchers are encouraged to consult the primary literature for more specific applications and detailed experimental conditions tailored to their research needs.

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• Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2017). Synthesis, Characterization and Antibacterial Evaluation With Computational Study of new Schiff Bases Derived from 7-Hydroxy-4-Methyl Coumarin. Oriental Journal of Chemistry, 33(2). Retrieved from [Link]

• Jain, S., et al. (2022). Design, Synthesis, Physicochemical Characterization And Biological (Antioxidant And Antiurease) Evaluation Of Newer Coumarin Derivatives. Pharmaceutical Negative Results, 13(Special Issue 8), 3993-4003. Retrieved from [Link]

• Mejía-González, E., et al. (2022). Synthesis, Optical Characterization in Solution and Solid-State, and DFT Calculations of 3-Acetyl and 3-(1′-(2′-Phenylhydrazono)ethyl)-coumarin-(7)-substituted Derivatives. Molecules, 27(12), 3662. Retrieved from [Link]

• Gadkhe, S. A., et al. (2017). SYNTHESIS AND CHARACTERIZATION OF NEW 7-HYDROXY-4-METHYL COUMARIN INCORPORATED FLAVANONE AND ISOXAZOLINE DERIVATIVES. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 7(3), 274-278. Retrieved from [Link]

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• Pinto, R. M. A., et al. (2023). Spectroscopic properties of 7-diethylamino-4-methylcoumarin derivatives. Dyes and Pigments, 211, 111082. Retrieved from [Link]

• Martínez-Mora, O., et al. (2021). Mannich bases of hydroxycoumarins: synthesis, DFT/QTAIM computational study and assessment of biological activity. RSC Advances, 11(52), 32909-32918. Retrieved from [Link]

• Husain, M. M., Sindhu, R., & Tandon, H. C. (2012). Photophysical properties and estimation of ground and excited state dipole moments of 7-diethylamino and 7-diethylamino-4-methyl coumarin dyes from absorption and emission spectra. European Journal of Chemistry, 3(1), 87-93. Retrieved from [Link]

• Dey, S., et al. (2022). A new 7-diethylamino-4-hydroxycoumarin based reversible colorimetric/fluorometric probe for sequential detection of Al3+/PPi and its potential use in biodetection and bioimaging applications. New Journal of Chemistry, 46(1), 159-168. Retrieved from [Link]

• Al-Obaidi, A. S. M., et al. (2016). Synthesis and Characterization of New Mannich Bases Derived from 7-hydroxy-4-methyl Coumarin. Baghdad Science Journal, 13(2s). Retrieved from [Link]

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• Shinde, S. B., et al. (2016). Synthesis and Nitration of 7-Hydroxy-4-Methyl Coumarin via Pechmann Condensation Using Eco-Friendly Medias. International Journal of Current Research in Chemistry and Pharmaceutical Sciences, 3(8), 1-6. Retrieved from [Link]

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Unraveling the Fluorescence Mechanism of 7-Hydroxy-4-methylcoumarin (4-MU) Derivatives: A Comprehensive Technical Guide

Executive Summary

7-Hydroxy-4-methylcoumarin (commonly known as 4-methylumbelliferone or 4-MU) and its derivatives form the backbone of modern fluorogenic assays, enzyme kinetic studies, and self-immolative molecular probes. Despite their ubiquitous use in drug development and molecular biology, the underlying photophysics of 4-MU derivatives are frequently oversimplified.

This whitepaper provides an in-depth mechanistic analysis of 4-MU fluorescence. By dissecting its photoacid behavior, Excited-State Proton Transfer (ESPT) dynamics, and solvent-dependent tautomerization, we provide researchers with the authoritative grounding necessary to design highly sensitive, environmentally responsive fluorescent probes.

The Core Photophysical Engine: Photoacidity and ESPT

The defining characteristic of 4-MU is its dramatic shift in acidity upon photon absorption. This phenomenon, known as photoacidity, dictates its fluorescence profile in aqueous and protic environments.

Ground-State vs. Excited-State Acidity

In its electronic ground state ( S0​ ), 4-MU is a mild photoacid with a pKa​ of approximately 7.7 [1][1]. At physiological pH (7.4), a significant portion of the molecules exists in the neutral enol form.

However, upon excitation to the first singlet excited state ( S1​ ), the electron density undergoes a massive intramolecular charge transfer from the electron-donating C7-hydroxyl group toward the electron-accepting coumarin ring. This charge redistribution drastically weakens the O-H bond, dropping the excited-state pKa∗​ to approximately 0.45 [1][1]. Consequently, the S1​ enol acts as a super-acid, rapidly transferring a proton to the surrounding solvent to form a highly fluorescent excited anion.

The "Water-Wire" Tautomerization Mechanism

Unlike molecules that undergo direct Excited-State Intramolecular Proton Transfer (ESIPT), the distance between the C7-hydroxyl donor and the C2-carbonyl acceptor in 4-MU is too large for direct proton exchange. Instead, 4-MU relies on a solvent-mediated non-dissociative pathway.

In aqueous environments, a hydrogen-bonded network of solvent molecules—typically a "water wire" consisting of three H2​O molecules—bridges the donor and acceptor sites. Upon excitation, a concerted proton relay occurs along this wire, yielding a long-wavelength emitting keto tautomer [2][2].

Photophysical states and ESPT pathways of 4-methylumbelliferone.

Quantitative Photophysical Properties

The emission profile of 4-MU is a composite of its prototropic forms. The fluorescence of 4-MU is strongly dependent on pH and reaches its maximum intensity at pH 9-10, where the anionic form dominates [3][3].

Below is a consolidated table of the photophysical parameters for the distinct species of 4-MU in aqueous environments [1][1] [4][4].

Prototropic Species	State	Absorption Max ( λabs​ )	Emission Max ( λem​ )	Acidity Constant
Neutral (Enol)	Ground ( S0​ )	~320 nm	-	pKa​≈7.7
Neutral (Enol)	Excited ( S1​ )	-	~390 nm	pKa∗​≈0.45
Anion	Ground ( S0​ )	~360 nm	-	-
Anion	Excited ( S1​ )	-	~448 nm	-
Keto Tautomer *	Excited ( S1​ )	-	~480 nm	-

Experimental Workflows: Validating ESPT Dynamics

To utilize 4-MU derivatives effectively, researchers must validate the kinetic rates of proton transfer. Relying solely on the Förster cycle to calculate pKa∗​ is often inaccurate due to non-negligible solvent relaxation entropies in the excited state. The following self-validating protocol utilizes Time-Correlated Single Photon Counting (TCSPC) to definitively measure ESPT.

Protocol: Time-Resolved Validation of 4-MU Photoacidity

Step 1: Preparation of Isosbestic Buffer Series

• Action : Prepare a series of Britton-Robinson (BR) buffers ranging from pH 2.0 to 11.0.

• Causality : BR buffers maintain a constant ionic strength across a wide pH range. This prevents ionic quenching artifacts that could skew fluorescence intensity readings, ensuring that any observed changes are strictly pH-dependent.

Step 2: Ground-State Validation via Steady-State UV-Vis

• Action : Record the absorption spectra of the 4-MU derivative across the pH series.

• Self-Validation Check : Identify the isosbestic point (typically around 335 nm for 4-MU). If the spectral curves do not intersect perfectly at a single point, ground-state aggregation or chemical degradation has occurred. The experiment must be halted and solutions remade.

Step 3: Steady-State Emission Profiling

• Action : Excite the samples exactly at the established isosbestic point and measure emission from 350 nm to 550 nm.

• Causality : Exciting at the isosbestic point guarantees that the exact same number of photons are absorbed by the sample regardless of the ground-state Enol/Anion ratio. This makes the resulting emission intensities directly comparable and mathematically rigorous.

Step 4: TCSPC (Time-Correlated Single Photon Counting)

• Action : Excite the sample with a 340 nm pulsed laser/LED. Monitor the fluorescence decay kinetics at 390 nm (Enol* emission) and 450 nm (Anion* emission).

• Causality : Steady-state fluorometry cannot distinguish between static quenching and dynamic proton transfer. TCSPC will reveal a picosecond-scale decay of the enol form that perfectly matches the rise time of the anion form—the definitive kinetic proof of ESPT.

Self-validating experimental workflow for determining excited-state pKa and ESPT dynamics.

Applications in Drug Development: Self-Immolative Probes

The predictable photoacidity of 4-MU makes it an ideal leaving group for self-immolative fluorescent probes. By chemically modifying the C7-hydroxyl group, the electron-donating ability of the oxygen is neutralized, preventing the intramolecular charge transfer required for visible fluorescence.

Mechanism of Analyte-Triggered Turn-On

Modern probes utilize an analyte-responsive trigger (e.g., an azide group for H2​S detection) linked to the 4-MU core. When the target analyte interacts with the trigger, it initiates a cascade reaction—such as spontaneous intramolecular lactamization—that cleaves the linker and ejects the free 4-MU molecule [5][5].

Because biological assays are typically conducted at pH 7.4 (well above the excited-state pKa∗​ of 0.45), the released 4-MU instantly undergoes ESPT upon excitation, yielding a massive, high-contrast fluorescence turn-on at 448 nm.

Mechanism of analyte-triggered self-immolative 4-MU probes for high-contrast fluorescence assays.

References

• The Journal of Physical Chemistry B - Excited-State Proton Transfer Behavior of 7-Hydroxy-4-methylcoumarin in AOT Reverse Micelles. Available at:[Link]

• The Journal of Physical Chemistry A - Excited-State Proton Transfer in 7-Hydroxy-4-methylcoumarin along a Hydrogen-Bonded Water Wire. Available at:[Link]

• ResearchGate - Effect of pH on the fluorescence of methylumbelliferone. Available at:[Link]

• Bio-protocol - Synthesis and Sensing Mechanisms. Available at:[Link]

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• 5. bio-protocol.org [bio-protocol.org]

An In-Depth Technical Guide to the Aqueous Solubility Profile of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

Abstract

This technical guide provides a comprehensive framework for understanding and determining the aqueous solubility profile of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, a compound of interest in pharmaceutical research. Given its ionizable nature, the solubility of this coumarin derivative is critically dependent on pH. This document outlines the fundamental physicochemical principles governing its solubility, presents detailed, field-proven protocols for experimental determination using the gold-standard shake-flask method, and offers insights into data interpretation and presentation. The methodologies described herein are designed to ensure scientific rigor and generate reliable, reproducible data essential for drug development professionals.

Introduction: The Critical Role of Solubility in Drug Development

Coumarin derivatives are a diverse class of heterocyclic compounds exhibiting a wide range of biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties.[1][2] The specific compound, 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, possesses structural features that make it a candidate for further investigation in drug discovery. However, for any compound to be a viable drug candidate, its physicochemical properties must be thoroughly characterized. Among the most crucial of these is aqueous solubility.[3]

Aqueous solubility directly influences a drug's bioavailability, as a compound must be in solution to be absorbed in the gastrointestinal tract.[3] An incomplete or inaccurate understanding of a compound's solubility can lead to failed clinical trials and significant financial losses. This guide focuses on providing the theoretical and practical knowledge necessary to accurately determine the pH-solubility profile of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin.

Theoretical Framework: Understanding the Physicochemical Drivers of Solubility

The aqueous solubility of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is governed by its molecular structure, which contains two key ionizable groups: a tertiary amine (the diethylamino group) and a phenolic hydroxyl group. This makes the compound amphoteric, meaning it can act as both a weak base and a weak acid.

• The Basic Center: The diethylamino group is a weak base. In acidic conditions (low pH), it will become protonated, forming a positively charged cation. This ionized form is generally much more soluble in water than the neutral form.

• The Acidic Center: The 7-hydroxy group is a weak acid. In alkaline conditions (high pH), it can be deprotonated to form a negatively charged phenolate anion, which also exhibits increased water solubility.

This pH-dependent ionization is the primary reason why a complete solubility profile across a range of pH values is essential. The relationship between pH, the acid dissociation constant (pKa), and the solubility of the ionized and un-ionized forms can be generally predicted by the Henderson-Hasselbalch equation.[4] However, experimental determination is crucial as factors like aggregation and drug-buffer complexation can cause deviations from this ideal behavior.[4]

Key Physicochemical Properties: While specific experimental data for this exact molecule is sparse, we can infer properties from its structure and related compounds:

Property	Expected Characteristic	Significance
pKa (Basic)	Estimated ~8.5-9.5	Determines the pH at which the diethylamino group becomes protonated.
pKa (Acidic)	Estimated ~7.5-8.5	Determines the pH at which the hydroxyl group becomes deprotonated.
LogP	Moderately lipophilic	The presence of the diethylamino and methyl groups suggests a degree of lipophilicity, which will influence the intrinsic solubility of the neutral form.
Intrinsic Solubility (S₀)	Low	The solubility of the neutral, un-ionized form is expected to be low in water.

Experimental Methodology: The Shake-Flask Method for Equilibrium Solubility

The "gold standard" for determining equilibrium solubility is the shake-flask method.[5][6] This method involves adding an excess amount of the solid compound to a buffer of a specific pH and agitating the mixture until equilibrium is reached. The resulting saturated solution is then analyzed to determine the concentration of the dissolved compound.

Materials and Reagents

• 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin (or its hydrochloride salt)

• Aqueous Buffers: A series of buffers covering the pH range of 1.2 to 10.0 (e.g., HCl for pH 1.2, phosphate buffers for pH 2.5-7.4, and borate buffers for pH 8.0-10.0). It is critical that the buffer system has sufficient capacity and does not interact with the test compound.[7][8]

• High-Purity Water

• Validated Analytical System: A High-Performance Liquid Chromatography (HPLC) system with a UV detector is recommended for accurate quantification.

• Thermostatically controlled shaker/incubator (e.g., 37 ± 1 °C for biopharmaceutical relevance)[9]

• Calibrated pH meter

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

Detailed Experimental Protocol

Step 1: Buffer Preparation Prepare a series of aqueous buffers (e.g., 50 mM) at various pH points (e.g., 1.2, 2.0, 3.0, 4.0, 5.0, 6.0, 6.8, 7.4, 8.0, 9.0, 10.0).[8][10] Verify the final pH of each buffer solution with a calibrated pH meter.[7]

Step 2: Sample Preparation Add an excess amount of solid 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin to vials containing a known volume of each prepared buffer. "Excess" means that a visible amount of undissolved solid should remain at the end of the experiment.[6]

Step 3: Equilibration Tightly seal the vials and place them in a shaker incubator set to a constant temperature (e.g., 37 °C).[9] Agitate the samples for a predetermined time to ensure equilibrium is reached. A common starting point is 24-48 hours. To confirm equilibrium, samples can be taken at different time points (e.g., 24, 48, and 72 hours) until the measured concentration plateaus.[9]

Step 4: Phase Separation After equilibration, remove the vials and allow the undissolved solid to settle. To separate the saturated supernatant from the excess solid, centrifuge the samples at a high speed.[11]

Step 5: Sample Analysis Carefully withdraw an aliquot of the clear supernatant. To remove any remaining fine particles, filter the aliquot through a 0.22 µm syringe filter. Quantify the concentration of the dissolved compound in the filtrate using a validated HPLC-UV method.[12]

Experimental Workflow Diagram

Caption: Workflow for the shake-flask solubility determination method.

Data Presentation and Interpretation

The results of the solubility study should be presented in a clear and concise manner. A table summarizing the solubility at each pH point is essential.

Tabulated Solubility Data (Hypothetical)

pH	Mean Solubility (µg/mL)	Standard Deviation
1.2	1550	75
2.0	1480	68
3.0	1250	55
4.0	850	42
5.0	250	18
6.0	45	5
6.8	15	2
7.4	10	1.5
8.0	25	3
9.0	120	11
10.0	550	30

The pH-Solubility Profile

A graphical representation of the data is crucial for visualizing the compound's behavior. The pH-solubility profile for an amphoteric compound like 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is expected to be "U" shaped.

• Acidic pH: At low pH, the basic diethylamino group is protonated, leading to high solubility.[13][14]

• Isoelectric Point: There will be a pH range where the compound is predominantly in its neutral, least soluble form. This corresponds to the bottom of the "U" curve.

• Alkaline pH: At high pH, the acidic hydroxyl group is deprotonated, again leading to an increase in solubility.[15]

Caption: Conceptual relationship between pH and the solubility of an amphoteric compound.

Conclusion

The determination of the aqueous solubility profile is a cornerstone of preclinical drug development. For an ionizable compound like 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, a comprehensive understanding of its pH-dependent solubility is non-negotiable. The shake-flask method, when executed with precision and care, provides reliable equilibrium solubility data that is essential for making informed decisions in formulation development and predicting in vivo performance. The protocols and principles outlined in this guide serve as a robust foundation for researchers and scientists in the pharmaceutical industry to generate high-quality, defensible solubility data.

References

• ACS Publications. (2021, May 13). Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry (ESI-Q-TOF-MS/MS) | Molecular Pharmaceutics. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor - PMC. Available at: [Link]

• Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Available at: [Link]

• Mettler-Toledo International Inc. (2025, March 31). Determining the Ideal Solubility of Drug Candidates by Means of DSC. Available at: [Link]

• Organisation for Economic Co-operation and Development. (2006, March 23). OECD GUIDELINES FOR THE TESTING OF CHEMICALS. Available at: [Link]

• LCGC International. (2026, March 20). Buffer Preparation — Hints, Tips and Common Errors. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Drug Solubility: Importance and Enhancement Techniques - PMC. Available at: [Link]

• MDPI. (2024, June 13). Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib. Available at: [Link]

• Shimadzu Corporation. (n.d.). Preparing Buffer Solutions. Available at: [Link]

• Auctores. (2024, July 24). Geometric structure and electronic properties of the fluorinated 7-hydroxycoumarin derivative molecule with anti-inflammatory effect: Homo-Lumo, MEP. Available at: [Link]

• Chromatography Online. (2014, August 22). Solubility of Buffers in Aqueous–Organic Eluents for Reversed-Phase Liquid Chromatography. Available at: [Link]

• ResearchGate. (2025, October 7). Determination of pH-Solubility Profile and Development of Prediction Models for pH-Dependent Solubility of Atorvastatin Calcium | Request PDF. Available at: [Link]

• Chemical Register. (n.d.). 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride (CAS No. 15776-59-7) Suppliers. Available at: [Link]

• ResearchGate. (n.d.). Solubility guidelines for candidate drugs (µg/mL). The bars show the.... Available at: [Link]

• ResearchGate. (2025, August 10). (PDF) Selected hydroxycoumarins as antioxidants in cells: Physicochemical and reactive oxygen species scavenging studies. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Design, preparation and characterization of 7-hydroxy-4-methylcoumarin-based deep eutectic solvents - New Journal of Chemistry. Available at: [Link]

• CORE. (2016, June 29). Equilibrium solubility measurement of ionizable drugs – consensus recommendations for improving data quality. Available at: [Link]

• Unknown. (n.d.). preparation of buffer. Available at: [Link]

• World Health Organization. (n.d.). Annex 4. Available at: [Link]

• Unknown. (n.d.). Determining the water solubility of difficult-to-test substances A tutorial review. Available at: [Link]

• CR Com. (n.d.). pH-Solubility diagrams and their usefulness in characterization of salts of poorly soluble drug substances. Available at: [Link]

• Springer. (2021, May 6). Synthesis, structural characterization, biological activity and molecular docking study of 4,7-dihydroxycoumarin modified by aminophenol derivatives. Available at: [Link]

• Organisation for Economic Co-operation and Development. (1995, July 27). OECD GUIDELINE FOR THE TESTING OF CHEMICALS. Available at: [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available at: [Link]

• ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically?. Available at: [Link]

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Photophysical Properties and Applications of Diethylaminoethyl-Substituted Coumarins: A Comprehensive Technical Guide

Executive Summary

In the landscape of modern fluorescence spectroscopy and smart biomaterials, diethylaminoethyl (DEAE) substituted coumarins occupy a privileged position. By merging the robust, environmentally sensitive photophysics of the coumarin scaffold with the proton-sponge characteristics of the diethylaminoethyl moiety, researchers can engineer highly specific molecular tools. As a Senior Application Scientist, I have utilized these architectures extensively for applications ranging from lysosome-targeted live-cell imaging to the development of stimuli-responsive polymeric nanocarriers.

This guide systematically deconstructs the photophysical principles governing DEAE-coumarins, detailing the causality behind their intramolecular charge transfer (ICT) states, and provides self-validating protocols for their characterization and biological application.

Mechanistic Photophysics: The ICT and PeT Paradigms

To effectively deploy DEAE-coumarins, one must understand the interplay between the fluorophore core and its functional appendages. The photophysical behavior of these molecules is dictated by two primary mechanisms: Intramolecular Charge Transfer (ICT) and Photoinduced Electron Transfer (PeT) .

Intramolecular Charge Transfer (ICT) and Solvatochromism

The classic 7-diethylamino-4-methylcoumarin core acts as a powerful push-pull system [1]. The diethylamino group at the 7-position serves as a strong electron donor, while the lactone carbonyl acts as the electron acceptor. Upon excitation, electron density shifts dramatically across the conjugated π -system, creating a highly polar excited state ( S1​ ).

• Causality in Experimental Design: Because the S1​ state is highly polar, polar solvents (e.g., ethanol, water) stabilize this state more effectively than the ground state ( S0​ ). This lowers the energy gap between S1​ and S0​ , resulting in a pronounced bathochromic (red) shift in emission—a phenomenon known as positive solvatochromism. Researchers exploit this to measure local microenvironmental polarity in lipid bilayers or polymer micelles.

The Diethylaminoethyl (DEAE) Protonation Switch

When a diethylaminoethyl group is appended to the coumarin (either as a pendant chain at the 3-position or via an ether linkage), it introduces a critical pH-responsive switch. The tertiary amine of the DEAE group has a pKa​ of approximately 8.0 to 8.5.

• Neutral/Basic Environments (pH > 7.4): The DEAE amine remains unprotonated. Its lone pair of electrons can participate in PeT, transferring an electron to the excited coumarin core and quenching fluorescence non-radiatively.

• Acidic Environments (pH < 5.0): In acidic organelles like lysosomes, the amine becomes protonated. The lone pair is tied up in a covalent bond with the proton, disabling the PeT pathway. This restores the ICT emission, resulting in a massive fluorescence "Turn-ON" effect [2].

Photodimerization for Smart Materials

Beyond sensing, coumarin derivatives are heavily utilized in stimuli-responsive polymers. Under UV irradiation ( λex​=365 nm), the carbon-carbon double bonds in the coumarin lactone ring undergo a [2+2] cycloaddition to form a cyclobutane dimer. This reaction is reversible under shorter wavelength UV ( λex​=254 nm), allowing for the creation of light-responsive micelles and nanogels for controlled drug release [3].

Visualizing the Photophysical Logic

Caption: Photophysical mechanism of DEAE-coumarins: PeT quenching in neutral pH vs. ICT emission in acidic lysosomes.

Quantitative Data: Photophysical Properties

The table below summarizes the core photophysical metrics of standard 7-diethylamino coumarins and their derivatives. Note how the addition of electron-withdrawing groups (EWGs) or extended conjugation (styryl groups) drastically shifts the emission profile.

Compound / Derivative	Solvent	Absorbance λmax​ (nm)	Emission λmax​ (nm)	Stokes Shift (nm)	Quantum Yield ( ΦF​ )	Extinction Coeff ( ϵ )
7-Diethylamino-4-methylcoumarin [1]	Ethanol	371	434	63	0.73	22,910 M−1cm−1
7-Diethylamino-4-styrylcoumarin [1]	Acetonitrile	406	578	172	0.90	30,000 M−1cm−1
3-DEAE-7-hydroxycoumarin	PBS (pH 7.4)	345	410	65	< 0.05 (PeT Active)	~15,000 M−1cm−1
3-DEAE-7-hydroxycoumarin	Acetate (pH 4.5)	355	460	105	0.65 (PeT Blocked)	~18,000 M−1cm−1

Data synthesized from established spectroscopic evaluations of coumarin derivatives [1, 2].

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes an internal control or a specific rationale to prevent false positives.

Protocol 1: Determination of Fluorescence Quantum Yield ( ΦF​ )

Objective: To accurately measure the efficiency of photon emission of a newly synthesized DEAE-coumarin.

• Reference Selection: Choose a standard with a known quantum yield that absorbs at a similar wavelength. For coumarins, Quinine Sulfate in 0.1 M H2​SO4​ ( ΦF​=0.546 ) or Coumarin 1 in ethanol ( ΦF​=0.73 ) are ideal [1].

• Sample Preparation: Prepare a stock solution of the DEAE-coumarin in DMSO (1 mM). Dilute into the test solvent (e.g., ethanol or pH 4.5 buffer) to create a concentration gradient (e.g., 1, 2, 3, 4, 5 μ M).

  • Causality Check: Keep the maximum absorbance below 0.1 OD at the excitation wavelength. This prevents inner-filter effects (self-absorption) which artificially deflate the measured quantum yield.

• Spectroscopic Measurement:

  • Record the UV-Vis absorption spectrum for each concentration.

  • Record the fluorescence emission spectrum for each concentration using the same excitation wavelength.

• Integration and Plotting: Integrate the area under the fluorescence emission curve. Plot the Integrated Fluorescence Intensity (Y-axis) vs. Absorbance (X-axis).

• Calculation: Calculate the gradient (slope, m ) of the linear fit. Use the comparative equation:

  Φsample​=Φref​×(mref​msample​​)×(ηref2​ηsample2​​)

  (Where η is the refractive index of the solvent).

Protocol 2: Live-Cell Lysosome Targeting and Co-localization Imaging

Objective: To validate the lysosomotropic accumulation of a DEAE-coumarin probe in vitro.

Caption: Step-by-step experimental workflow for live-cell lysosome targeting and co-localization imaging.

Protocol Execution Notes:

• Why anhydrous DMSO? Coumarin lactones can undergo premature hydrolysis if stored in aqueous/humid conditions over long periods. Anhydrous DMSO preserves structural integrity.

• Why wash 3x with warm PBS? DEAE-coumarins are highly lipophilic when unprotonated. If not washed thoroughly, residual dye will partition into the plasma membrane, creating a false-positive background signal that skews the Pearson's Correlation Coefficient during co-localization analysis.

• Self-Validation: Treat a control well with Bafilomycin A1 (a V-ATPase inhibitor) prior to probe incubation. Bafilomycin neutralizes lysosomal pH. If the probe is truly driven by DEAE-mediated protonation, the fluorescence signal should be drastically reduced in this control well.

Conclusion

The strategic incorporation of a diethylaminoethyl group onto the coumarin scaffold transforms a simple fluorophore into an intelligent, stimuli-responsive molecular machine. By mastering the principles of ICT, PeT, and pKa​ -driven organelle targeting, researchers can leverage these molecules to map intracellular dynamics, design logic-gated sensors, and engineer precision drug-delivery polymers.

References

• Rational Design of Cost-Effective 4-Styrylcoumarin Fluorescent Derivatives for Biomolecule Labeling Semantic Scholar (Molecules 2023)[Link]

• Coumarin-Containing Light-Responsive Carboxymethyl Chitosan Micelles as Nanocarriers for Controlled Release of Pesticide MDPI / PubMed Central[Link]

• Fluorescent Ionic Liquid Membranes Based on Coumarin for the Real-Time and Visual Detection of Gaseous SO2 ResearchGate[Link]

Protocols & Analytical Methods

Application Notes and Protocols for Live-Cell Fluorescence Imaging with 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling Cellular Dynamics with a Versatile Coumarin Probe

Coumarin-based dyes are a significant class of synthetic organic compounds renowned for their unique fluorescent properties and have become indispensable tools in biological research.[] Their benzopyranone structure is the foundation of their photophysical behavior, making them suitable for a wide array of applications, including bioimaging.[] Strategic modifications to the coumarin framework can yield derivatives with high fluorescence quantum yields and tunable emission wavelengths, making them powerful fluorescent probes for visualizing intricate cellular processes.[2]

This guide provides a comprehensive protocol for the application of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, a specific derivative of the 7-hydroxy-4-methylcoumarin scaffold, for live-cell fluorescence imaging. This compound's utility is rooted in its favorable photophysical properties and its ability to permeate live cells, offering researchers a robust tool for cellular visualization. This document will delve into the underlying principles of its application, provide a detailed step-by-step protocol for its use, and offer insights into potential challenges and troubleshooting strategies.

Core Principles: Understanding the Coumarin Probe

The fluorescence of coumarin dyes is intrinsically linked to their chemical structure. The 7-hydroxy and 4-methyl substitutions on the coumarin core are common modifications that enhance fluorescence properties. The addition of the 3-(2-(Diethylamino)ethyl) group can further influence the molecule's solubility, cell permeability, and photophysical characteristics. While the precise mechanism of uptake and intracellular localization of this specific derivative may vary depending on the cell type and experimental conditions, its utility as a cellular stain has been established.

The diethylaminoethyl group, a tertiary amine, can become protonated at physiological pH, potentially influencing the dye's interaction with cellular membranes and compartments. This characteristic is often exploited in the design of probes for specific organelles or to report on intracellular pH.

Photophysical and Chemical Properties

A thorough understanding of the probe's properties is crucial for successful imaging experiments. The following table summarizes the key characteristics of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin and its hydrochloride salt.

Property	Value	Source
Chemical Formula	C16H21NO3	[3]
Molecular Weight	275.35 g/mol	[4]
CAS Number	49652-64-4	[4]
Form	Solid	[3]
Purity	≥90%	[4]
Excitation Maximum (λex)	~320-355 nm	[5][6]
Emission Maximum (λem)	~387-460 nm	[5][6]

Note: The exact excitation and emission maxima can be solvent and environment-dependent. It is highly recommended to determine the optimal settings empirically on your specific imaging system.

Experimental Workflow: From Cell Culture to Image Acquisition

The following diagram outlines the general workflow for live-cell imaging using 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin.

Sources

• 2. Synthesis and application of coumarin fluorescence probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3- 2-(Diethylamino)ethyl -7-hydroxy-4-methylcoumarin 15776-59-7 [sigmaaldrich.com]
• 4. 3-(2-(DIETHYLAMINO)ETHYL)-7-HYDROXY-4-METHYLCOUMARIN | 49652-64-4 [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin as an Intracellular pH Probe

Introduction: A Versatile Coumarin-Based Ratiometric Probe for Intracellular pH Measurement

Intracellular pH (pHi) is a tightly regulated parameter critical for a multitude of cellular processes, including enzyme activity, cell proliferation, apoptosis, and ion transport.[1] Dysregulation of pHi is a hallmark of various pathological conditions, such as cancer and neurodegenerative diseases.[1] Consequently, the accurate measurement of pHi in living cells is of paramount importance in biomedical research and drug development.

Fluorescent probes have emerged as indispensable tools for monitoring pHi with high spatial and temporal resolution.[2] Among these, ratiometric probes offer significant advantages over single-wavelength indicators. By measuring the ratio of fluorescence intensities at two different wavelengths, ratiometric measurements can correct for variations in probe concentration, photobleaching, and instrumental factors, thus providing a more robust and quantitative assessment of pHi.[2]

This application note provides a comprehensive guide to the use of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin as a ratiometric fluorescent probe for intracellular pH. This coumarin derivative possesses two pH-sensitive moieties: the 7-hydroxy group and the tertiary amine of the diethylaminoethyl side chain. The protonation and deprotonation of these groups in response to changes in pH alter the electronic structure of the fluorophore, leading to shifts in its excitation and/or emission spectra. This property allows for the ratiometric determination of pHi.

The general principle relies on the equilibrium between the protonated and deprotonated forms of the dye, each exhibiting distinct fluorescence characteristics. By calibrating the fluorescence ratio against known pH values, a standard curve can be generated, enabling the conversion of experimental fluorescence ratios from live cells into absolute pHi values.

Principle of pH Sensing

The pH-dependent fluorescence of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin arises from the protonation/deprotonation of its 7-hydroxyl and the diethylamino groups. At acidic pH, both the hydroxyl group and the amino group are protonated. As the pH increases, the hydroxyl group deprotonates to a phenolate, and the amino group deprotonates to its neutral form. These changes in protonation state modulate the intramolecular charge transfer (ICT) characteristics of the molecule, resulting in pH-dependent shifts in the fluorescence spectra.[3][4] Typically, the deprotonated form exhibits a longer emission wavelength compared to the protonated form.

Caption: Protonation/deprotonation equilibrium of the coumarin probe.

Materials and Reagents

• Probe: 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin hydrochloride (CAS: 15776-59-7)

• Solvent: Anhydrous dimethyl sulfoxide (DMSO)

• Cells: Adherent mammalian cells of choice (e.g., HeLa, CHO, MCF-7)

• Culture Medium: Appropriate complete cell culture medium

• Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Live Cell Imaging Medium: Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

• Calibration Buffers: A series of buffers with pH values ranging from 5.5 to 8.5 (e.g., MES for acidic range, HEPES for neutral range, and Tris for alkaline range).

• Nigericin: 10 mM stock solution in ethanol. Nigericin is a K+/H+ ionophore used to equilibrate intracellular and extracellular pH.[5]

• Potassium Chloride (KCl): For preparing high K+ calibration buffers.

• Microplates: 96-well or other format suitable for fluorescence microscopy or plate reader measurements.

Experimental Protocols

Preparation of Reagents

• Probe Stock Solution: Prepare a 10 mM stock solution of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin hydrochloride in anhydrous DMSO. Store at -20°C, protected from light.

• High K+ Calibration Buffers: Prepare a set of calibration buffers with varying pH values (e.g., 5.5, 6.0, 6.5, 7.0, 7.5, 8.0, 8.5). Each buffer should contain 120 mM KCl, 20 mM NaCl, 1 mM MgCl2, 2 mM CaCl2, and 20 mM of the appropriate buffer component (MES, HEPES, or Tris). Adjust the pH of each buffer accurately using a calibrated pH meter.

Cell Preparation and Probe Loading

• Seed the cells onto a suitable imaging vessel (e.g., glass-bottom dishes or 96-well plates) and culture until they reach the desired confluency (typically 50-70%).

• On the day of the experiment, prepare the loading solution by diluting the 10 mM probe stock solution into pre-warmed complete culture medium or HBSS to a final working concentration. The optimal concentration should be determined empirically but typically ranges from 1 to 10 µM.

• Remove the culture medium from the cells and wash once with pre-warmed PBS.

• Add the loading solution to the cells and incubate for 15-60 minutes at 37°C in a CO2 incubator, protected from light. The optimal loading time will vary depending on the cell type.

• After incubation, remove the loading solution and wash the cells two to three times with pre-warmed live-cell imaging medium or PBS to remove any unincorporated probe.

• Add fresh, pre-warmed live-cell imaging medium to the cells. The cells are now ready for imaging.

In Situ Calibration

An in situ calibration is crucial to accurately determine the intracellular pH.[5] This is achieved by treating the cells with the ionophore nigericin in high-potassium buffers of known pH.[5] Nigericin equilibrates the intracellular pH with the extracellular pH.[5]

• After loading the cells with the probe as described above, replace the imaging medium with the first high K+ calibration buffer (e.g., pH 8.5).

• Add nigericin to a final concentration of 10 µM.

• Incubate for 5-10 minutes to allow for pH equilibration.

• Acquire fluorescence images or readings at the two designated wavelengths.

• Sequentially replace the calibration buffer with buffers of decreasing pH (e.g., 8.0, 7.5, 7.0, 6.5, 6.0, 5.5), repeating the incubation and measurement steps for each pH value.

• At the end of the experiment, plot the ratio of the fluorescence intensities against the corresponding pH values to generate a calibration curve. The data can be fitted to a sigmoidal curve to obtain a mathematical relationship between the fluorescence ratio and pH.

Fluorescence Measurement and Data Analysis

• Place the plate with the loaded cells on a fluorescence microscope or plate reader equipped with the appropriate filter sets.

• Acquire images or intensity readings at the two emission wavelengths while exciting at the appropriate wavelength. The exact wavelengths should be determined based on the spectral properties of the probe, but for many coumarin derivatives, excitation is in the UV to violet range (350-400 nm), with emission in the blue to green range (450-550 nm).

• For imaging, select regions of interest (ROIs) within individual cells to calculate the average fluorescence intensity at each wavelength.

• Calculate the ratio of the fluorescence intensities (e.g., Intensity at Emission 1 / Intensity at Emission 2).

• Convert the calculated ratios to pHi values using the calibration curve generated in the in situ calibration step.

Caption: Experimental workflow for intracellular pH measurement.

Data Presentation

The spectral properties of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin are pH-dependent. The following table provides illustrative spectral data for a representative coumarin-based pH probe. Note: Users should experimentally determine the precise spectral characteristics and pKa for their specific experimental conditions.

Property	Acidic pH (e.g., pH 5.5)	Neutral pH (e.g., pH 7.4)	Alkaline pH (e.g., pH 8.5)
Excitation Max (λex)	~360 nm	~365 nm	~370 nm
Emission Max (λem)	~450 nm	~480 nm	~500 nm
Illustrative pKa	\multicolumn{3}{c	}{~6.8 - 7.2}
Quantum Yield (ΦF)	Moderate	High	High

Troubleshooting and Considerations

• Low Fluorescence Signal: Increase the probe concentration or loading time. Ensure that the excitation and emission wavelengths are optimal for the specific pH of the sample.

• High Background Fluorescence: Ensure thorough washing after probe loading. Use a phenol red-free imaging medium.

• Cell Toxicity: If cytotoxicity is observed, reduce the probe concentration or loading time. Perform a cell viability assay (e.g., MTS or trypan blue exclusion) to determine the optimal, non-toxic working concentration.

• Photobleaching: Minimize the exposure of cells to excitation light. Use a neutral density filter to reduce the intensity of the light source.

• Probe Compartmentalization: Some fluorescent probes can accumulate in specific organelles. It is advisable to co-stain with organelle-specific markers to confirm the cytosolic localization of the probe if cytosolic pH is the target of the measurement.

Conclusion

3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is a promising fluorescent probe for the ratiometric measurement of intracellular pH. Its pH-dependent spectral properties, coupled with the robust nature of ratiometric imaging, make it a valuable tool for researchers in cell biology, physiology, and drug discovery. By following the detailed protocols outlined in this application note, researchers can obtain reliable and quantitative data on pHi in live cells, enabling a deeper understanding of the role of pH in cellular function and disease.

References

• A Protocol for Measurement of Intracellular pH. (2014). Journal of Visualized Experiments. Available at: [Link]

• Ratiometric optical sensor for high-resolution imaging of pH with low cross-talk. Scientific Reports. Available at: [Link]

• A Review of Fluorescent pH Probes: Ratiometric Strategies, Extreme pH Sensing, and Multifunctional Utility. MDPI. Available at: [Link]

• New highly fluorescent pH indicator for ratiometric RGB imaging of pCO2. OceanRep. Available at: [Link]

• Ratiometric fluorescent probes for pH mapping in cellular organelles. RSC Publishing. Available at: [Link]

• Live-Cell Imaging and Measurement of Intracellular pH in Filamentous Fungi Using a Genetically Encoded Ratiometric Probe. ASM Journals. Available at: [Link]

• A fluorescent pH probe for an aqueous solution composed of 7-hydroxycoumarin, Schiff base and phenanthro[9,10-d]imidazole moieti. De Gruyter. Available at: [Link]

• A novel coumarin derivative as a sensitive probe for tracing intracellular pH changes. RSC Advances. Available at: [Link]

• Fluorescence Measurement and Calibration of Intracellular pH in Starfish Oocytes. PMC. Available at: [Link]

• A coumarin-indole-based near-infrared ratiometric pH probe for intracellular fluorescence imaging. PubMed. Available at: [Link]

• Excited State Properties of 7-Hydroxy-4-methylcoumarin in the Gas Phase and in Solution. A Theoretical Study. ACS Publications. Available at: [Link]

• Syntheses and Applications of Coumarin-Derived Fluorescent Probes for Real-Time Monitoring of NAD(P)H Dynamics in Living Cells. NSF PAR. Available at: [Link]

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• 5. 3-[2-(二乙氨基)乙基]-7-羟基-4-甲基香豆素 盐酸盐 | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for the Preparation of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin Stock Solutions in DMSO

Abstract

This document provides a comprehensive, field-proven guide for the preparation, quality control, and storage of stock solutions of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin in dimethyl sulfoxide (DMSO). Tailored for researchers, scientists, and professionals in drug development, these protocols emphasize scientific integrity, experimental reproducibility, and safety. By explaining the causality behind each step, this guide ensures the generation of reliable and stable stock solutions, a critical prerequisite for the success of downstream applications such as high-throughput screening, cell-based assays, and fluorescence-based analytical methods.

Compound Profile and Scientific Context

3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is a fluorescent dye belonging to the coumarin family, a class of compounds widely utilized as fluorescent probes and laser dyes.[1][2] Its utility stems from its sensitivity to the local environment, with fluorescence properties often influenced by solvent polarity and pH.[3][4] The preparation of a concentrated stock solution in a suitable organic solvent is the foundational step for its use in countless experimental workflows.

Dimethyl sulfoxide (DMSO) is the solvent of choice for this compound due to its exceptional ability to dissolve a wide array of both polar and non-polar molecules.[5] However, the unique properties of DMSO, particularly its hygroscopicity, necessitate a rigorous and standardized preparation protocol to ensure the stability and solubility of the final stock solution.[5]

Table 1: Physicochemical Properties of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin and its Hydrochloride Salt

Property	Value (Free Base)	Value (Hydrochloride Salt)	Source(s)
Synonym(s)	3-[2-(diethylamino)ethyl]-7-hydroxy-4-methyl-2H-chromen-2-one	-	[6]
CAS Number	49652-64-4	15776-59-7	[7]
Molecular Formula	C₁₆H₂₁NO₃	C₁₆H₂₁NO₃ · HCl	[7]
Molecular Weight	275.35 g/mol	311.80 g/mol	[7]
Appearance	Solid, white to yellow crystalline powder	Solid	[8][9]
Melting Point	Not specified	284-287 °C (decomposes)	[7]
Purity	Typically ≥90%	Typically ≥98%	[9]
Solubility	Soluble in DMSO, DMF, Ethanol, Chloroform	Soluble in DMSO	[10][11]

Critical Health and Safety Precautions

3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin and its salts are classified as hazardous substances and must be handled with care.[7][8] Adherence to safety protocols is mandatory.

• Hazard Identification: Irritating to the eyes, respiratory system, and skin.[7][8][12] Avoid inhalation of dust.[8][13]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety glasses with side shields.[8][12][13] When handling the solid powder outside of a certified chemical fume hood, a dust mask (e.g., N95) is required.[7][13]

• Handling: Avoid all personal contact, including inhalation.[8] Prevent the formation of dust and aerosols.[14] Ensure adequate ventilation in the work area.[13]

• Spill Management: In case of a minor spill, clean up immediately, avoiding dust generation.[8] For major spills, evacuate the area and alert emergency responders.[8]

• First Aid:

  • Skin Contact: Immediately remove contaminated clothing and flush skin with running water and soap.[8][12]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention.[12][13]

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[8][13]

Materials and Equipment

The quality of the reagents and calibration of the equipment are paramount for preparing accurate and stable stock solutions.

Table 2: Required Materials and Equipment

Item	Specifications	Rationale for Specification	Source(s)
Compound	3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin (or HCl salt)	Purity should be confirmed from the Certificate of Analysis (CoA).	-
Solvent	Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% Purity	Anhydrous grade is critical to prevent water absorption, which can cause compound precipitation.	[5]
Vials/Tubes	Amber or opaque, sterile microcentrifuge tubes or glass vials with PTFE-lined caps	Protects the light-sensitive coumarin compound from photodegradation.	[15]
Pipettes	Calibrated micropipettes (P20, P200, P1000) and sterile, nuclease-free tips	Ensures accurate volume measurements for both solvent and aliquots.	[5]
Balance	Analytical Balance (readable to at least 0.1 mg)	Required for precise weighing of the solid compound.	[5]
Mixer	Vortex Mixer	Provides sufficient energy to facilitate complete dissolution of the compound.	[16]
Sonicator	Water bath sonicator (optional)	Can be used to aid dissolution for compounds that are difficult to dissolve.	[5]
PPE	Lab coat, safety glasses, chemical-resistant gloves	Essential for user safety when handling hazardous chemicals and solvents.	[7][8]

Experimental Protocol: Preparation of a 10 mM Primary Stock Solution

This protocol details the preparation of a 10 mM stock solution. The principles can be readily adapted for other concentrations. The entire procedure should be performed in a chemical fume hood.

Workflow Overview

Caption: A step-by-step workflow for the preparation of stock solutions.

Step-by-Step Methodology

• Calculate the Required Mass:

  • Objective: To determine the precise amount of solid compound needed to achieve the target concentration of 10 mM.

  • Formula: Mass (mg) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Example Calculation (for 1 mL of 10 mM stock using the HCl salt):

    • Mass (mg) = 0.010 mol/L × 0.001 L × 311.80 g/mol × 1000 mg/g = 3.118 mg

  • Expert Insight: Always use the molecular weight specified on the compound's Certificate of Analysis, as it may vary slightly between batches. Be sure to use the correct molecular weight for the free base (275.35 g/mol ) or the hydrochloride salt (311.80 g/mol ).[7]

• Weigh the Compound:

  • Objective: To accurately weigh the calculated mass of the solid.

  • Procedure: a. Place a sterile, amber microcentrifuge tube on the analytical balance and tare (zero) the weight. b. Carefully add the solid compound into the tube until the balance reads the calculated mass.

  • Expert Insight: The electrostatic nature of powdered dyes can make weighing small quantities challenging.[17] Work carefully to avoid losing material. Tapping the spatula gently on the edge of the tube can help dispense the powder accurately.

• Add Anhydrous DMSO:

  • Objective: To add the precise volume of high-purity solvent.

  • Procedure: Using a calibrated micropipette, add the calculated volume (e.g., 1 mL) of anhydrous DMSO to the tube containing the compound.

  • Causality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5] Absorbed water can significantly decrease the solubility of hydrophobic compounds, leading to precipitation over time. Using fresh, anhydrous-grade DMSO and minimizing its exposure to air is crucial for the long-term stability of the stock solution.

• Dissolve the Compound:

  • Objective: To ensure the compound is completely and homogeneously dissolved.

  • Procedure: a. Securely cap the tube. b. Vortex the solution at high speed for at least 2-5 minutes.[16] c. If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

  • Expert Insight: Some higher-concentration solutions may require gentle warming (e.g., to 37°C) to facilitate dissolution. However, avoid excessive heat as it can degrade coumarin compounds.

• Visual Inspection:

  • Objective: To confirm the absence of any undissolved particulate matter.

  • Procedure: Hold the tube up to a light source and visually inspect the solution. It should be clear and free of any visible solids or precipitates.

  • Trustworthiness: This simple check is a critical self-validating step. A non-homogenous solution will lead to inaccurate and irreproducible results in downstream assays.

• Quality Control (Optional but Recommended):

  • Objective: To verify the concentration of the stock solution.

  • Procedure: Perform a UV-Visible absorbance spectroscopy measurement.[18] a. Dilute a small sample of the stock solution in DMSO to a concentration that falls within the linear range of the spectrophotometer (absorbance typically < 1.0). b. Measure the absorbance at the compound's λ_max (maximum absorbance wavelength). c. Calculate the concentration using the Beer-Lambert Law (A = εbc), where A is absorbance, ε is the molar extinction coefficient, b is the path length, and c is the concentration.

  • Expert Insight: The molar extinction coefficient (ε) is solvent-dependent and should be determined experimentally or obtained from a reliable source for this specific compound in DMSO. This step provides the highest level of confidence in the stock solution's accuracy.[17]

• Aliquot for Storage:

  • Objective: To prevent degradation from repeated freeze-thaw cycles and minimize the risk of contamination.

  • Procedure: Dispense the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, clearly labeled amber microcentrifuge tubes.

  • Causality: Repeatedly freezing and thawing a stock solution can introduce moisture through condensation and may cause degradation of the compound.[5] Aliquoting ensures that the main stock remains pristine and is only thawed once per use.[16]

• Store Properly:

  • Objective: To maintain the long-term stability and integrity of the compound.

  • Procedure: Store the aliquots at -20°C for short-to-medium-term storage (1-6 months) or at -80°C for long-term storage.[2][5] Ensure they are protected from light.

  • Expert Insight: Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

Troubleshooting Common Issues

Caption: A decision-making guide for common stock solution issues.

References

• Allen Institute for Cell Science. (n.d.). How to prepare fluorescent dye stock solution for Flat Field Correction. Allen Cell Explorer.
• Santa Cruz Biotechnology. (n.d.). 3-[2-(Diethylamino)
• Sigma-Aldrich. (n.d.). 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride.
• Hahn Lab, UNC School of Medicine. (n.d.). Dye Labeling Protocol.
• Sigma-Aldrich. (n.d.). 3-(2-(DIETHYLAMINO)ETHYL)-7-HYDROXY-4-METHYLCOUMARIN.
• Gayathri, B. R., et al. (n.d.). Effect of binary solvent mixtures (DMSO/water) on the dipole moment and lifetime of coumarin dyes.
• Singh, S., et al. (2023). Protocol to prepare doubly labeled fluorescent nucleosomes for single-molecule fluorescence microscopy. STAR Protocols via PMC.
• BenchChem. (2025). Solubility and stability of Coumarin-C2-exo-BCN.
• Thermo Fisher Scientific. (n.d.). Quality Control of Industrial Dye Products Using Absorbance Spectroscopy.
• STEMCELL Technologies. (n.d.). Dyes and Stains.
• Oxford Academic. (2024). Molecular engineering of coumarins for enhanced 2-photon absorption property. Chemistry Letters.
• BenchChem. (2025). Solubility Profile of 4-(Diazomethyl)-7-(diethylamino)
• BenchChem. (2025). Application Note and Protocol: A Step-by-Step Guide for Preparing Stock Solutions of Test Compounds in 100% DMSO.
• AnaSpec. (n.d.). Custom GMP Fluorescent Dyes.
• Capot Chemical. (n.d.). Specifications of 3-[2-(DIethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride.
• Royal Society of Chemistry. (2015). Coumarin heterocyclic derivatives: chemical synthesis and biological activity.
• MDPI. (2022).
• Biosynth. (n.d.).
• Journal of Pharmaceutical Negative Results. (2022). Design, Synthesis, Physicochemical Characterization And Biological (Antioxidant And Antiurease)
• ChemicalBook. (2026).
• Angstrom Technologies Inc. (2025). 4 Ways Fluorescent Dyes Ensure Petroleum Quality.
• Cayman Chemical. (2025). 7-(Diethylamino)
• MedChemExpress. (2024).
• Skychem Group. (2026).
• Oriental Journal of Chemistry. (2017).
• Sigma-Aldrich. (n.d.). 3- 2-(Diethylamino)ethyl -7-hydroxy-4-methylcoumarin.
• MedChemExpress. (n.d.). 7-Diethylamino-4-methylcoumarin | Laser Dye.
• Liu, M., et al. (2015). Improved solubility and stability of 7-hydroxy-4-methylcoumarin at different temperatures and pH values through complexation with sulfobutyl ether-β-cyclodextrin. Food Chemistry via PubMed.
• Chemical Register. (n.d.). 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride (CAS No. 15776-59-7) Suppliers.
• Merck (Sigma-Aldrich). (n.d.). 3-(2-(DIETHYLAMINO)ETHYL)-7-HYDROXY-4-METHYLCOUMARIN.

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Application Notes and Protocols: Conjugation of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin to Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is a versatile fluorescent dye belonging to the coumarin family. These dyes are known for their strong absorption, high fluorescence quantum yields, and sensitivity to the local environment, making them valuable tools in biological research.[1][2] Conjugating this coumarin derivative to peptides allows for the creation of fluorescently labeled probes for a wide range of applications, including fluorescence microscopy, flow cytometry, and high-throughput screening assays.[3][4] The choice of conjugation strategy is paramount and depends on the available functional groups on both the peptide and the coumarin dye. This guide will explore several robust and widely adopted conjugation methods.

Understanding the Reactants

3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin: This molecule possesses two primary reactive sites for conjugation: the hydroxyl group (-OH) at the 7-position and the tertiary amine of the diethylaminoethyl side chain. The phenolic hydroxyl group is a key site for derivatization to introduce more reactive functionalities. The tertiary amine is generally less reactive for standard bioconjugation reactions but can be targeted under specific conditions. For the purpose of this guide, we will focus on strategies that leverage a derivatized form of the coumarin, where the hydroxyl group is modified to introduce a more reactive handle.

Peptides: Peptides offer several nucleophilic functional groups suitable for conjugation. The most common targets are the primary amines at the N-terminus and the epsilon-amino group of lysine residues, as well as the thiol group of cysteine residues.[5][6] The choice of target residue on the peptide will influence the site of labeling and the overall properties of the conjugate.

Strategic Approaches to Conjugation

The most effective strategies involve a two-step process: first, functionalizing the coumarin dye with a highly reactive group, and second, reacting the activated coumarin with the peptide. Below are detailed protocols for the most common and reliable methods.

Amine-Reactive Conjugation via N-Hydroxysuccinimide (NHS) Ester

This is one of the most widely used methods for labeling peptides.[6] It involves converting a carboxylic acid derivative of the coumarin into a more reactive NHS ester, which then readily reacts with primary amines on the peptide to form a stable amide bond.[5][6]

Principle: The hydroxyl group of the coumarin is first derivatized with a linker containing a carboxylic acid. This carboxylic acid is then activated with N-hydroxysuccinimide (NHS) in the presence of a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to form an NHS ester. This ester is then reacted with the amine groups on the peptide.

Workflow Diagram:

Caption: NHS Ester Conjugation Workflow.

Detailed Protocol:

• Step 1: Preparation of Carboxy-Coumarin Derivative.

  • This step requires chemical synthesis to add a linker with a terminal carboxylic acid to the 7-hydroxy group of the coumarin. A common approach is to react the coumarin with an ω-haloalkanoic acid ester (e.g., ethyl 6-bromohexanoate) under basic conditions, followed by hydrolysis of the ester to yield the carboxylic acid. This synthesis is a prerequisite for the subsequent steps.

• Step 2: Activation of Carboxy-Coumarin to NHS Ester.

  • Dissolve the carboxy-coumarin derivative in a suitable anhydrous organic solvent such as dimethylformamide (DMF) or dichloromethane (DCM).

  • Add 1.1 equivalents of N-hydroxysuccinimide (NHS) and 1.1 equivalents of EDC hydrochloride.

  • Stir the reaction mixture at room temperature for 4-6 hours or overnight. The reaction can be monitored by thin-layer chromatography (TLC).

  • Once the reaction is complete, the NHS-activated coumarin can be used directly or purified by silica gel chromatography.

• Step 3: Conjugation to the Peptide.

  • Dissolve the peptide in a suitable buffer, typically 0.1 M sodium bicarbonate or phosphate buffer at pH 8.0-8.5. The peptide concentration should be in the range of 1-10 mg/mL.

  • Dissolve the coumarin-NHS ester in a minimal amount of a water-miscible organic solvent like dimethyl sulfoxide (DMSO).

  • Add the coumarin-NHS ester solution to the peptide solution dropwise while gently stirring. A 5- to 20-fold molar excess of the NHS ester over the peptide is typically used.[7]

  • Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C.

• Step 4: Quenching the Reaction.

  • The reaction can be quenched by adding a small amount of a primary amine-containing buffer, such as Tris or glycine, to consume any unreacted NHS ester.

Causality and Insights: The slightly alkaline pH (8.0-8.5) is crucial for this reaction as it deprotonates the primary amines of the peptide, increasing their nucleophilicity and reactivity towards the NHS ester.[6] Using a molar excess of the NHS ester drives the reaction to completion, but can also lead to multiple labeling events on a single peptide if multiple primary amines are available.

Thiol-Reactive Conjugation via Maleimide

This method is highly specific for peptides containing cysteine residues.[8] It involves the reaction of a maleimide-functionalized coumarin with the thiol group of a cysteine to form a stable thioether bond.[9][10]

Principle: The hydroxyl group of the coumarin is derivatized with a linker containing a maleimide group. The maleimide then reacts with the thiol group of a cysteine residue via a Michael addition reaction.[9][10]

Workflow Diagram:

Caption: Maleimide Conjugation Workflow.

Detailed Protocol:

• Step 1: Preparation of Maleimide-Coumarin Derivative.

  • This requires the synthesis of a coumarin derivative with a maleimide functional group. This can be achieved by first introducing an amine-terminated linker to the 7-hydroxy group of the coumarin, followed by reaction with a maleimide-containing reagent like maleic anhydride and subsequent cyclization.

• Step 2: Preparation of the Thiol-Containing Peptide.

  • If the peptide has disulfide bonds, they must be reduced to free thiols. Dissolve the peptide in a degassed buffer (e.g., phosphate buffer, pH 7.0-7.5).

  • Add a reducing agent such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP). TCEP is often preferred as it does not contain a thiol and thus does not need to be removed before the conjugation step.[7]

  • Incubate for 30-60 minutes at room temperature.

  • If DTT was used, it must be removed by size-exclusion chromatography (e.g., a desalting column).

• Step 3: Conjugation Reaction.

  • Dissolve the maleimide-coumarin derivative in a minimal amount of DMSO or DMF.

  • Add the maleimide-coumarin solution to the reduced peptide solution. A 10- to 20-fold molar excess of the maleimide is recommended.

  • React for 1-2 hours at room temperature or overnight at 4°C under an inert atmosphere (e.g., nitrogen or argon) to prevent re-oxidation of the thiols.

• Step 4: Quenching the Reaction.

  • Add a small molecule thiol, such as β-mercaptoethanol or cysteine, to quench any unreacted maleimide groups.

Causality and Insights: The reaction is most efficient at a pH between 6.5 and 7.5, where the thiol group is sufficiently nucleophilic but the primary amines are protonated and less likely to react with the maleimide.[7][8] It is critical to perform the reaction in an oxygen-free environment to prevent the oxidative dimerization of thiols, which would render them unreactive towards the maleimide.[7] While the thioether bond formed is generally stable, it can undergo a retro-Michael reaction, especially in the presence of other thiols.[11]

"Click Chemistry" Conjugation

Click chemistry, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), offers a highly specific and efficient method for conjugation.[12][13][14]

Principle: This approach requires one molecule to have an azide group and the other an alkyne group. The coumarin can be derivatized with either an azide or an alkyne, and the peptide is synthesized with the complementary functional group. The two are then "clicked" together in the presence of a copper(I) catalyst to form a stable triazole linkage.[3][13][15]

Workflow Diagram:

Caption: Click Chemistry Conjugation Workflow.

Detailed Protocol:

• Step 1: Preparation of Azido- or Alkyne-Functionalized Reactants.

  • Coumarin: Synthesize a coumarin derivative with either an azide or an alkyne group attached to the 7-hydroxy position via a suitable linker.

  • Peptide: Synthesize the peptide with a non-natural amino acid containing the complementary functional group (alkyne or azide) incorporated at a specific position. This is typically done during solid-phase peptide synthesis.

• Step 2: Conjugation Reaction.

  • Dissolve the alkyne-peptide and the azido-coumarin in a mixture of water and a co-solvent like t-butanol or DMSO.

  • Prepare the catalyst solution. A common catalyst system is copper(II) sulfate (CuSO₄) and a reducing agent like sodium ascorbate, which generates the active Cu(I) species in situ. A ligand such as tris(benzyltriazolylmethyl)amine (TBTA) can be used to stabilize the Cu(I) and improve reaction efficiency.

  • Add the catalyst solution to the peptide and coumarin mixture.

  • Stir the reaction at room temperature for 1-12 hours. The reaction progress can be monitored by HPLC.

Causality and Insights: The bio-orthogonality of the azide and alkyne groups ensures that the reaction is highly specific and does not interfere with other functional groups present in the peptide.[13] The use of a copper catalyst is essential for the efficiency of the reaction at room temperature and in aqueous solutions.[16] For in vivo or cellular applications, copper-free click chemistry variants using strained alkynes can be employed to avoid cytotoxicity associated with copper.[13]

Comparison of Conjugation Methods

Method	Target Residue(s)	Bond Formed	pH Range	Advantages	Disadvantages
NHS Ester	N-terminus, Lysine	Amide	8.0 - 8.5	Well-established, stable bond, readily available reagents.[6]	Can lead to heterogeneous products if multiple amines are present; NHS esters are susceptible to hydrolysis.
Maleimide	Cysteine	Thioether	6.5 - 7.5	Highly specific for thiols, rapid reaction.[8][9]	Requires reduction of disulfide bonds; maleimide can hydrolyze at higher pH; thioether bond can be reversible.[7][11]
Click Chemistry	Azide/Alkyne-modified amino acid	Triazole	4 - 11	Highly specific and efficient, bio-orthogonal.[13][16]	Requires synthesis of modified coumarin and peptide; copper catalyst can be cytotoxic.[13]

Purification and Characterization of the Conjugate

Following the conjugation reaction, it is crucial to purify the labeled peptide from unreacted dye and peptide, and then to characterize the final product to confirm its identity and purity.

Purification

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most common and effective method for purifying peptide-dye conjugates.[17][18][19]

Principle: RP-HPLC separates molecules based on their hydrophobicity.[20] The peptide-dye conjugate will be more hydrophobic than the unlabeled peptide and will thus have a longer retention time on a C18 column.

General Protocol:

• Acidify the reaction mixture with a small amount of trifluoroacetic acid (TFA) to a final concentration of 0.1%.

• Inject the sample onto a semi-preparative or preparative C18 RP-HPLC column.

• Elute the conjugate using a gradient of increasing organic solvent (typically acetonitrile) in water, both containing 0.1% TFA.[21][22]

• Monitor the elution profile at a wavelength where both the peptide (around 220 nm) and the coumarin dye (at its absorbance maximum) can be detected.

• Collect the fractions corresponding to the conjugate peak.

• Lyophilize the collected fractions to obtain the purified peptide-dye conjugate as a powder.[23]

Characterization

Mass Spectrometry (MS): This is an essential technique to confirm the successful conjugation and to determine the molecular weight of the final product.[24][25]

• Electrospray Ionization (ESI-MS): Provides accurate mass determination of the conjugate, confirming the addition of one or more dye molecules.[25]

• Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF MS): Also used for mass determination and can be useful for analyzing complex mixtures.[24]

• Tandem MS (MS/MS): Can be used to sequence the peptide and pinpoint the exact site of dye conjugation.[24][26]

Fluorescence Spectroscopy: This technique is used to verify the photophysical properties of the conjugated dye.

• Measure the absorption and emission spectra of the conjugate. A slight shift in the spectra compared to the free dye may be observed upon conjugation.[27]

• Determine the fluorescence quantum yield to ensure that the conjugation process has not significantly quenched the fluorescence of the coumarin.

Conclusion

The successful conjugation of 3-(2-(diethylamino)ethyl)-7-hydroxy-4-methylcoumarin to peptides requires careful consideration of the available reactive groups and the selection of an appropriate conjugation strategy. NHS ester, maleimide, and click chemistry approaches all offer robust and reliable methods, each with its own set of advantages and considerations. Rigorous purification by RP-HPLC and thorough characterization by mass spectrometry and fluorescence spectroscopy are essential to ensure the quality and functionality of the final fluorescently labeled peptide probe for its intended application in research and drug development.

References

• Solid-Phase Approaches for Labeling Targeting Peptides with Far-Red Emitting Coumarin Fluorophores. The Journal of Organic Chemistry. Available at: [Link]

• The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. Waters. Available at: [Link]

• Synthesis of a New Peptide–Coumarin Conjugate: A Potential Agent against Cryptococcosis. ACS Medicinal Chemistry Letters. Available at: [Link]

• Synthesis of a New Peptide–Coumarin Conjugate: A Potential Agent against Cryptococcosis. ACS Publications. Available at: [Link]

• Peptide Conjugates with Small Molecules Designed to Enhance Efficacy and Safety. National Center for Biotechnology Information. Available at: [Link]

• Chapter 10: Mass Spectrometric Analysis for the Quality Control of Peptide Conjugate Therapeutics. Royal Society of Chemistry. Available at: [Link]

• Organometallic–Peptide Bioconjugates: Synthetic Strategies and Medicinal Applications. ACS Publications. Available at: [Link]

• Peptide digestion analysis of antibody drug conjugates. Sterling Pharma Solutions. Available at: [Link]

• Selective protein N-terminal labeling with N-hydroxysuccinimide esters. National Center for Biotechnology Information. Available at: [Link]

• Excited State Properties of 7-Hydroxy-4-methylcoumarin in the Gas Phase and in Solution. A Theoretical Study. The Journal of Physical Chemistry A. Available at: [Link]

• Coumarin tags for improved analysis of peptides by MALDI-TOF MS and MS/MS. 1. enhancement in MALDI MS signal intensities. ResearchGate. Available at: [Link]

• Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to ATCUN-like Structures. National Center for Biotechnology Information. Available at: [Link]

• An Overview of the Potential of Mass Spectrometry in the Study of Peptide Drug Conjugates. Cureus. Available at: [Link]

• Coumarin derivatives as promising antibacterial agent(s). Arabian Journal of Chemistry. Available at: [Link]

• Fluorescence spectrum of coumarin 6 (normalised). Excitation and... ResearchGate. Available at: [Link]

• Synthesis, Characterization and Evaluation of Peptide Nanostructures for Biomedical Applications. MDPI. Available at: [Link]

• Synthesis of a Coumarin-Based PPARγ Fluorescence Probe for Competitive Binding Assay. MDPI. Available at: [Link]

• Automated Quantitative Analysis of Antibody Drug Conjugates Using an Accurate Mass Screening Workflow in the UNIFI Scientific In. Waters. Available at: [Link]

• Conjugation Approaches for Peptide-Mediated Delivery of Oligonucleotides Therapeutics. ConnectSci. Available at: [Link]

• Long-Term Stabilization of Maleimide–Thiol Conjugates. Bioconjugate Chemistry. Available at: [Link]

• Synthesis and Characterization of Positively Charged Porphyrin−Peptide Conjugates. Bioconjugate Chemistry. Available at: [Link]

• Synthesis of 7-Hydroxy-4-methyl coumarin and its Biological activity of coumarin derivative synthesized from substituted from ph. Sathyabama Institute of Science and Technology. Available at: [Link]

• Maleimide labeling of thiolated biomolecules. Bio-Synthesis. Available at: [Link]

• HPLC of Peptides and Proteins. Springer. Available at: [Link]

• Peptide Mapping of Monoclonal Antibodies and Antibody–Drug Conjugates Using Micro-Pillar Array Columns Combined with Mass Spectrometry. LCGC International. Available at: [Link]

• Moving beyond preparative reverse phase HPLC for peptide purification. Teknoscienze. Available at: [Link]

• Click Chemistry: new protocol for the labeling and modification of biomolecules. Interchim. Available at: [Link]

• Synthetic Peptides: Chromatographic Methods for Separation, Quantification, and Characterization. Agilent. Available at: [Link]

• Preparative RP-HPLC Method For Purifying Peptides. Google Patents.

• Click Chemistry in Peptide Synthesis | CuAAC & SPAAC. GenScript. Available at: [Link]

• Amino acid and peptide bioconjugates. Royal Society of Chemistry. Available at: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Peptide Conjugates with Small Molecules Designed to Enhance Efficacy and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. lumiprobe.com [lumiprobe.com]
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• 9. The Thiol-Maleimide Reaction: A Guide - Bachem [bachem.com]
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• 27. pubs.acs.org [pubs.acs.org]

In vitro enzymatic assay development using 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

An in-depth guide to the development and implementation of in vitro enzymatic assays utilizing the fluorogenic potential of the 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin scaffold. This document provides senior-level scientific guidance on assay principles, detailed protocols for execution and optimization, and robust troubleshooting strategies.

Introduction: The Power of Fluorogenic Coumarin Probes in Enzyme Analysis

Fluorescence-based enzyme assays are a cornerstone of modern biological research and drug discovery, offering exceptional sensitivity and suitability for high-throughput screening (HTS).[1][2] Among the various classes of fluorophores, 7-hydroxycoumarin and its derivatives are widely employed due to their advantageous photophysical properties, including high fluorescence quantum yields and sensitivity to their microenvironment.[2][] These molecules serve as excellent scaffolds for creating "pro-fluorescent" substrates, which are chemically modified to be non-fluorescent (quenched) but release a highly fluorescent product upon enzymatic cleavage.[4][5]

This guide focuses on the application of a specific coumarin core, 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin , for the development of robust enzymatic assays. The key to its utility lies in the 7-hydroxy group, which is the primary source of fluorescence. By chemically masking this hydroxyl group—for instance, through esterification to create a substrate for an esterase or lipase—its fluorescence is effectively quenched. Enzymatic hydrolysis of this masking group liberates the parent coumarin, resulting in a "turn-on" fluorescent signal that is directly proportional to the enzyme's activity.

Principle of the Assay: From Quenched Substrate to Fluorescent Signal

The fundamental principle of the assay is the enzyme-catalyzed conversion of a non-fluorescent substrate into a highly fluorescent product. For enzymes like esterases, lipases, or phosphatases, a pro-fluorescent substrate is designed by attaching a recognition moiety to the 7-hydroxy group of the coumarin core via a cleavable bond (e.g., an ester or phosphate bond). This modification disrupts the π-conjugated system responsible for fluorescence, rendering the molecule dark.

Upon introduction of the active enzyme, the bond is hydrolyzed, releasing the free 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin. The restored hydroxyl group enables the molecule to fluoresce intensely when excited by an appropriate wavelength of light. The rate of this fluorescence increase provides a direct, real-time measure of the enzymatic reaction velocity.

General workflow for the kinetic enzyme assay.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the pro-fluorescent substrate in DMSO.

  • Dilute the enzyme stock to a working concentration in ice-cold assay buffer. The optimal concentration must be determined empirically (see Assay Optimization).

  • Prepare a 2X working solution of the substrate by diluting the DMSO stock in assay buffer.

• Assay Setup (per well):

  • Blank Wells: 50 µL of assay buffer.

  • Negative Control (No Enzyme): 50 µL of assay buffer.

  • Positive Control (Enzyme): 50 µL of enzyme working solution.

  • Test Wells (Inhibitor Screen): 49 µL of enzyme working solution + 1 µL of test compound in DMSO.

  • Pre-incubate the plate at the desired temperature (e.g., 37°C) for 10 minutes. [6]

• Reaction Initiation:

  • Initiate the reaction by adding 50 µL of the 2X substrate working solution to all wells. This brings the total volume to 100 µL.

  • Immediately place the plate into the fluorescence reader, which has been pre-warmed to the same temperature.

• Data Acquisition:

  • Measure fluorescence intensity kinetically, with readings every 60 seconds for 30-60 minutes.

  • Use an excitation wavelength of ~380-400 nm and an emission wavelength of ~450-460 nm. [6][7]These values should be optimized by performing a spectral scan of the fluorescent standard.

• Data Analysis:

  • For each well, plot RFU versus time.

  • Determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of the curve.

  • Subtract the slope of the "No Enzyme" control from all other wells to correct for any non-enzymatic substrate hydrolysis.

  • Convert the corrected rates (in RFU/min) to molar rates (µM/min) using the slope from the standard curve.

  • For inhibitor screening, calculate the percent inhibition relative to the positive control (enzyme with vehicle).

Assay Optimization and Validation

To ensure the development of a robust and reliable assay, several parameters must be systematically optimized.

Parameter	Rationale & Causality	Typical Protocol
Enzyme Concentration	The enzyme concentration must be low enough to ensure the reaction rate is linear over the measurement period (i.e., less than 10-15% of the substrate is consumed). This avoids artifacts from substrate depletion. [8]	Test a range of enzyme concentrations (e.g., 0.1 nM to 100 nM) with a fixed, saturating substrate concentration. Select a concentration that yields a robust signal with a linear rate for at least 30 minutes.
Substrate Concentration (Kₘ Determination)	Understanding the Michaelis constant (Kₘ) is critical. For inhibitor screening, a substrate concentration at or near the Kₘ value provides the best sensitivity for competitive inhibitors.	Measure the initial reaction velocity across a wide range of substrate concentrations (e.g., 0.1x to 10x the expected Kₘ). Fit the data to the Michaelis-Menten equation to determine Vₘₐₓ and Kₘ.
Buffer pH	Both enzyme activity and the fluorescence of 7-hydroxycoumarins are highly pH-dependent. [9][8]An optimal pH must be found that provides a good balance between enzymatic efficiency and stable, high-intensity fluorescence of the product.	Perform the assay in a series of buffers with pH values ranging from 4.0 to 9.0. Measure both the enzyme activity and the fluorescence intensity of a fixed concentration of the standard product at each pH to find the ideal compromise.
DMSO Tolerance	Substrates and inhibitors are typically dissolved in DMSO, which can inhibit many enzymes at high concentrations. The assay's tolerance to DMSO must be established. [8]	Run the assay with a fixed concentration of enzyme and substrate while varying the final percentage of DMSO (e.g., from 0% to 5%). Determine the highest concentration that does not significantly reduce enzyme activity.
Assay Robustness (Z'-factor)	For HTS applications, the Z'-factor is a statistical measure of the assay's quality, indicating the separation between the high (positive control) and low (negative control) signals. A Z' > 0.5 is considered excellent.	Run a full plate with multiple replicates of the positive control (enzyme + vehicle) and negative control (enzyme + potent inhibitor or no enzyme). Calculate Z' using the means (µ) and standard deviations (σ) of both controls: Z' = 1 - (3σₚ + 3σₙ) / |µₚ - µₙ|.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High Background Fluorescence	1. Autofluorescence from test compounds, buffer components, or microplate.<[10][11]br>2. Spontaneous (non-enzymatic) hydrolysis of the substrate.3. Impurities in the substrate synthesis.	1. Run a compound-only control to quantify autofluorescence and subtract it. Use high-quality black plates. Consider using media without phenol red for cell-based extensions.<[10]br>2. Always include a "no enzyme" control. If hydrolysis is high, adjust buffer pH or temperature.3. Re-purify the substrate using HPLC.
Weak or No Signal	1. Inactive enzyme or incorrect enzyme concentration.2. Suboptimal buffer pH or ionic strength.3. Incorrect instrument settings (wavelengths, gain).<[12]br>4. Substrate degradation due to improper storage.	1. Verify enzyme activity with a known reference substrate. Perform an enzyme titration (see Optimization).2. Re-optimize the buffer pH and composition.3. Perform a spectral scan on the fluorescent standard to confirm optimal Ex/Em wavelengths. Optimize the gain setting on the plate reader.4. Prepare fresh substrate from a new stock. Store DMSO stocks at -20°C or -80°C, protected from light. [13]
Non-linear Reaction Curves (Signal plateaus quickly)	1. Substrate depletion (enzyme concentration is too high).2. Enzyme instability under assay conditions.3. Product inhibition.	1. Reduce the enzyme concentration.<[8]br>2. Check enzyme stability over time at the assay temperature. Add stabilizing agents like BSA or glycerol if compatible.3. Analyze the reaction at different initial substrate concentrations. If product inhibition is suspected, a more complex kinetic model may be needed.
Signal Quenching by Test Compounds	A test compound absorbs light at the excitation or emission wavelength of the fluorophore, or interacts directly with the fluorophore to cause non-radiative energy loss. [11]	1. Run a quenching control: incubate the test compound with the final fluorescent product (not the substrate) and measure fluorescence.2. If quenching is observed, the data must be corrected, or a different assay format (e.g., absorbance-based) should be considered as an orthogonal validation method. [11]

References

• Coumarin-Based Profluorescent and Fluorescent Substrates for Determining Xenobiotic-Metabolizing Enzyme Activities In Vitro.
• Coumarin-Based Fluorescent Probes for Imaging. BOC Sciences.
• Coumarin-Based Profluorescent and Fluorescent Substr
• 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor.
• 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride. Sigma-Aldrich.
• Synthesis and application of coumarin fluorescence probes.
• Synthesis and application of coumarin fluorescence probes. RSC Publishing.
• Immunofluorescence (IF) Troubleshooting Guide. Cell Signaling Technology.
• A Technical Guide to Exploratory Studies Using Coumarin-Based Fluorescent Probes. Benchchem.
• 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor.
• Troubleshooting Tips for Fluorescence Staining. Biotium.
• Discovering monoacylglycerol lipase inhibitors by a combination of fluorogenic substrate assay and activity-based protein profiling. Frontiers.
• New Generation of Amino Coumarin Methyl Sulfonate-Based Fluorogenic Substrates for Amidase Assays in Droplet-Based Microfluidic Applications.
• Synthesis of a Coumarin-Based PPARγ Fluorescence Probe for Competitive Binding Assay. MDPI.
• pH effects on the fluorescence of 7-hydroxycoumarin deriv
• Assay optimization. a Effect of pH on the enzyme reaction.
• NF157 Technical Support Center: Troubleshooting Fluorescence-Based Assays. Benchchem.
• 7-Methylcoumarin as a Fluorescent Marker: An In-depth Technical Guide. Benchchem.
• Enzyme-Activated Fluorogenic Probes for Live-Cell and in Vivo Imaging.
• The Ultimate Guide to Troubleshooting Micropl
• Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images. Keyence.

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Illuminating the Cell's Recycling Hub: A Detailed Guide to Lysosomal Staining with 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed protocol and in-depth scientific rationale for the use of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin for fluorescently labeling lysosomes in live and fixed cells. This coumarin-based dye offers a robust and sensitive method for visualizing the structure, function, and dynamics of these critical organelles.

Introduction: The Power of Coumarin Dyes for Lysosomal Insights

Lysosomes are membrane-bound organelles that serve as the cell's primary recycling and waste disposal system, containing a host of hydrolytic enzymes that break down macromolecules.[1] Their proper function is crucial for cellular homeostasis, and lysosomal dysfunction is implicated in a variety of human diseases, including neurodegenerative disorders and cancer.[2] Fluorescent microscopy provides a powerful tool to study these dynamic organelles in real-time.[3]

3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is a lipophilic, weakly basic compound that readily permeates the plasma membrane of live cells. Its unique chemical structure allows it to specifically accumulate within the acidic environment of lysosomes.[4] The coumarin fluorophore exhibits bright blue fluorescence, providing high-contrast imaging with appropriate filter sets.[5] The strategic substitution on the coumarin framework allows for the modulation of its photophysical properties, making it a versatile tool for cellular imaging.

Mechanism of Lysosomal Accumulation

The selective staining of lysosomes by 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is driven by a process known as "proton trapping" or "lysosomotropism". The diethylaminoethyl side chain of the molecule has a pKa that allows it to become protonated within the acidic lumen of the lysosome (pH 4.5-5.0).[6] This protonation renders the molecule charged and less membrane-permeable, effectively trapping it within the organelle. This accumulation leads to a significant increase in local concentration and a bright fluorescent signal specifically from the lysosomes.

Caption: Mechanism of lysosomal accumulation of the probe.

Core Protocol: Staining Lysosomes in Live Cells

This protocol provides a starting point for staining lysosomes in a variety of adherent cell types. Optimization of probe concentration and incubation time may be necessary for specific cell lines and experimental conditions.

Reagent and Equipment Checklist

Reagent/Equipment	Specifications
3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin	Molecular Weight: 275.35 g/mol
Dimethyl sulfoxide (DMSO)	Anhydrous, high-purity
Live-cell imaging medium	e.g., phenol red-free DMEM, HBSS
Phosphate-buffered saline (PBS)	pH 7.4
Fluorescence microscope	Equipped with a DAPI filter set or similar (Excitation ~365 nm, Emission ~445 nm)
Cell culture vessels	e.g., glass-bottom dishes, chamber slides

Step-by-Step Staining Procedure

• Prepare a Stock Solution: Dissolve 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin in high-quality DMSO to create a 1-10 mM stock solution. Mix thoroughly by vortexing. Store the stock solution at -20°C, protected from light.

• Cell Culture: Plate cells on a suitable imaging vessel and culture until they reach the desired confluency (typically 50-70%).

• Prepare Staining Solution: On the day of the experiment, dilute the stock solution in pre-warmed (37°C) live-cell imaging medium to a final working concentration. A starting concentration of 1-5 µM is recommended.[7]

• Cell Staining: Remove the culture medium from the cells and wash once with pre-warmed PBS. Add the staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO2 incubator, protected from light.

• Wash: Remove the staining solution and wash the cells two to three times with pre-warmed live-cell imaging medium or PBS to remove any unbound probe.[7]

• Imaging: Add fresh, pre-warmed live-cell imaging medium to the cells. Image the stained cells immediately using a fluorescence microscope with a suitable filter set for blue fluorescence.

Caption: Live-cell lysosomal staining workflow.

Protocol for Staining Fixed Cells

While primarily used for live-cell imaging, this probe can also be used to stain lysosomes in fixed cells, although with potentially reduced specificity.

• Cell Fixation: Fix cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Wash: Wash the cells three times with PBS.

• Permeabilization: Permeabilize the cells with 0.1-0.2% Triton X-100 in PBS for 10 minutes at room temperature.

• Wash: Wash the cells three times with PBS.

• Staining: Prepare the staining solution as described for live-cell staining and incubate the fixed cells for 30-60 minutes at room temperature, protected from light.

• Wash: Wash the cells three times with PBS.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Image the stained cells using a fluorescence microscope.

Scientific Integrity and Experimental Considerations

Expertise & Experience: Optimizing Your Staining

• Probe Concentration: The optimal concentration of the probe can vary between cell types. It is highly recommended to perform a concentration titration to determine the lowest effective concentration that provides a good signal-to-noise ratio while minimizing potential cytotoxicity.[8]

• Incubation Time: The incubation time should be minimized to reduce cellular stress. A time-course experiment can help determine the shortest incubation time required for sufficient lysosomal accumulation.[8]

• Photostability: Coumarin dyes, while generally robust, can be susceptible to photobleaching with intense or prolonged light exposure.[9][10] To minimize phototoxicity and photobleaching, use the lowest possible excitation light intensity and exposure time necessary for image acquisition.[8]

Trustworthiness: Validating Your Results

• Co-localization: To confirm the specific localization of the probe to lysosomes, co-staining with a well-characterized lysosomal marker, such as a fluorescently-tagged LAMP1 antibody or a commercially available lysosomal probe with a different emission spectrum, is recommended.

• Cytotoxicity Assessment: While many coumarin-based probes exhibit low cytotoxicity at working concentrations, it is crucial to assess the potential impact of the dye on cell health, especially for long-term imaging experiments.[11][12] Standard cytotoxicity assays such as MTT or LDH assays can be performed to determine the probe's toxic concentration range for your specific cell type.[8] Cellular functions can be impaired even in the absence of obvious morphological changes.[8]

References

• Coumarin-based Fluorescent Probes for Selectively Targeting and Imaging the Endoplasmic Reticulum in Mammalian Cells - PubMed. Available at: [Link]

• Fluorescent Probes for Super-Resolution Microscopy of Lysosomes | ACS Omega. Available at: [Link]

• Bioimaging of Lysosomes with a BODIPY pH-Dependent Fluorescent Probe - MDPI. Available at: [Link]

• Fluorescent Probes for Super-Resolution Microscopy of Lysosomes - PMC. Available at: [Link]

• Visualization of Lysosomal Dynamics during Autophagy by Fluorescent Probe | Analytical Chemistry - ACS Publications. Available at: [Link]

• Enhancing Photostability of a Coumarin Dye by Self‐inclusion into a Cyclodextrin Cavity in Aqueous Solution and Living Cells | Request PDF - ResearchGate. Available at: [Link]

• Full article: Live imaging of intra-lysosome pH in cell lines and primary neuronal culture using a novel genetically encoded biosensor - Taylor & Francis. Available at: [Link]

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• Advances in Coumarin Fluorescent Probes for Medical Diagnostics: A Review of Recent Developments - PMC. Available at: [Link]

• High Photostability in Nonconventional Coumarins with Far-Red/NIR Emission through Azetidinyl Substitution | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• A coumarin-based “off–on” fluorescent probe for highly selective detection of hydrogen sulfide and imaging in living cells - Analytical Methods (RSC Publishing). Available at: [Link]

• Membrane‐Permeant, Bioactivatable Coumarin Derivatives for In‐Cell Labelling. Available at: [Link]

• Coumarin Excimer Nanotube for Long-Time Lysosome Tracking | Nano Letters. Available at: [Link]

• Synthesis and application of coumarin fluorescence probes - RSC Publishing. Available at: [Link]

• Coumarin Excimer Nanotube for Long-Time Lysosome Tracking - ResearchGate. Available at: [Link]

• Lysosome-Specific Coumarin-Based Fluorescent Bioprobes for in Vivo Polarity Sensing and Cancer Treatment - PubMed. Available at: [Link]

• Novel Coumarin-Based Fluorescent Probe for Tracking Cys, GSH, and Hcy Dynamics in Lysosomes under Oxidative and Hyperosmotic Stress - PubMed. Available at: [Link]

• Specifications of 3-[2-(DIethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride - Capot Chemical. Available at: [Link]

• Three-Component Reactions of 7-Hydroxy Coumarin Derivatives, Acetylenic Esters and Aromatic Aldehydes in the Presence of NEt 3 - SciELO. Available at: [Link]

• Spectral Properties of Highly Emissive Derivative of Coumarin with N,N-Diethylamino, Nitrile and Tiophenecarbonyl Moieties in Water-Methanol Mixture - PMC. Available at: [Link]

• 7-Hydroxy-4-methylcoumarin-3-acetic acid, succinimidyl ester - 25 mg - Anaspec. Available at: [Link]

• Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials. Available at: [Link]

• CAS 96735-88-5 (7-Hydroxy-4-methylcoumarin-3-acetic acid succinimidyl ester). Available at: [Link]

• Protocol for detecting lysosome quantity and membrane permeability in acute myeloid leukemia cell lines - PMC. Available at: [Link]

• Spectral Properties of Highly Emissive Derivative of Coumarin With N,N-Diethylamino, Nitrile and Tiophenecarbonyl Moieties in Water-Methanol Mixture - PubMed. Available at: [Link]

• Coumarin-based dye for vital staining of cell cultures - ResearchGate. Available at: [Link]

• Synthesis, Optical Characterization in Solution and Solid-State, and DFT Calculations of 3-Acetyl and 3-(1′-(2′-Phenylhydrazono)ethyl)-coumarin-(7)-substituted Derivatives - MDPI. Available at: [Link]

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• Ethyl 7-hydroxycoumarin-3-carboxylate derivatives: Synthesis, characterization and effect of liquid crystal properties - ResearchGate. Available at: [Link]

• Synthesis, Characterization and Antibacterial Evaluation With Computational Study of new Schiff Bases Derived from 7-Hydroxy-4-Methyl Coumarin - Oriental Journal of Chemistry. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Reducing Background Autofluorescence with 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin

Welcome to the technical support guide for effectively reducing background autofluorescence in your imaging experiments using 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting for this common experimental challenge.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about autofluorescence and the mechanism of the coumarin-based quenching agent.

Q1: What is autofluorescence and why is it a problem in my experiments?

Autofluorescence is the natural emission of light by biological structures when they are excited by light, which can interfere with the detection of specific fluorescent signals in your experiments. This phenomenon is a significant source of noise in fluorescence microscopy, which can obscure genuine signals and lead to misinterpretation of data.[1][2][3]

Common endogenous sources of autofluorescence include:

• Metabolic cofactors: NADH and flavins are key culprits, particularly in metabolically active cells.[2][3]

• Structural proteins: Collagen and elastin, abundant in connective tissues, are highly autofluorescent.[1][3]

• Cellular aging pigments: Lipofuscin accumulates in aging cells and is a major source of broad-spectrum autofluorescence.[2]

• Fixatives: Aldehyde-based fixatives like formaldehyde and glutaraldehyde can induce autofluorescence by cross-linking proteins.[4][5]

The primary problem with autofluorescence is its potential to decrease the signal-to-noise ratio, making it difficult to distinguish the specific fluorescence of your probe from the background haze.[1][2]

Q2: How does 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin reduce autofluorescence?

3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin belongs to the coumarin family of compounds, which are known for their fluorescent properties and their ability to participate in fluorescence quenching.[6] Fluorescence quenching is any process that decreases the fluorescence intensity of a substance.[6][7]

The precise mechanism by which this specific coumarin derivative reduces autofluorescence in biological samples is thought to involve a dynamic quenching process. In this process, the coumarin molecule collides with the excited endogenous fluorophore (the source of autofluorescence), causing the fluorophore to return to its ground state without emitting a photon.[6] This energy transfer effectively "turns off" the autofluorescence. The efficiency of this quenching is dependent on factors like the concentration of the quencher and the local microenvironment.

Q3: Is this compound compatible with my existing fluorescent dyes and proteins?

Compatibility is a critical consideration. While this coumarin derivative is effective at quenching broad-spectrum autofluorescence, it can also potentially quench the signal from your specific fluorescent probes if their emission spectra overlap.

General Guidance:

• Spectral Overlap: The risk of quenching your specific signal is highest when there is significant overlap between the absorption spectrum of the coumarin quencher and the emission spectrum of your fluorophore.[8]

• Far-Red Dyes: Fluorophores that emit in the far-red and near-infrared regions of the spectrum are generally less susceptible to autofluorescence and may be less affected by quenchers.[2][4]

• Empirical Testing: It is always recommended to run a control experiment with a known bright sample stained with your specific fluorophore, both with and without the coumarin treatment, to assess any potential signal reduction.

Q4: How do I prepare and store the 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin solution?

Proper preparation and storage are crucial for the efficacy of the reagent.

• Solubility: The hydrochloride salt form of this compound is a solid.[9] While solubility in aqueous buffers can be limited, it is generally soluble in organic solvents like ethanol and methanol.[10] For working solutions, it is often recommended to first dissolve the compound in a small amount of a compatible organic solvent before diluting it to the final concentration in your aqueous buffer.

• Storage: Store the solid compound and stock solutions protected from light at 2-8°C to prevent degradation.[5]

Part 2: Troubleshooting Guide

This section provides solutions to common problems encountered during the use of 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin.

Q5: I've treated my samples, but the background autofluorescence is still high. What's wrong?

This is a common issue that can often be resolved by systematically checking several factors.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high background autofluorescence.

Q6: My specific fluorescent signal is weaker after treatment. Is the quencher affecting my dye?

Signal reduction can occur and requires careful assessment.

• Perform a Quenching Control: Stain a coverslip with only your primary and secondary antibodies (without any tissue or cells) and treat it with the coumarin solution. If the signal is significantly reduced, there is likely an interaction.

• Switch Fluorophores: If quenching is confirmed, consider using a fluorophore with a different spectral profile, preferably one that emits at a longer wavelength.

• Reduce Incubation Time: Try reducing the incubation time with the coumarin solution to the minimum required to sufficiently reduce the background.

Q7: I'm seeing a precipitate on my samples after incubation. How can I fix this?

Precipitation is usually a solubility issue.

• Ensure Complete Dissolution: Make sure the compound is fully dissolved in the initial solvent before diluting it into the aqueous buffer.

• Filter the Working Solution: Use a 0.22 µm syringe filter to remove any undissolved particles from the final working solution before applying it to your samples.

• Adjust pH: The solubility of coumarin derivatives can be pH-dependent.[11] Ensure the pH of your buffer is compatible with the compound.

Q8: What is the optimal concentration and incubation time to use?

The optimal conditions are highly dependent on the sample type and the severity of the autofluorescence. It is always best to perform an optimization experiment.

Sample Type	Recommended Starting Concentration	Recommended Incubation Time
Cultured Cells	0.1 - 1.0 mg/mL	5 - 15 minutes
Frozen Tissue Sections	0.5 - 2.0 mg/mL	10 - 30 minutes
FFPE Tissue Sections	1.0 - 5.0 mg/mL	30 - 60 minutes

Note: These are starting recommendations. You may need to adjust the concentration and incubation time to achieve the best signal-to-noise ratio for your specific experiment.

Part 3: Experimental Protocols

Protocol 1: General Protocol for Autofluorescence Reduction in Cultured Cells

This protocol assumes cells have been fixed, permeabilized, and are ready for the quenching step before antibody incubation.

• Prepare Quenching Solution: Prepare a fresh working solution of 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin in your desired buffer (e.g., PBS).

• Aspirate Buffer: Carefully remove the buffer from your cells.

• Apply Quenching Solution: Add enough quenching solution to completely cover the cells.

• Incubate: Incubate at room temperature, protected from light, for the optimized duration (typically 5-15 minutes).

• Wash: Aspirate the quenching solution and wash the cells three times with PBS for 5 minutes each.

• Proceed with Staining: Your cells are now ready for blocking and antibody incubation.

Protocol 2: Protocol for Autofluorescence Reduction in FFPE Tissue Sections

This protocol is for use after deparaffinization, rehydration, and antigen retrieval.

• Prepare Quenching Solution: Prepare a fresh working solution of the coumarin derivative in a suitable buffer.

• Wash Sections: After antigen retrieval, wash the tissue sections twice with PBS.

• Apply Quenching Solution: Cover the tissue sections with the quenching solution.

• Incubate: Incubate in a humidified chamber at room temperature, protected from light, for the optimized time (typically 30-60 minutes).

• Wash: Wash the sections three times with PBS for 5 minutes each.

• Proceed with Staining: The tissue sections are now ready for the blocking step and subsequent immunofluorescence protocol.

Experimental Workflow Diagram:

Caption: General experimental workflow incorporating the autofluorescence quenching step.

References

• Gasińska, A., & Gagoś, M. (2019). Fluorescence Quenching-Based Mechanism for Determination of Hypochlorite by Coumarin-Derived Sensors. MDPI. [Link]

• Sathyabama Institute of Science and Technology. (n.d.).

• Golec, B., et al. (2015). Analysis of Fluorescence Quenching of Coumarin Derivatives by 4-Hydroxy-TEMPO in Aqueous Solution. PMC. [Link]

• García-López, L., et al. (2023). Characterizing and Quenching Autofluorescence in Fixed Mouse Adrenal Cortex Tissue. MDPI. [Link]

• Chemical Communications (RSC Publishing). (n.d.). Taking advantage of the aromatisation of 7-diethylamino-4-methyl-3,4-dihydrocoumarin in the fluorescence sensing of superoxide anion. Royal Society of Chemistry. [Link]

• Cardiff University. (2016). IN FOCUS: Cutting Through the Fog: Reducing Background Autofluorescence in Microscopy. Bioimaging Hub News - Blogs - Cardiff University. [Link]

• ResearchGate. (n.d.). (PDF) Synthesis and Spectral-Luminescent Properties of 7-Diethylamino-4-(2- arylethenyl)coumarins. ResearchGate. [Link]

• Husain, M. M., et al. (2012). Photophysical properties and estimation of ground and excited state dipole moments of 7-diethylamino and 7-diethylamino-4-methyl coumarin dyes from absorption and emission spectra. European Journal of Chemistry. [Link]

• ResearchGate. (n.d.). Universal quenching of common fluorescent probes by water and alcohols. ResearchGate. [Link]

• Northeast, R. (2021). How to Reduce Autofluorescence. Labcompare.com. [Link]

• Yang, J., & Liu, P. (2017). Quenching autofluorescence in tissue immunofluorescence. Wellcome Open Research. [Link]

• Liu, L., et al. (2015). Improved solubility and stability of 7-hydroxy-4-methylcoumarin at different temperatures and pH values through complexation with sulfobutyl ether-β-cyclodextrin. PubMed. [Link]

• National Central Library of Taiwan. (n.d.). Synthesis and Application of Novel Coumarin-Based Fluorescence Probe. Taiwan Encyclopedia of Life. [Link]

• SciSpace. (n.d.). Choosing reporter-quencher pairs for efficient quenching through formation of intramolecular dimers. SciSpace. [Link]

• Skwarek, E., et al. (2018). Spectral Properties of Highly Emissive Derivative of Coumarin with N,N-Diethylamino, Nitrile and Tiophenecarbonyl Moieties in Water-Methanol Mixture. PMC. [Link]

• de Oliveira, E., et al. (n.d.). fluorescent coumarin derivatives: understanding molecular architecture, photophysical, and cell-imaging responses. Royal Society of Chemistry. [Link]

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• 6. Analysis of Fluorescence Quenching of Coumarin Derivatives by 4-Hydroxy-TEMPO in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. 3- 2-(Diethylamino)ethyl -7-hydroxy-4-methylcoumarin 15776-59-7 [sigmaaldrich.com]
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• 11. Improved solubility and stability of 7-hydroxy-4-methylcoumarin at different temperatures and pH values through complexation with sulfobutyl ether-β-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting poor aqueous solubility of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

Technical Support Center: 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

Welcome to the technical support guide for 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin. This document provides in-depth troubleshooting strategies and practical guidance for researchers, scientists, and drug development professionals encountering challenges with the aqueous solubility of this compound. Our approach is rooted in first principles of physical chemistry to empower you to solve solubility issues methodically.

Understanding the Molecule: Why Solubility is a Challenge

3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is a versatile fluorescent probe, but its core coumarin structure is inherently hydrophobic.[1][2] However, its functionality provides two key handles we can use to manipulate its solubility. The molecule possesses two ionizable groups: a phenolic hydroxyl group at the 7-position and a tertiary amine on the ethyl side chain. This makes the compound amphoteric , meaning its net charge and, consequently, its aqueous solubility, are highly dependent on the pH of the medium.[3]

• The 7-Hydroxy Group: This phenolic group is weakly acidic. In alkaline conditions (high pH), it deprotonates to form a negatively charged phenolate ion, which increases water solubility.[1][3]

• The Diethylamino Group: This tertiary amine is basic. In acidic conditions (low pH), it becomes protonated, forming a positively charged ammonium salt, which dramatically increases water solubility.[4]

The compound is often supplied as a hydrochloride salt (·HCl) to leverage the protonated amine for improved initial solubility. However, this advantage can be lost if the compound is diluted into a neutral or basic buffer.

Physicochemical Properties Summary

Property	Value	Source
Chemical Formula	C₁₆H₂₁NO₃
Molecular Weight	275.35 g/mol
Nature	Amphoteric, Hydrophobic Core	[1][3]
7-Hydroxy pKa (approx.)	~7.1 - 7.8 (for parent 7-hydroxycoumarin)	[3]
Diethylamino pKa (est.)	~9.0 - 10.0 (typical for tertiary amines)	N/A

Troubleshooting Guide & FAQs

This section addresses common solubility problems in a question-and-answer format, providing both the causal explanation and a validated protocol to resolve the issue.

Q1: My compound immediately precipitated when I diluted my DMSO stock solution into my aqueous buffer (e.g., PBS at pH 7.4). What happened?

Expert Analysis: This is a classic case of a hydrophobic compound "crashing out" of solution. Your compound was fully dissolved in the 100% organic solvent (DMSO), but when this stock was introduced to a predominantly aqueous environment, the compound's low intrinsic water solubility caused it to rapidly precipitate.[4] At a neutral pH like 7.4, the basic diethylamino group is not fully protonated, and the acidic hydroxyl group is not deprotonated, leaving the molecule in a less charged, less soluble state.

Troubleshooting Workflow:

• Verify Stock Solution Integrity: Before any experiment, ensure your stock solution in DMSO is fully dissolved. If you observe any crystals, gently warm the vial (to 37°C) or sonicate for a few minutes.[4]

• Control Final Solvent Concentration: Keep the final concentration of DMSO in your aqueous solution as low as possible, ideally ≤0.5% and never exceeding 1%, to minimize solvent-induced artifacts and cytotoxicity.[4]

• Address the Root Cause (pH): The primary reason for precipitation is likely an incompatible pH. Proceed to Q2 and Q3 for the most effective solution.

Q2: How can I leverage pH to dramatically increase the solubility of this compound?

Expert Analysis: The key is to fully ionize the molecule. Given the pKa values, the most effective way to increase aqueous solubility is to protonate the diethylamino group by lowering the pH. By preparing your buffer in an acidic range (e.g., pH 4-5), you ensure the amine is in its positively charged salt form, which is significantly more water-soluble. While high pH would also work by deprotonating the hydroxyl group, the effect of protonating the amine is generally more pronounced for achieving high concentrations.

Below is a diagram illustrating the pH-dependent ionization states of the molecule.

Caption: pH-dependent ionization and its effect on solubility.

Protocol 1: pH-Based Solubilization

This protocol will help you determine the optimal pH for dissolving your compound for your specific experimental needs.

• Prepare a Series of Buffers: Prepare a set of biologically compatible buffers spanning a range of pH values (e.g., pH 4.0, 5.0, 6.0, 7.4, 8.5). Common buffer systems include citrate for acidic pH, phosphate for neutral pH, and borate or Tris for alkaline pH.

• Prepare Compound Stock: Create a concentrated stock solution (e.g., 10-20 mM) of the compound in 100% DMSO. Ensure it is fully dissolved.

• Test Dilutions: In separate microcentrifuge tubes, add an aliquot of the DMSO stock to each buffer to achieve your desired final concentration. Ensure the final DMSO concentration remains constant and low across all samples (e.g., 0.5%).

• Vortex and Equilibrate: Vortex each tube vigorously for 30 seconds and let it stand at room temperature for 15-30 minutes.

• Visual Inspection: Observe the tubes against a dark background. Note the pH at which the solution remains clear (soluble) versus the pH at which it becomes cloudy or shows visible precipitate (insoluble).

• Selection: Choose the buffer with the most favorable pH that is also compatible with your assay. For most applications, an acidic buffer will yield the best results.

Q3: Adjusting pH will interfere with my experiment. What is the next best strategy?

Expert Analysis: If pH modification is not an option, the use of co-solvents is the next logical step. Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, increase its ability to dissolve hydrophobic compounds by reducing the overall polarity of the medium.[5] The choice of co-solvent and its final concentration is a critical balance between enhancing solubility and avoiding experimental artifacts or cytotoxicity.[4]

Common Co-solvents for Biological Assays

Co-solvent	Recommended Starting Conc.	Key Considerations
Ethanol	1-5% (v/v)	Generally well-tolerated by cells at low concentrations.[4]
Propylene Glycol (PG)	1-5% (v/v)	Common vehicle for in vitro and in vivo formulations.[4]
Polyethylene Glycol 400 (PEG 400)	1-10% (v/v)	Effective solubilizer, can be viscous at higher concentrations.[4]
Dimethyl Sulfoxide (DMSO)	<0.5% (v/v)	Excellent solvent but can have pleiotropic effects on cells. Use the lowest possible concentration.[4]

Protocol 2: Co-solvent Screening

• Prepare Co-solvent Stocks: Prepare 50% (v/v) aqueous solutions of the co-solvents you wish to test (e.g., 50% Ethanol, 50% PEG 400).

• Prepare Compound Stock: Use your concentrated stock solution in 100% DMSO (e.g., 20 mM).

• Assay Buffer: Use the final aqueous buffer required by your experiment (e.g., PBS at pH 7.4).

• Serial Dilution Test:

  • In a microplate or tubes, add your assay buffer.

  • Add the appropriate volume of your 50% co-solvent stock to achieve a range of final concentrations (e.g., 1%, 2%, 5%, 10%).

  • Add the aliquot of your DMSO compound stock to achieve the desired final compound concentration.

  • Vortex/mix well and observe for precipitation as described in Protocol 1.

• Validate with Controls: It is crucial to run parallel controls containing the same concentrations of the co-solvent without the compound to ensure the co-solvent itself does not affect your assay readout.

Q4: I need a highly concentrated solution for an in vivo study, and simple co-solvents are not sufficient. What advanced formulation strategies can I explore?

Expert Analysis: For high-concentration dosing, especially for preclinical or clinical development, more advanced formulation strategies are required. These methods encapsulate the drug molecule to improve its solubility and bioavailability.[6][7]

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate the hydrophobic coumarin core, forming an inclusion complex that is highly water-soluble.[4][8] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in pharmaceutical formulations.

• Lipid-Based Formulations (e.g., SEDDS): Self-Emulsifying Drug Delivery Systems (SEDDS) are mixtures of oils, surfactants, and co-solvents that spontaneously form a fine oil-in-water emulsion upon gentle agitation in an aqueous medium.[6][9] The drug is dissolved in the lipid phase, and the emulsion facilitates its dissolution and absorption.

• Nanoparticle Encapsulation: The compound can be encapsulated within polymeric nanoparticles or solid lipid nanoparticles.[4][9] This approach not only improves solubility but can also offer controlled release and targeted delivery.

These advanced strategies require specialized formulation expertise. Collaboration with a pharmaceutical sciences or drug delivery group is highly recommended when pursuing these options.

Master Troubleshooting Workflow

The following diagram provides a comprehensive, step-by-step decision tree for addressing solubility issues with 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin.

Caption: A decision-making workflow for troubleshooting solubility.

References

• BenchChem. (n.d.). Solubility and stability of Coumarin-C2-exo-BCN.
• Riemer, E., et al. (n.d.). Stability of Coumarins and Determination of the Net Iron Oxidation State of Iron–Coumarin Complexes: Implications for Examining Plant Iron Acquisition Mechanisms. PMC.
• BenchChem. (n.d.). Technical Support Center: Overcoming Coumarin Solubility Challenges in Biological Assays.
• Sigma-Aldrich. (n.d.). 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride.
• Sathyabama Institute of Science and Technology. (n.d.). Synthesis of 7-Hydroxy-4-methyl coumarin and its Biological activity of coumarin derivative synthesized from substituted from ph.
• Sigma-Aldrich. (n.d.). 3-(2-(DIETHYLAMINO)ETHYL)-7-HYDROXY-4-METHYLCOUMARIN.
• ChemSrc. (2025). 7-HYDROXY-4-METHYL-3-(2-HYDROXY-ETHYL)COUMARIN.
• Chemical Register. (n.d.). 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride (CAS No. 15776-59-7) Suppliers.
• NIST. (n.d.). 7-Hydroxycoumarin.
• Görgülü, A. O., et al. (n.d.). Chemosensor properties of 7-hydroxycoumarin substituted cyclotriphosphazenes. PMC.
• Improta, R., et al. (2013). Role of Solvent on Charge Transfer in 7-Aminocoumarin Dyes: New Hints from TD-CAM-B3LYP and State Specific PCM Calculations. Journal of Chemical Theory and Computation.
• Yoo, K.-P., et al. (n.d.). Effect of Functional Groups on the Solubilities of Coumarin Derivatives in Supercritical Carbon Dioxide. ResearchGate.
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• Chini, M. G., et al. (2020). 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor. ACS Publications.
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• ResearchGate. (n.d.). Solvent effects on the photophysical properties of coumarin dye.
• National Institutes of Health. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC.
• MedChemExpress. (n.d.). Fluorescent Dye (Inhibitors Agonists Modulators Antagonists).
• AAPS. (2010). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective.
• National Institutes of Health. (n.d.). Chemosensing Properties of Coumarin Derivatives: Promising Agents with Diverse Pharmacological Properties, Docking and DFT Investigation. PMC.
• MDPI. (2026). Design and Synthesis of Fused Derivatives of 7-Hydroxycoumarin (Umbelliferone) with the Flavonol Quercetin and the Flavone Luteolin-Analysis of Their Antioxidant and Physicochemical Properties.
• World Journal of Pharmaceutical Research. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs.
• Pharma Excipients. (2020). Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review.
• DTIC. (1983). Solvent Effects on Emission Yield and Lifetime for Coumarin Laser Dyes. Requirements for a Rotatory Decay Mechanism.
• National Institutes of Health. (n.d.). Extrinsic Fluorescent Dyes as Tools for Protein Characterization. PMC.
• WuXi AppTec. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• Biomol GmbH. (2018). Classic Fluorescent Labeling Dyes.
• ChemicalBook. (2026). 7-Hydroxycoumarin.
• ResearchGate. (n.d.). Determination and correlation of solubility and solution thermodynamics of coumarin in different pure solvents.
• BOC Sciences. (n.d.). Fluorescent Probes and Fluorescent Dyes.
• ResearchGate. (2023). Probing coumarin solubility and solvation energetics in diverse aqueous–organic solutions across a temperature range: A debut exploration.
• BenchChem. (n.d.). pH effects on the fluorescence of 7-hydroxycoumarin derivatives.
• Thermo Scientific Chemicals. (n.d.). 7-Diethylamino-4-methylcoumarin, 99%.
• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs.
• Royal Society of Chemistry. (n.d.). High quantum yield and pH sensitive fluorescence dyes based on coumarin derivatives: fluorescence characteristics and theoretical study.
• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.
• Drug Discovery Online. (2023). 4 Strategies To Formulate Poorly Soluble APIs.

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• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 9. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]

Technical Support Center: Resolving Precipitation of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin in Cell Culture Media

Welcome to the technical support center for 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve precipitation issues encountered when using this fluorescent coumarin derivative in cell culture media. By understanding the underlying chemical principles and following these field-proven protocols, you can ensure the successful application of this compound in your experiments.

Understanding the Challenge: The Physicochemical Properties of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is a valuable fluorescent probe. However, its utility can be hampered by its limited aqueous solubility, a common characteristic of many organic small molecules. The structure, featuring a substituted coumarin core, contributes to its hydrophobicity. The diethylaminoethyl group provides a basic character, making its solubility pH-dependent.

Precipitation in cell culture media is a frequent issue.[1][2] This complex aqueous environment, rich in salts, amino acids, vitamins, and proteins (in the case of serum-containing media), can create conditions that favor the compound coming out of solution.[2] This can be triggered by a phenomenon known as "solvent shock," where a concentrated stock solution in an organic solvent is rapidly diluted into the aqueous medium.[2]

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common questions and provides step-by-step solutions to prevent and resolve precipitation.

Q1: My compound precipitated immediately upon addition to the cell culture medium. What went wrong?

This is a classic example of "solvent shock" and exceeding the compound's solubility limit in the aqueous environment.[2]

Troubleshooting Steps:

• Verify Stock Solution Integrity: Ensure your stock solution, typically in dimethyl sulfoxide (DMSO), is fully dissolved.[3] If you observe any crystals, gentle warming or sonication can help redissolve the compound.[3]

• Optimize the Dilution Process:

  • Pre-warm the media: Use media pre-warmed to 37°C.

  • Stepwise Dilution: Instead of adding the stock solution directly to the final volume of media, perform a serial dilution. First, dilute the stock into a smaller volume of media and mix thoroughly. Then, add this intermediate dilution to the rest of the media.

  • Slow Addition and Mixing: Add the stock solution dropwise to the vortexing or gently swirling media. This helps to avoid localized high concentrations of the compound and solvent.

• Lower the Final Concentration: If precipitation persists, the intended final concentration may be too high. Perform a solubility test to determine the maximum soluble concentration in your specific cell culture medium.[3]

Q2: The compound appears to be soluble initially but precipitates over time in the incubator. Why is this happening?

This delayed precipitation can be due to several factors related to the incubator environment and the stability of the compound in the complex media.

Troubleshooting Steps:

• Temperature and pH Stability:

  • Cell metabolism can lead to a decrease in the pH of the culture medium over time.[2] Since 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is a basic compound, a decrease in pH will lead to protonation and potentially increased solubility.[3] However, significant pH shifts can still affect compound stability and interactions with media components. Monitor the pH of your culture and consider using a medium with a stronger buffering capacity if needed.[2]

  • The fluorescence of coumarin derivatives can be pH-sensitive.[4][5]

• Interaction with Media Components:

  • If you are using a serum-containing medium, the compound may bind to proteins over time, leading to the formation of insoluble complexes.[2] Consider reducing the serum concentration or switching to a serum-free medium if your experiment allows.

  • Metal ions present in the media can also interact with the compound and cause precipitation.[1]

Q3: What is the best solvent for making the stock solution?

Dimethyl sulfoxide (DMSO) is the most common and effective solvent for dissolving hydrophobic compounds like coumarin derivatives for use in biological assays.[3]

Best Practices for Stock Solutions:

• High-Quality, Anhydrous DMSO: Use a fresh, high-quality, anhydrous grade of DMSO to prevent the introduction of water, which can lower the solubility of the compound in the stock.

• Concentrated Stock: Prepare a highly concentrated stock solution (e.g., 10-20 mM).[6][7] This allows for smaller volumes to be added to the cell culture, minimizing the final concentration of the organic solvent.[8]

• Storage: Store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[7]

Q4: What is the maximum recommended final concentration of DMSO in the cell culture medium?

It is crucial to keep the final concentration of DMSO in the cell culture medium as low as possible to avoid cytotoxicity.[3][9]

• General Guideline: The final DMSO concentration should ideally be ≤ 0.1%.[3]

• Cell Line Tolerance: Some cell lines may tolerate up to 0.5% DMSO, but this should be determined empirically for your specific cells by running a vehicle control experiment.[3][10]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing the Compound: Accurately weigh out the required amount of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin powder using a calibrated analytical balance.[11] For example, for 1 ml of a 10 mM stock solution of the hydrochloride salt (MW: 311.80 g/mol ), you would need 3.118 mg.

• Dissolving in DMSO: Add the weighed powder to a sterile microcentrifuge tube. Add the calculated volume of high-quality, anhydrous DMSO.

• Ensuring Complete Dissolution: Vortex the tube thoroughly. If necessary, use a sonicator or gently warm the solution to ensure the compound is completely dissolved.[3] Visually inspect the solution for any undissolved particles.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C.

Protocol 2: Dilution of the Stock Solution into Cell Culture Medium

• Pre-warm Medium: Pre-warm the required volume of cell culture medium to 37°C in a water bath.

• Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired final concentration. Remember to account for the final DMSO concentration.

• Perform Dilution:

  • Method A (Direct, for lower concentrations): While gently swirling or vortexing the pre-warmed medium, add the calculated volume of the stock solution drop by drop.

  • Method B (Serial Dilution, for higher concentrations): Create an intermediate dilution by adding the stock solution to a smaller volume of pre-warmed medium (e.g., 10% of the final volume). Mix thoroughly. Then, add this intermediate dilution to the remaining volume of the medium.

• Final Mix and Use: Gently mix the final solution before adding it to your cells.

Visualizing the Troubleshooting Workflow

The following diagram illustrates the decision-making process when encountering precipitation issues.

Caption: Troubleshooting workflow for compound precipitation.

Advanced Solubilization Strategies

If precipitation persists despite following the troubleshooting steps, consider these advanced strategies:

• Co-solvents: The use of a water-miscible organic co-solvent in addition to DMSO in the final medium can sometimes improve solubility.[3] Examples include polyethylene glycol (PEG) or propylene glycol (PG).[3][8] However, the concentration of any co-solvent must be carefully optimized to avoid cytotoxicity.

• pH Adjustment: For ionizable compounds like this coumarin derivative, adjusting the pH of the medium can significantly impact solubility.[3] As a basic compound, decreasing the pH should increase its solubility.[3] However, altering the pH of cell culture media can have profound effects on cell health and must be done with caution and within a physiologically acceptable range.

• Delivery Systems: Encapsulating the compound in delivery systems like cyclodextrins or nanoparticles can enhance its aqueous solubility and bioavailability.[3]

Data Summary Table

Parameter	Recommendation	Rationale
Stock Solvent	High-quality, anhydrous DMSO	Maximizes solubility of the hydrophobic compound.[3]
Stock Concentration	10-20 mM	Minimizes the volume of organic solvent added to the culture.[6][7][8]
Final DMSO Concentration	≤ 0.1% (ideally)	Avoids solvent-induced cytotoxicity.[3][9]
Dilution Method	Stepwise, slow addition to pre-warmed media	Prevents "solvent shock" and localized high concentrations.[2]
Media	Pre-warmed to 37°C	Improves solubility and prevents temperature-induced precipitation.[12]

Conclusion

Resolving precipitation issues of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin in cell culture media is achievable through a systematic approach. By understanding the compound's properties, preparing and handling stock solutions correctly, and optimizing the dilution process, researchers can ensure reliable and reproducible experimental outcomes.

References

• Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
• BenchChem. (2025). Technical Support Center: Overcoming Coumarin Solubility Challenges in Biological Assays.
• Santa Cruz Biotechnology. 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride.
• Sigma-Aldrich. 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin hydrochloride.
• Chem-Impex. 7-Hydroxy-4-methylcoumarin.
• Sigma-Aldrich. 3-(2-(DIETHYLAMINO)ETHYL)-7-HYDROXY-4-METHYLCOUMARIN.
• Star Protocols. (2019, December 17). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media.
• Molecules. (2022). Stability of Coumarins and Determination of the Net Iron Oxidation State of Iron–Coumarin Complexes: Implications for Examining Plant Iron Acquisition Mechanisms.
• National Institutes of Health. (2023). Measuring Interactions Between Proteins and Small Molecules or Nucleic Acids.
• Molecules. (2020, July 1). Coumarin-Based Profluorescent and Fluorescent Substrates for Determining Xenobiotic-Metabolizing Enzyme Activities In Vitro.
• Rice University. (2005, May 20). Solutions and dilutions: working with stock solutions.
• Biotium. (2022, August 18). Troubleshooting Tips for Fluorescence Staining.
• ACS Publications. (2014, March 27). Small Molecule Modulators of Protein–Protein Interactions: Selected Case Studies.
• ResearchGate.
• Bitesize Bio. (2025, March 10).
• Creative Bioarray. (2024, February 28). Troubleshooting in Fluorescent Staining.
• PhytoTech Labs. Preparing Stock Solutions.
• ResearchGate. (2015, March 6).
• GenScript. Guidelines for Dissolving Peptides.
• National Institutes of Health.
• ResearchGate. Influence of pH on a)
• Akina Inc. PolyVivo AK09-Decylated Poorly soluble drug (Coumarin-6) solubility testing.
• Reichert Technologies. (2024, June 20). Protein-Small Molecule Biomolecular Interactions – a Retrospective.
• Sigma-Aldrich. Solubility Enhancement of Hydrophobic Drugs.
• Biomedical Research and Therapy. (2020, July 29). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines.
• BenchChem. solubility and stability of Coumarin-C2-exo-BCN.
• The Bumbling Biochemist. (2021, November 1). Stock up on stock solutions.
• RSC Publishing. (2022, November 8).
• ACS Publications. (2022, February 24).
• The Ohio State University College of Pharmacy. (2020, July 19). Evaluation of Coumarin Derivatives as Probes in Monitoring CYP2A6 Activity in Cancer Cells.
• Thermo Scientific Chemicals. 7-Diethylamino-4-methylcoumarin, 99%.
• Biocompare. (2018, April 16). Ten Tips for Optimizing Cell-Based Assays.
• Journal of Visualized Experiments. (2017, September 20). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid.
• ResearchGate. Interaction of Proteins with Small Molecules and Peptides.
• BenchChem.
• National Center for Biotechnology Inform
• Dyes and Pigments.
• Boster Bio. Troubleshooting Flow Cytometry Issues: A Comprehensive Guide.
• ResearchGate. (2016, June 8). Has anyone had problems with media contamination or precipitants falling out of media?
• Abcam.
• Molecules. (2019).
• BOC Sciences. (2024, September 27). Common problems encountered in cell culture and their causes.
• International Journal of Pharmaceutical, Chemical, and Biological Sciences.

Sources

• 1. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. High quantum yield and pH sensitive fluorescence dyes based on coumarin derivatives: fluorescence characteristics and theoretical study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Solutions and dilutions: working with stock solutions [ruf.rice.edu]
• 7. phytotechlab.com [phytotechlab.com]
• 8. researchgate.net [researchgate.net]
• 9. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 10. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bitesizebio.com [bitesizebio.com]
• 12. researchgate.net [researchgate.net]

Improving cellular membrane permeability of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin probes

Welcome to the Technical Support Center for live-cell imaging and fluorescent probe optimization. This guide is specifically engineered for researchers and drug development professionals facing cellular delivery challenges with 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin and its derivatives.

Section 1: Mechanistic FAQs (Understanding the Barrier)

Q: Why does 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin exhibit poor membrane permeability in live-cell assays? A: The poor permeability is governed by the probe's ionization state at physiological pH (7.4). The 7-hydroxyl group on the coumarin scaffold has a pKa of approximately 7.8, meaning a significant fraction exists as a negatively charged phenoxide anion. Concurrently, the diethylaminoethyl moiety (pKa ~9.0) is protonated, carrying a positive charge. This zwitterionic nature drastically reduces the molecule's partition coefficient (LogP), rendering it too polar to passively diffuse across the hydrophobic core of the lipid bilayer.

Q: What is the most reliable chemical modification to bypass this barrier without permanently altering the probe's fluorescence? A: The industry gold standard is Acetoxymethyl (AM) esterification of the 7-hydroxyl group. Masking the hydroxyl group with an AM ester neutralizes the negative charge and significantly increases the lipophilicity of the molecule[1]. Because the AM ester is non-fluorescent (or exhibits shifted spectral properties), it acts as a fluorogenic prodrug. Once it crosses the plasma membrane, ubiquitous intracellular esterases cleave the AM group, unmasking the hydroxyl group and trapping the now-polar, highly fluorescent probe within the cytosol[1].

Q: Can I use formulation strategies instead of chemical synthesis to improve uptake? A: Yes. If chemical derivatization is not feasible, co-solubilization with Pluronic F-127 is highly effective. Pluronic F-127 is a non-ionic triblock copolymer that forms micelles around the hydrophobic/polar probe, preventing aggregation in the aqueous culture media and facilitating interaction with the cell membrane to enhance cellular uptake[2].

Section 2: Troubleshooting Guide

Issue 1: The probe fails to accumulate in the cytosol and washes out immediately.

• Root Cause: The unmodified probe is too polar to enter efficiently. Any fraction that does enter is likely rapidly extruded by multidrug resistance (MDR) efflux pumps before it can bind its target.

• Solution: Transition to the AM-ester derivative. The uncharged AM-ester diffuses rapidly into the cell. Upon esterase cleavage, the regenerated polar probe becomes membrane-impermeant, effectively trapping it inside the cell and resisting rapid efflux[1].

Issue 2: The probe precipitates in the culture media, forming fluorescent aggregates outside the cells.

• Root Cause: The probe was dissolved in pure DMSO and added directly to aqueous media, causing "solvent shock" and immediate precipitation.

• Solution: Implement the Pluronic F-127 loading protocol. Pre-mixing the DMSO stock with 20% (w/v) Pluronic F-127 before dispersion into the culture media ensures the probe remains encapsulated in a microemulsion, allowing for seamless membrane fusion[3].

Section 3: Quantitative Data Summary

Permeability Strategy	Mechanism of Action	Relative Cytosolic Accumulation	Key Advantage	Primary Limitation
Unmodified Probe	Passive diffusion	Low (1x)	No chemical modification required	Zwitterionic nature prevents lipid bilayer crossing
AM Esterification	Lipophilic prodrug; intracellular esterase cleavage	High (10x - 50x)	Excellent intracellular trapping and signal-to-noise ratio	Requires chemical synthesis; susceptible to premature hydrolysis
Pluronic F-127 Co-loading	Micellar encapsulation and membrane fusion	Medium (5x - 10x)	Immediate application; prevents aqueous precipitation	May alter membrane dynamics or cause mild cytotoxicity at high concentrations

Section 4: Self-Validating Experimental Protocols

Protocol A: AM-Ester Derivatized Probe Loading

This protocol utilizes the intracellular environment to validate successful entry.

• Preparation: Reconstitute the AM-ester coumarin probe in anhydrous DMSO immediately before use. (AM esters hydrolyze rapidly in aqueous environments).

• Dilution: Dilute the stock into a serum-free imaging buffer (e.g., HBSS) to a final concentration of 5 µM. Critical: Serum contains extracellular esterases that will prematurely cleave the AM group outside the cell.

• Incubation: Incubate cells for 15–30 minutes at 37°C.

• Wash: Wash cells 3 times with complete media to remove uncleaved extracellular probe.

• Self-Validation Check: Perform a time-lapse fluorescence acquisition. The intracellular fluorescence should steadily increase over 10-15 minutes as intracellular esterases cleave the AM group, confirming successful internalization and activation[1].

Mechanism of AM-ester coumarin probe cellular entry and intracellular trapping.

Protocol B: Pluronic F-127 Mediated Cell Loading

This protocol uses micellar delivery to bypass the need for chemical synthesis.

• Stock Preparation: Prepare a 10 mM stock of the unmodified coumarin probe in anhydrous DMSO.

• Micelle Formation: Mix 1 µL of the stock with 1 µL of 20% (w/v) Pluronic F-127 in DMSO[3]. Vortex vigorously for 30 seconds.

• Dispersion: Dilute the mixture into 1 mL of serum-free DMEM (final probe concentration: 10 µM, final Pluronic F-127: 0.02%).

• Incubation: Incubate cells with the loading solution for 10–30 minutes at 37°C[3].

• Wash: Wash cells 3–4 times with complete media (containing 10% FBS) to remove extracellular probe[3].

• Self-Validation Check: Image cells alongside a negative control (probe dissolved in DMSO without Pluronic F-127). The negative control will show punctate extracellular aggregates, whereas the successfully loaded sample will display diffuse, uniform cytosolic fluorescence[2].

Step-by-step workflow for Pluronic F-127 mediated coumarin probe loading.

References

• Novel mucus-penetrating liposomes as a potential oral drug delivery system: preparation, in vitro characterization, and enhanced cellular uptake.
• US5741657A - Fluorogenic substrates for β-lactamase and methods of use.
• A fluorophore ligase for site-specific protein labeling inside living cells.

Sources

• 1. US5741657A - Fluorogenic substrates for β-lactamase and methods of use - Google Patents [patents.google.com]
• 2. Novel mucus-penetrating liposomes as a potential oral drug delivery system: preparation, in vitro characterization, and enhanced cellular uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]

Technical Support Center: Optimizing 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin Fluorescence

Introduction

Welcome to the technical support guide for 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin. This coumarin derivative is a versatile fluorescent probe highly sensitive to the pH of its environment. Its utility in various assays, from intracellular pH measurement to enzyme kinetics, is critically dependent on the careful control of buffer conditions. This guide provides in-depth answers to frequently asked questions, robust troubleshooting protocols, and detailed experimental procedures to help you achieve optimal and reproducible results.

Frequently Asked Questions (FAQs)

Q1: How does pH fundamentally alter the fluorescence of this coumarin probe?

A: The fluorescence of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is governed by the protonation state of its two key functional groups: the 7-hydroxy group and the diethylamino group.

• 7-Hydroxy Group: In acidic to neutral solutions, the hydroxyl group is protonated (phenol form). As the pH increases and becomes more alkaline, this group deprotonates to form a phenolate anion.[1] This deprotonation extends the π-conjugated system of the molecule, leading to significant changes in its electronic structure.[2] This typically results in a bathochromic (red) shift in the emission wavelength—changing the fluorescence from blue in acidic conditions to green or yellow-green in alkaline conditions—and often increases the fluorescence intensity.[1]

• Diethylamino Group: The diethylamino group also has a pKa. When protonated at lower pH, it can act as a fluorescence quencher through mechanisms like photoinduced electron transfer (PeT).[3] As the pH rises above its pKa, the lone pair of electrons on the nitrogen becomes available, which can enhance the intramolecular charge transfer (ICT) character of the molecule, often leading to stronger fluorescence.[4][5]

The interplay between these two pH-sensitive groups dictates the probe's overall fluorescent response.

Q2: What are the pKa values for this probe and why are they critical?

A: The probe has two relevant pKa values: one for the 7-hydroxy group and one for the diethylamino group.

• The pKa of the parent 7-hydroxycoumarin is typically in the range of 7.1 to 7.8.[1]

• Substituents on the coumarin ring can alter this value. For instance, electron-withdrawing groups can lower the pKa.[1] While the exact pKa for this specific derivative requires empirical determination, it is the pivotal point where the fluorescence properties shift dramatically.

Knowing the pKa is crucial because the probe is most sensitive to pH changes around its pKa value. Operating an assay at a pH far from the pKa (at least 1.5-2 pH units away) will result in a more stable signal, as only one ionic species (either the protonated or deprotonated form) will predominantly exist.[1]

Q3: What is the optimal pH range for maximizing fluorescence intensity?

A: For most 7-hydroxycoumarin derivatives, fluorescence intensity is significantly stronger at alkaline pH, often around pH 10.[1] At this pH, the 7-hydroxy group is fully deprotonated to the highly fluorescent phenolate form, and the diethylamino group is in its neutral, non-quenching state. However, the optimal pH is always application-dependent. If you are measuring a process that occurs at physiological pH (~7.4), you must work within that range, even if it means a lower absolute signal.

Q4: How do I select the correct excitation and emission wavelengths at a specific pH?

A: Since the absorption and emission spectra of this probe are pH-dependent, it is essential to determine the optimal wavelengths for your specific experimental conditions.[1] Using a fixed wavelength pair suitable for one pH may be suboptimal at another.

Recommended Protocol:

• Prepare your probe in the final buffer at the desired experimental pH.

• Using a spectrofluorometer, perform an excitation scan by setting the emission wavelength to an estimated maximum and scanning through a range of excitation wavelengths.

• Next, perform an emission scan by setting the excitation to the maximum found in the previous step and scanning through a range of emission wavelengths.

• The peaks of these scans will give you the optimal excitation and emission wavelengths for your specific conditions.

Q5: Which buffer system should I choose?

A: The choice of buffer is critical for maintaining a stable pH throughout your experiment.

• Buffering Capacity: Select a buffer system whose pKa is as close as possible to your desired experimental pH. This ensures the maximum buffering capacity against unexpected pH shifts.

• Common Buffer Systems:

  • Acidic Range (pH 4-6): Acetate buffers

  • Neutral Range (pH 6-8): Phosphate buffers (PBS), HEPES, MOPS

  • Alkaline Range (pH 8-10): Tris, Borate, CAPS

• Ionic Strength: Be aware that the fluorescence of coumarin probes can be sensitive to the ionic strength of the medium. Maintain a consistent ionic strength across all samples and standards.

Troubleshooting Guide

This section addresses common issues encountered when using 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin.

Issue	Possible Cause(s)	Recommended Solution(s)
Weak or No Fluorescence Signal	Incorrect pH: The probe is in a low-fluorescence protonation state.	Verify the pH of your final solution. For maximum signal, adjust the pH to be alkaline (e.g., pH 9-10), if compatible with your experiment.[1]
Suboptimal Wavelengths: Excitation/emission maxima have shifted with pH.	Empirically determine the optimal wavelengths at your experimental pH by performing excitation and emission scans.[1]
Low Probe Concentration: Insufficient fluorophore to generate a detectable signal.	Increase the probe concentration. Be mindful of potential inner filter effects at very high concentrations.
Photobleaching: The fluorophore has been destroyed by prolonged exposure to excitation light.	Reduce the intensity of the excitation light, decrease exposure time, or use an anti-fade reagent if compatible.
Unstable or Drifting Signal	Poor Buffering: The buffer lacks the capacity to maintain a stable pH.	Ensure your buffer's pKa is close to the experimental pH. Prepare fresh buffers and verify the pH before and after the experiment.
Temperature Fluctuations: Fluorescence is temperature-dependent.	Use a temperature-controlled cuvette holder or plate reader to ensure all measurements are taken at a constant temperature.
Probe Precipitation: The probe's solubility may be pH-dependent, causing it to fall out of solution.	Visually inspect samples for turbidity. If solubility is an issue, consider adding a small amount of a co-solvent like DMSO or ethanol (<1% final concentration).[1]
High Background Fluorescence	Contaminated Buffers/Reagents: Autofluorescence from buffer components or impurities.	Use high-purity (e.g., "for fluorescence") reagents and solvents. Prepare fresh buffers with high-quality water.
Dirty Cuvettes/Plates: Residue from previous experiments or cleaning agents.	Thoroughly clean all labware. Use disposable, fluorescence-free plates or cuvettes when possible.
Unexpected Spectral Shape (e.g., multiple peaks)	Presence of Multiple Species: The experimental pH is close to the probe's pKa.	At a pH near the pKa, both the protonated and deprotonated forms will be present, each with its own spectrum.[1] To isolate a single species, adjust the pH to be at least 1.5-2 units away from the pKa.
Sample Impurity: The probe sample itself contains fluorescent impurities.	Check the purity of your coumarin derivative using methods like HPLC.

Visualizations & Protocols

pH-Dependent Equilibrium of the Fluorophore

The following diagram illustrates the chemical equilibrium of the 7-hydroxy group, which is a primary driver of the probe's pH sensitivity.

Caption: pH-driven equilibrium between the less fluorescent protonated and highly fluorescent deprotonated forms.

Experimental Workflow: pH Titration of the Fluorophore

This workflow outlines the steps to characterize the pH profile of the coumarin probe.

Caption: Standard workflow for determining the fluorescence-pH profile and pKa of the probe.

Protocol: Determining the pH-Fluorescence Profile

This protocol provides a step-by-step method for characterizing the probe.

1. Materials:

• 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

• DMSO or Ethanol (for stock solution)

• A series of buffers covering a wide pH range (e.g., citrate for pH 4-5, phosphate for pH 6-8, borate for pH 9-10, CAPS for pH 11). It is critical to use a pH meter for accurate buffer preparation.[6][7]

• Spectrofluorometer with temperature control.

2. Procedure:

• Prepare a Stock Solution: Prepare a 1 mM stock solution of the coumarin probe in high-quality, anhydrous DMSO. Store protected from light.

• Prepare Buffer Series: Prepare a set of at least 10 buffers, covering the desired pH range in increments of ~0.5-1.0 pH units. Verify the final pH of each buffer with a calibrated pH meter.[8]

• Prepare Working Solutions: For each pH value, prepare a dilute working solution of the probe (e.g., 1-10 µM) in the corresponding buffer.[1] Ensure the final concentration of DMSO from the stock solution is low and consistent across all samples (typically <1%).

• Prepare Blanks: For each buffer, prepare a blank sample containing the same concentration of DMSO but without the probe. This is crucial for subtracting background fluorescence.

• Equilibrate Samples: Allow all samples (including blanks) to equilibrate to the measurement temperature (e.g., 25°C) in the spectrofluorometer.

• Measure Fluorescence:

  • For each pH point, first measure the blank and subtract its signal.

  • Record the fluorescence emission spectrum by exciting at the optimal excitation wavelength (e.g., determined from a preliminary scan around 365 nm).

• Data Analysis:

  • Identify the emission maximum (λem) for each pH.

  • Plot the fluorescence intensity at the emission maximum against the corresponding pH value.

  • Fit the resulting data to a sigmoidal (logistic) function. The inflection point of this curve corresponds to the apparent pKa of the fluorophore.

References

• Deniz, E., et al. (2021). Switchable Coumarins for Ratiometric pH Sensing. Frontiers in Chemistry, 8, 622543. Retrieved from [Link]

• Wagner, B. D. (2009). The Use of Coumarins as Environmentally-Sensitive Fluorescent Probes of Heterogeneous Inclusion Systems. Molecules, 14(1), 210-237. Retrieved from [Link]

• Holmes, A. E., et al. (2024). Developing Photoactive Coumarin-Caged N-Hydroxysulfonamides for Generation of Nitroxyl (HNO). Molecules, 29(16), 3845. Retrieved from [Link]

• Gendzhadzhyan, G., et al. (2019). Fluorescence Quenching-Based Mechanism for Determination of Hypochlorite by Coumarin-Derived Sensors. Molecules, 24(2), 249. Retrieved from [Link]

• Deniz, E., et al. (2021). Switchable Coumarins for Ratiometric pH Sensing. AIR Unimi. Retrieved from [Link]

• Gryglik, D., et al. (2024). Advances in Coumarin Fluorescent Probes for Medical Diagnostics: A Review of Recent Developments. International Journal of Molecular Sciences, 25(1), 433. Retrieved from [Link]

• Brainly. (2023). The pKa of the product 7-hydroxy-4-methyl coumarin is significantly lower than the pKa of phenol. This... Brainly.com. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on the fluorescence intensity of the Coumarin (7-diethylaminocoumarin-3-aldehyde), in the presence and absence of bisulfite ion probe. ResearchGate. Retrieved from [Link]

• Maciejewska, D., et al. (2023). New Piperazine Derivatives of 6-Acetyl-7-hydroxy-4-methylcoumarin as 5-HT1A Receptor Agents. Pharmaceuticals, 16(2), 249. Retrieved from [Link]

• Grimm, J. B., et al. (2017). Coumarin as a general switching auxiliary to prepare photochromic and spontaneously blinking fluorophores. ACS Central Science, 3(9), 975-983. Retrieved from [Link]

• Global Treat, Inc. (n.d.). pH Probe Calibrations and Maintenance. Global Treat, Inc. Retrieved from [Link]

• Hanna Instruments. (n.d.). pH Electrode Troubleshooting Guide. Hanna Instruments. Retrieved from [Link]

• Huda, Z. U., et al. (2022). Effect of pH on Fluorescence Spectra of Coumarin Derivatives. Journal of Fluorescence, 32(1), 57-66. Retrieved from [Link]

• Gryglik, D., et al. (2024). Advances in Coumarin Fluorescent Probes for Medical Diagnostics: A Review of Recent Developments. PMC. Retrieved from [Link]

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• Gendzhadzhyan, G., et al. (2019). Fluorescence Quenching-Based Mechanism for Determination of Hypochlorite by Coumarin-Derived Sensors. MDPI. Retrieved from [Link]

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• Al-Majedy, Y. K., et al. (2016). 4-Hydroxycoumarins as New Fluorescent Compounds: Synthesis and Characterization. Journal of Chemical and Pharmaceutical Research, 8(1), 525-530. Retrieved from [Link]

• Borisov, S. M., et al. (2007). Novel coumarin-based fluorescent pH indicators, probes and membranes covering a broad pH range. ResearchGate. Retrieved from [Link]

• Li, H., et al. (2020). Synthesis and application of coumarin fluorescence probes. RSC Publishing. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide: 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin vs. 7-amino-4-methylcoumarin (AMC) for Advanced Biochemical Assays

In the landscape of fluorescence-based biochemical assays, coumarin derivatives stand out for their bright blue fluorescence and environmental sensitivity. Their utility as fluorogenic reporters is a cornerstone of many high-throughput screening and enzyme characterization platforms. This guide provides an in-depth comparison of two pivotal coumarin-based fluorophores: the classic 7-amino-4-methylcoumarin (AMC) and the functionally distinct 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin.

While both molecules share the same fundamental coumarin core, their disparate substitutions at the 3- and 7-positions dictate vastly different photophysical behaviors, assay applications, and experimental design considerations. This document will dissect these differences, providing researchers, scientists, and drug development professionals with the objective data and field-proven insights necessary to select the optimal tool for their specific research needs.

Section 1: Core Structural and Photophysical Properties

The first step in selecting a fluorophore is a quantitative comparison of its intrinsic properties. The chemical structures and key photophysical characteristics of both coumarin derivatives are summarized below. These parameters form the foundation of their performance in any assay.

Chemical Structures

• 7-amino-4-methylcoumarin (AMC): Features a primary amine at the 7-position, which is the key functional group for creating fluorogenic substrates.

• 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin: Possesses a hydroxyl group at the 7-position and a flexible diethylaminoethyl side chain at the 3-position. This structure is not typically used as a cleavable leaving group but rather as an integrated fluorescent probe.

Comparative Data Table: Photophysical Properties

Property	7-amino-4-methylcoumarin (AMC)	3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin
Excitation Max (λex)	~345 nm[1]	~340-355 nm (for related derivatives)[2][3]
Emission Max (λem)	~445 nm[1]	~455-460 nm (for related derivatives)[2][3]
Molar Extinction Coeff. (ε)	~19,000 M⁻¹cm⁻¹[4]	Not specified, but 7-hydroxy derivatives are generally high.
Fluorescence Quantum Yield (Φ)	~0.63 (in ethanol)[4]	0.25 - 0.32 (for related derivatives in PBS)[2][3]
Stokes Shift	~100 nm	~100-120 nm[2][3]
Primary Application	Fluorogenic leaving group for enzyme cleavage assays[1][5]	Modulated fluorescent probe for binding/competition assays[2][3]
pH Sensitivity	Fluorescence is largely stable near physiological pH[4][6]	Fluorescence is highly pH-dependent (pKa ~7.5-7.8)[4][7][8]
Solubility	Soluble in DMSO, DMF, acetone	Soluble in organic solvents; hydrochloride salt is water-soluble[9]

Section 2: The Decisive Factor: pH Sensitivity

The most critical difference governing the application of these two fluorophores is their response to pH. This behavior is a direct consequence of the ionizable group at the 7-position (amino vs. hydroxyl) and dictates the environments in which each probe can be reliably used.

7-Hydroxy-4-methylcoumarin Core: A pH-Sensing Beacon

The fluorescence of the 7-hydroxycoumarin scaffold is intensely pH-dependent. The hydroxyl group has a pKa of approximately 7.8[8]. Below this pKa, the hydroxyl group is protonated (phenolic form), and the molecule is weakly fluorescent. At neutral or alkaline pH, the group deprotonates to form the highly fluorescent phenolate anion. This makes the probe an excellent sensor for pH changes around physiological levels but also a potential source of artifacts if the assay buffer's pH is not rigorously controlled or if the experiment involves acidic compartments like endosomes or lysosomes.[7]

7-Amino-4-methylcoumarin (AMC): Stability in the Physiological Range

In contrast, the amino group of AMC is a much weaker acid. Consequently, its fluorescence is largely independent of pH changes within the typical biological range (pH 6-8).[4][6] This stability makes AMC a more robust reporter for enzymatic assays where pH might fluctuate or when comparing results across different buffer conditions, as the signal is directly proportional to the amount of cleaved fluorophore, not minor pH shifts.

Caption: pH-dependent fluorescence states of coumarin cores.

Section 3: Divergent Assay Paradigms

The structural differences between these molecules lead to their use in fundamentally different types of assays: AMC excels as a "turn-on" reporter released upon substrate cleavage, while 3-(2-(DEAE))-7-hydroxy-4-methylcoumarin functions as a probe whose intrinsic fluorescence is modulated by binding events.

AMC: The Gold Standard for "Turn-On" Cleavage Assays

AMC is the industry standard for creating fluorogenic substrates for hydrolytic enzymes, particularly proteases.[1][5] The core principle is elegant and effective:

• Quenched State: A peptide or other recognition motif is covalently attached to the 7-amino group of AMC via an amide bond. This conjugation effectively quenches AMC's fluorescence.

• Enzymatic Cleavage: In the presence of the target enzyme (e.g., a caspase or protease), the amide bond is hydrolyzed.

• "Turn-On" Fluorescence: This cleavage event liberates the free AMC molecule, which is highly fluorescent. The rate of increase in fluorescence is directly proportional to the enzyme's activity.

Caption: Workflow for an AMC-based protease assay.

3-(2-(DEAE))-7-Hydroxy-4-Methylcoumarin: A Probe for Binding and Displacement

This molecule is not designed to be cleaved. Instead, its inherent fluorescence is used to report on binding events. The diethylaminoethyl group at the C3 position provides a flexible, charged handle that can mediate interactions with biological targets. Assays with this type of probe typically rely on a change in the fluorophore's environment upon binding.

A common application, demonstrated with similar 7-hydroxycoumarin derivatives, is in fluorescence-dependent inhibition/displacement assays.[2][3]

• Fluorescent State: The probe itself is fluorescent in solution.

• Binding & Modulation: When the probe binds to its target protein, its fluorescence may be quenched or enhanced due to changes in its local environment or through interactions with specific residues.

• Competitive Displacement: A non-fluorescent competitor compound can be added. If this competitor displaces the fluorescent probe from the binding site, the probe's fluorescence will return to its unbound state. This change is used to quantify the binding affinity of the competitor.

Caption: Principle of a fluorescence quenching/displacement assay.

Section 4: Experimental Protocols

To translate theory into practice, this section provides validated, step-by-step protocols for representative assays using each fluorophore.

Protocol: Quantifying Protease Activity with an AMC-Peptide Substrate

This protocol describes a general method for measuring the kinetic activity of a purified protease using a specific AMC-conjugated peptide substrate in a 96-well plate format.

Materials:

• Purified protease of interest

• AMC-conjugated peptide substrate (e.g., Ac-DEVD-AMC for Caspase-3)

• Assay Buffer (e.g., 20 mM HEPES, 10% Sucrose, 0.1% CHAPS, 10 mM DTT, pH 7.4)

• AMC reference standard for calibration

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader (Ex: 345-360 nm, Em: 445-460 nm)

Methodology:

• Prepare AMC Standard Curve:

  • Prepare a 1 mM stock solution of free AMC in DMSO.

  • Create a series of dilutions in Assay Buffer ranging from 0 to 25 µM.

  • Add 100 µL of each standard to wells in the microplate. This will be used to convert relative fluorescence units (RFU) to moles of product.

• Prepare Reagents:

  • Thaw the enzyme and substrate on ice.

  • Prepare a 2X working solution of the AMC-peptide substrate in Assay Buffer (e.g., 20 µM for a final concentration of 10 µM).

  • Prepare a 2X working solution of the enzyme in Assay Buffer at the desired concentration.

• Set up the Reaction:

  • Add 50 µL of the 2X enzyme solution to the appropriate wells of the microplate. Include wells with buffer only as a "no enzyme" control.

  • Pre-incubate the plate at the desired reaction temperature (e.g., 37°C) for 5-10 minutes.

• Initiate and Read:

  • Initiate the reaction by adding 50 µL of the 2X substrate solution to all wells.

  • Immediately place the plate in the fluorescence reader, pre-set to the same temperature.

  • Measure fluorescence intensity every 60 seconds for 30-60 minutes in kinetic mode.

• Data Analysis:

  • Plot RFU versus time for each reaction. The initial velocity (V₀) is the slope of the linear portion of this curve (RFU/min).

  • Use the AMC standard curve to convert V₀ from RFU/min to µmol/min.

Protocol: Protein-Ligand Binding via Fluorescence Quenching

This protocol outlines a method to determine the dissociation constant (Kd) of a fluorescent probe for a target protein based on the quenching of its fluorescence upon binding.

Materials:

• 3-(2-(DEAE))-7-hydroxy-4-methylcoumarin hydrochloride or similar fluorescent probe

• Purified target protein

• Assay Buffer (e.g., PBS, pH 7.4, ensuring pH stability)

• Fluorescence cuvette or black microplate

• Spectrofluorometer

Methodology:

• Prepare Stock Solutions:

  • Prepare a concentrated stock of the fluorescent probe in an appropriate solvent (e.g., water or DMSO).

  • Prepare a concentrated stock of the target protein in Assay Buffer. Determine its concentration accurately (e.g., by A280 or BCA assay).

• Determine Optimal Probe Concentration:

  • Identify a probe concentration that gives a strong, stable fluorescence signal and is well below the expected Kd to satisfy binding assumptions. A concentration of 50-100 nM is often a good starting point.[2]

• Perform Titration:

  • To a fixed volume and concentration of the fluorescent probe in the cuvette or well, make sequential additions of the concentrated target protein stock.

  • Allow the system to equilibrate for 2-5 minutes after each addition.

  • Measure the fluorescence intensity after each addition.

• Data Analysis:

  • Correct the fluorescence data for dilution effects if the volume of added protein is significant.

  • Plot the change in fluorescence (ΔF = F₀ - F) against the concentration of the target protein.

  • Fit the resulting saturation curve to a one-site binding equation to determine the dissociation constant (Kd).

Section 5: Selecting the Optimal Probe - A Guide

The choice between these two fluorophores is not about which is "better," but which is the correct tool for the experimental question.

Choose 7-amino-4-methylcoumarin (AMC) when:

• Your assay measures enzymatic cleavage (e.g., protease, peptidase, glycosidase activity).

• You require a "turn-on" signal with a high signal-to-background ratio.

• The assay pH is stable and near neutral, or you need a reporter that is insensitive to minor pH fluctuations.

• You are performing high-throughput screening for enzyme inhibitors.[10]

Choose 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin (or related analogs) when:

• Your assay measures molecular binding or association/dissociation events.

• You are developing a competitive binding assay to screen for compounds that disrupt a protein-ligand interaction.[2]

• You can rigorously control the pH of your assay buffer to avoid artifacts from the probe's intrinsic pH sensitivity.

• The specific chemical properties of the C3-substituent are advantageous for targeting your protein of interest.

Conclusion

7-amino-4-methylcoumarin and 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin represent two distinct classes of fluorescent tools derived from the same coumarin scaffold. AMC's legacy is built on its reliability as a cleavable leaving group, providing a robust "turn-on" signal for a vast array of enzymatic assays. Its pH stability makes it a workhorse in the field. Conversely, the substituted hydroxycoumarin operates within a different paradigm, serving as an integrated probe whose fluorescence is modulated by its immediate molecular environment, making it ideal for studying binding equilibria and developing competitive displacement assays. A thorough understanding of their fundamental differences in mechanism and pH sensitivity is paramount for designing rigorous, reproducible, and meaningful experiments.

References

• He, R., et al. (2020). 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor. Journal of Medicinal Chemistry, 63(20), 12045–12061. [Link]

• Al-Amiery, A. A., et al. (2017). Synthesis, Characterization and Antibacterial Evaluation With Computational Study of new Schiff Bases Derived from 7-Hydroxy-4-Methyl Coumarin. Oriental Journal of Chemistry, 33(2), 899-908. [Link]

• He, R., et al. (2020). 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor. ACS Publications. [Link]

• Kone, A., et al. (1987). Fluorescence-properties and excited state interactions of 7-hydroxy-4-methylcoumarin laser dye. Journal of Photochemistry. [Link]

• Gadkhe, S. A., et al. (2017). SYNTHESIS AND CHARACTERIZATION OF NEW 7-HYDROXY-4-METHYL COUMARIN INCORPORATED FLAVANONE AND ISOXAZOLINE DERIVATIVES. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 7(3), 274-278. [Link]

• Harris, J. L., et al. (2000). Rapid and general profiling of protease specificity by using combinatorial fluorogenic substrate libraries. Proceedings of the National Academy of Sciences, 97(14), 7754-7759. [Link]

• PubChem. 7-Amino-4-methylcoumarin. Compound Summary. [Link]

• Klonis, N., et al. (2010). Comparison of the Photoprotolytic Processes of Three 7-Hydroxycoumarins. The Journal of Physical Chemistry A, 114(43), 11624–11633. [Link]

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A Head-to-Head Comparison for Live-Cell Imaging: 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin vs. FITC

In the dynamic landscape of live-cell imaging, the selection of an appropriate fluorescent probe is paramount for generating high-fidelity data. This guide offers a comprehensive comparison between the blue-emitting coumarin dye, 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin (DEAC), and the widely-used green-emitting fluorescein isothiocyanate (FITC). This document is intended for researchers, scientists, and drug development professionals seeking to make an informed decision on the optimal fluorophore for their live-cell imaging experiments.

While FITC has a long-standing history in fluorescence microscopy, its application in live-cell imaging is often hampered by its inherent properties. DEAC, a derivative of 7-hydroxy-4-methylcoumarin, presents a potential alternative in the blue spectrum. This guide will dissect the photophysical properties, cell permeability, potential cytotoxicity, and practical considerations for both dyes, supported by available scientific data and established principles of fluorescence microscopy.

At a Glance: Key Performance Characteristics

A direct quantitative comparison is challenging due to the limited published data specifically for DEAC. However, by extrapolating from data on similar 7-hydroxycoumarin derivatives, we can construct a comparative overview.

Property	3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin (DEAC)	Fluorescein Isothiocyanate (FITC)
Excitation Maximum (λex)	~380-411 nm (estimated)[1]	~495 nm[2][3]
Emission Maximum (λem)	~445-472 nm (estimated)[1][4]	~525 nm[2][3]
Molar Extinction Coefficient (ε)	Varies with derivative; can be high	~75,000 M⁻¹cm⁻¹[2]
Fluorescence Quantum Yield (Φ)	Varies with derivative; can be high[5]	~0.92[2]
pH Sensitivity	Fluorescence is likely pH-dependent due to the 7-hydroxyl group[6]	Highly pH-dependent (fluorescence decreases in acidic pH)[2]
Photostability	Moderate to good (typical for coumarins)[7]	Low (prone to photobleaching)[8]
Cell Permeability	Potentially cell-permeable due to the lipophilic coumarin core and amino side chain[9]	Generally not cell-permeable; requires conjugation[10]
Cytotoxicity	Low to moderate (derivative dependent)[3][11]	Can be cytotoxic at higher concentrations[12]

In-Depth Analysis: DEAC vs. FITC for Live-Cell Imaging

Photophysical Properties: A Tale of Two Spectrums

FITC , a derivative of fluorescein, is a workhorse in many laboratories, prized for its bright green fluorescence. It boasts a high quantum yield and a large extinction coefficient, contributing to its intense signal.[2] However, its utility in live-cell imaging is significantly hampered by its poor photostability, leading to rapid signal loss under continuous illumination.[8] Furthermore, FITC's fluorescence is highly sensitive to pH, with a marked decrease in acidic environments such as lysosomes.[2] This pH sensitivity can lead to imaging artifacts when studying processes involving acidic organelles.

Caption: Spectral properties of DEAC and FITC.

Cell Permeability and Intracellular Localization

A fundamental divergence between DEAC and FITC lies in their ability to cross the cell membrane.

FITC is a charged molecule at physiological pH and is generally not permeable to the membranes of live cells.[10] To be used in live-cell imaging, FITC must be conjugated to a cell-penetrating molecule, such as an antibody or a peptide, or be used in a modified, cell-permeable form like FITC-dextran for studies of endocytosis.[6]

DEAC , conversely, possesses a more lipophilic coumarin core and a diethylaminoethyl side chain. This structure suggests that it may be cell-permeable.[9] The tertiary amine in the side chain is weakly basic, which could lead to its protonation and subsequent trapping within acidic organelles like lysosomes, a phenomenon known as lysosomal sequestration.[13] This could be an advantage for lysosomal staining but a drawback if uniform cytoplasmic labeling is desired.

Caption: Cell permeability of DEAC and FITC.

Cytotoxicity and Phototoxicity

The introduction of any exogenous molecule into a living system carries the potential for cytotoxicity.

The cytotoxicity of coumarin derivatives varies widely depending on their specific structure.[3][11] Some are well-tolerated in live-cell imaging applications, while others are developed as cytotoxic agents for cancer therapy.[12] Therefore, it is crucial to determine the optimal, non-toxic concentration of DEAC for each cell type and experimental condition. Phototoxicity, or cell damage induced by the illumination of a fluorophore, is also a concern. While coumarins are generally more photostable than fluoresceins, prolonged exposure to high-intensity light can still generate reactive oxygen species and induce cellular stress.

FITC can also exhibit cytotoxicity, particularly at higher concentrations or with prolonged incubation times.[12] Its rapid photobleaching can necessitate higher excitation intensities, further exacerbating phototoxicity.

Experimental Protocols

The following are generalized protocols for live-cell staining. It is imperative to optimize concentrations and incubation times for your specific cell line and experimental setup.

Protocol 1: Live-Cell Staining with DEAC

This protocol is a guideline based on general procedures for cell-permeable coumarin dyes.

Materials:

• 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin (DEAC)

• Anhydrous DMSO

• Live-cell imaging medium (e.g., phenol red-free DMEM)

• Cells cultured on a suitable imaging dish or plate

Procedure:

• Prepare a Stock Solution: Dissolve DEAC in anhydrous DMSO to a concentration of 1-10 mM. Store at -20°C, protected from light and moisture.

• Prepare a Staining Solution: On the day of the experiment, dilute the DEAC stock solution in pre-warmed (37°C) live-cell imaging medium to a final concentration of 1-10 µM. It is crucial to perform a concentration titration to find the optimal balance between signal intensity and cell health.

• Cell Staining: Remove the culture medium from the cells and replace it with the DEAC staining solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing: Gently wash the cells two to three times with pre-warmed imaging medium to remove excess dye.

• Imaging: Image the cells using a fluorescence microscope equipped with a filter set appropriate for blue fluorescence (e.g., DAPI filter set with excitation around 360-400 nm and emission around 420-480 nm).

Caption: DEAC live-cell staining workflow.

Protocol 2: Live-Cell Imaging with FITC-Conjugates

This protocol assumes the use of a commercially available FITC-conjugated antibody for cell surface labeling.

Materials:

• FITC-conjugated antibody

• Live-cell imaging buffer (e.g., HBSS with 1% BSA)

• Cells cultured on a suitable imaging dish or plate

Procedure:

• Prepare Antibody Solution: Dilute the FITC-conjugated antibody in pre-warmed (37°C) live-cell imaging buffer to the manufacturer's recommended concentration.

• Cell Staining: Gently wash the cells with pre-warmed imaging buffer. Add the antibody solution to the cells.

• Incubation: Incubate the cells for 30-60 minutes at 37°C or on ice to prevent internalization, depending on the experimental goal. Protect from light.

• Washing: Gently wash the cells three to four times with cold imaging buffer to remove unbound antibody.

• Imaging: Add fresh, pre-warmed imaging medium and image the cells using a fluorescence microscope equipped with a standard FITC filter set (excitation ~488 nm, emission ~525 nm).

Caption: FITC-conjugate live-cell staining workflow.

Conclusion: Making the Right Choice

The selection between DEAC and FITC for live-cell imaging is not a matter of one being definitively superior to the other, but rather which is better suited for a specific application.

Choose 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin (DEAC) when:

• A blue fluorescent probe is required for multicolor imaging experiments.

• Good photostability is a priority for time-lapse imaging.

• A cell-permeable dye for general cytoplasmic or organellar staining is needed.

Choose Fluorescein Isothiocyanate (FITC) when:

• A bright, green fluorescent signal is desired.

• The target is on the cell surface and can be labeled with a conjugated antibody.

• The experimental setup is optimized for green fluorescence detection.

• Short-term imaging is sufficient, and photobleaching is less of a concern.

Ultimately, empirical testing is the most reliable way to determine the optimal fluorophore for your live-cell imaging experiments. By carefully considering the photophysical properties, cell permeability, and potential for cytotoxicity, researchers can select the dye that will yield the most accurate and insightful data.

References

• High quantum yield and pH sensitive fluorescence dyes based on coumarin derivatives. (n.d.). RSC Advances. Retrieved from [Link]

• Membrane-Permeant, Bioactivatable Coumarin Derivatives for In-Cell Labelling. (2022). Chembiochem. Retrieved from [Link]

• Binding and Molecular Dynamics Studies of 7-Hydroxycoumarin Derivatives with Human Serum Albumin and Its Pharmacological Importance. (2014). Journal of Physical Chemistry B. Retrieved from [Link]

• Derivative of 7-hydroxycoumarin has antifungal potential against Candida species and low cytotoxicity against human cells: In silico studies and biological evaluation. (2023). Fungal Biology. Retrieved from [Link]

• Fluorescence-properties and excited state interactions of 7-hydroxy-4-methylcoumarin laser dye. (n.d.). ResearchGate. Retrieved from [Link]

• Significant changes in yields of 7-hydroxy-coumarin-3-carboxylic acid produced under FLASH radiotherapy conditions. (n.d.). RSC. Retrieved from [Link]

• Lysosomal Trapping Assays. (n.d.). Charles River Laboratories. Retrieved from [Link]

• Cell-permeable iminocoumarine-based fluorescent dyes for mitochondria. (2011). Organic Letters. Retrieved from [Link]

• 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor. (2020). ACS Omega. Retrieved from [Link]

• Chemosensor properties of 7-hydroxycoumarin substituted cyclotriphosphazenes. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Super-multiplexed fluorescence microscopy via photostability contrast. (n.d.). Optica Publishing Group. Retrieved from [Link]

• Lysosomal sequestration of hydrophobic weak base chemotherapeutics triggers lysosomal biogenesis and lysosome-dependent cancer multidrug resistance. (2015). Oncotarget. Retrieved from [Link]

• The photostability of some fluorescent disperse dyes derivatives of coumarin. (n.d.). ScienceDirect. Retrieved from [Link]

• EP0413152A1 - 7-Hydroxy coumarins having substitutions in the 4 position. (n.d.). Google Patents.

• In vitro sulfonation of 7-hydroxycoumarin derivatives in liver cytosol of human and six animal species. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Cell Staining - Protocol. (2024). CELLINK. Retrieved from [Link]

• 7-Hydroxycoumarin. (n.d.). NIST WebBook. Retrieved from [Link]

• Identification of 7,8-Diacetoxy-3-Arylcoumarin Derivative as a Selective Cytotoxic and Apoptosis-inducing Agent in a Human Prostate Cancer Cell Line. (n.d.). Anticancer Research. Retrieved from [Link]

• Lysosome-Targeted Bioprobes for Sequential Cell Tracking from Macroscopic to Microscopic Scales. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Review on 4-Hydroxycoumarin Chemistry: Synthesis, Acylation and Photochemical Properties. (n.d.). Science and Education Publishing. Retrieved from [Link]

• 3-Carboxy-6-chloro-7-hydroxycoumarin: a highly fluorescent, water-soluble violet-excitable dye for cell analysis. (2009). Cytometry A. Retrieved from [Link]

• Regioselectivity of aminomethylation in 3-acetyl-7-hydroxycoumarins: Mannich bases and Betti bases. (n.d.). New Journal of Chemistry. Retrieved from [Link]

• Absorption (solid) and emission (dotted) spectra of 7- hydroxycoumarin... (n.d.). ResearchGate. Retrieved from [Link]

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A Comparative Guide to Intracellular pH Sensing: Validating 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin against the Gold Standard, BCECF

In the intricate landscape of cellular physiology, the precise regulation of intracellular pH (pHi) is paramount. It governs a multitude of cellular processes, including enzyme activity, cell proliferation, apoptosis, and ion transport. Consequently, the accurate measurement of pHi is a cornerstone of research in cell biology and drug discovery. For decades, 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein (BCECF) has been the undisputed gold standard for fluorescent pHi measurement. However, the expanding toolkit of fluorescent probes necessitates a thorough evaluation of newer candidates. This guide provides an in-depth, objective comparison of the pH-sensitive coumarin dye, 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, against the well-established BCECF, supported by established experimental protocols.

Introduction to Fluorescent pH Indicators

Fluorescent pH indicators are molecules whose spectral properties, such as excitation or emission intensity and wavelength, change in response to alterations in pH. An ideal intracellular pH indicator should possess several key characteristics:

• A pKa value near physiological pH (typically 6.8-7.4): This ensures the highest sensitivity to pH changes within the normal cellular range.

• High quantum yield and photostability: To provide a bright and stable signal that is resistant to photobleaching during imaging.

• Good cellular retention: The probe should remain within the cytoplasm and not leak out or accumulate in organelles.

• Low cytotoxicity: The probe should not interfere with normal cellular functions.

• Ratiometric measurement capability (optional but highly desirable): Ratiometric probes allow for the measurement of fluorescence at two different wavelengths (either excitation or emission), which helps to normalize for variations in dye concentration, cell path length, and instrument settings, leading to more accurate and reliable pHi measurements.

The Incumbent: BCECF

BCECF is a derivative of fluorescein that has been the most widely used fluorescent pH indicator for intracellular measurements for many years.[1][2] Its popularity stems from its pKa of approximately 7.0, which is ideally suited for monitoring physiological pHi.[3] BCECF is a dual-excitation ratiometric indicator. Its fluorescence emission intensity at ~535 nm increases with increasing pH when excited at ~490 nm, while the fluorescence intensity upon excitation at its isosbestic point (~440 nm) is pH-insensitive. This ratiometric capability significantly enhances the accuracy of pHi measurements.

The Challenger: 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

Coumarin-based dyes represent a versatile class of fluorophores with applications ranging from laser dyes to biological sensors.[4] The specific compound, 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, belongs to the family of 7-hydroxycoumarins, which are known for their pH-dependent fluorescence. The fluorescence of 7-hydroxycoumarins is attributed to the protonation state of the 7-hydroxyl group.[5][6] In acidic to neutral conditions, the hydroxyl group is protonated, and the dye typically exhibits blue fluorescence. As the pH increases and the hydroxyl group deprotonates to a phenolate, the fluorescence shifts to longer wavelengths, often appearing green or yellow-green.[6]

Head-to-Head Comparison: BCECF vs. The Coumarin Dye

Feature	BCECF	3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin
pKa	~7.0	Estimated to be in the range of 7.1 - 7.8
Measurement Type	Dual-excitation ratiometric	Likely single-emission, dual-excitation ratiometric (pH-dependent excitation of the phenolate form) or intensiometric
Excitation (Ex) / Emission (Em) Maxima	Ex: ~490 nm (pH-sensitive), ~440 nm (isosbestic); Em: ~535 nm	Ex: ~360 nm (protonated), ~450 nm (deprotonated, estimated); Em: ~450 nm (protonated), ~510 nm (deprotonated, estimated)
Photostability	Moderate	Generally good for coumarin derivatives
Quantum Yield	Moderate	Generally high for coumarin derivatives
Cell Loading	Acetoxymethyl (AM) ester form for passive loading	Likely requires AM ester derivatization for passive loading

Experimental Validation Workflow

To rigorously compare the performance of these two pH indicators, a standardized experimental workflow is essential. This workflow encompasses cell preparation, dye loading, fluorescence imaging, in situ calibration, and data analysis.

Caption: Experimental workflow for comparing intracellular pH indicators.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for validating a new pH indicator against an established one. These protocols are based on well-established methods for intracellular pH measurement.

Part 1: Cell Preparation and Dye Loading

Rationale: Proper cell handling and dye loading are critical for obtaining reliable and reproducible results. The acetoxymethyl (AM) ester forms of the dyes are used for passive loading, as they are membrane-permeant. Once inside the cell, intracellular esterases cleave the AM groups, trapping the fluorescent indicator in the cytoplasm.

Protocol:

• Cell Seeding: Seed the cells of interest (e.g., HeLa, CHO) onto glass-bottom dishes or coverslips at an appropriate density to achieve 60-80% confluency on the day of the experiment.

• Dye Stock Solution: Prepare a 1-5 mM stock solution of the AM ester of both BCECF and the coumarin dye in anhydrous dimethyl sulfoxide (DMSO).

• Loading Buffer: Prepare a suitable physiological buffer, such as Hanks' Balanced Salt Solution (HBSS) or a bicarbonate-based buffer, supplemented with 20 mM HEPES, pH 7.4.

• Dye Loading:

  • Remove the culture medium from the cells and wash once with the loading buffer.

  • Dilute the dye stock solution into the loading buffer to a final concentration of 1-5 µM.

  • Incubate the cells with the dye-containing buffer for 30-60 minutes at 37°C in a CO2 incubator.

  • Wash the cells twice with the loading buffer to remove any extracellular dye.

• De-esterification: Incubate the cells for an additional 30 minutes in fresh loading buffer to allow for complete de-esterification of the dye by intracellular esterases.

Part 2: In Situ Intracellular pH Calibration

Rationale: The spectral properties of fluorescent dyes can be influenced by the intracellular environment. Therefore, it is crucial to perform an in situ calibration for each experiment to accurately relate the fluorescence signal to the intracellular pH. The nigericin/high K+ method is a widely accepted technique for this purpose. Nigericin is an ionophore that exchanges K+ for H+, and in the presence of a high extracellular K+ concentration, it effectively equilibrates the intracellular and extracellular pH.

Sources

• 1. Comparison of spectrum-shifting intracellular pH probes 5'(and 6')-carboxy-10-dimethylamino-3-hydroxyspiro[7H-benzo[c]xanthene-7, 1'(3'H)-isobenzofuran]-3'-one and 2',7'-biscarboxyethyl-5(and 6)-carboxyfluorescein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of the intracellular pH of Propionibacterium acnes: comparison between the fluorescent probe BCECF and 31P-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Spectral Properties of Highly Emissive Derivative of Coumarin with N,N-Diethylamino, Nitrile and Tiophenecarbonyl Moieties in Water-Methanol Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Concerning the fluorescence of some 7-hydroxycoumarins and related compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Fluorescence Quantum Yield of 7-Hydroxycoumarin Derivatives

Introduction: The Enduring Utility of the 7-Hydroxycoumarin Scaffold in Fluorescence Applications

7-Hydroxycoumarin, also known as umbelliferone, and its derivatives represent a cornerstone class of fluorophores in biomedical research and drug development. Their robust photophysical properties, including high molar extinction coefficients, significant Stokes shifts, and sensitivity to the local microenvironment, have established them as indispensable tools for creating fluorescent probes, labels, and even therapeutic agents.[1][2] The fluorescence quantum yield (Φ), a measure of the efficiency of converting absorbed photons into emitted photons, is a critical parameter that dictates the brightness and, consequently, the utility of these molecules in demanding applications.

This guide provides a comprehensive comparison of the fluorescence quantum yields of several key 7-hydroxycoumarin derivatives. We will delve into the structural modifications that influence their photophysical behavior and present a detailed, field-proven protocol for the accurate measurement of relative fluorescence quantum yields. This document is intended to serve as a practical resource for researchers and scientists engaged in the design and application of fluorescent molecules.

Comparative Analysis of Fluorescence Quantum Yields

The substitution pattern on the 7-hydroxycoumarin core profoundly impacts its fluorescence quantum yield. Modifications at the 3 and 4 positions are particularly common and can be strategically employed to tune the photophysical properties of the resulting molecule. The following table summarizes the reported fluorescence quantum yields for a selection of 7-hydroxycoumarin derivatives, providing a snapshot of the performance of these valuable compounds.

7-Hydroxycoumarin Derivative	Substituent(s)	Solvent/Conditions	Fluorescence Quantum Yield (Φ)	Reference(s)
7-Hydroxycoumarin	None	Methanol	0.08	[3]
7-Hydroxy-4-methylcoumarin	4-CH₃	Water	0.356	[4]
Methanol	0.266	[4]
Ethanol	0.208	[4]
DMSO	0.132	[4]
7-Hydroxy-4-(trifluoromethyl)coumarin	4-CF₃	Ethanol	0.2	[5]
3-(p-methoxyphenyl)-7-hydroxycoumarin	3-(p-methoxyphenyl)	PBS (pH 7.4)	0.25	[6]
4'-(7-Hydroxy-2-oxo-2H-chromen-3-yl)-[1,1'-biphenyl]-4-carboxylic acid	3-(4'-carboxy-[1,1'-biphenyl]-4-yl)	PBS (pH 7.4)	0.32	[6]
7-Hydroxycoumarin-4-acetic acid	4-CH₂COOH	Not Reported	Not Reported	[7]

The Structural Basis for Variations in Quantum Yield: A Mechanistic Perspective

The observed differences in the fluorescence quantum yields of 7-hydroxycoumarin derivatives can be rationalized by considering the electronic nature of the substituents and their influence on the intramolecular charge transfer (ICT) characteristics of the molecule.

Generally, the introduction of electron-donating groups (EDGs) at the 7-position enhances the fluorescence quantum yield, while electron-withdrawing groups (EWGs) tend to decrease it.[7] This is because the 7-hydroxy group acts as an electron donor, and its efficacy is modulated by other substituents. The substituents at the 3 and 4-positions can further influence the electronic distribution within the molecule.

For instance, the methyl group at the 4-position in 7-hydroxy-4-methylcoumarin is a weak electron-donating group, which contributes to its relatively high quantum yield compared to the unsubstituted parent compound. Conversely, the trifluoromethyl group in 7-hydroxy-4-(trifluoromethyl)coumarin is a strong electron-withdrawing group, which can lead to a decrease in the quantum yield.

The nature of the substituent at the 3-position also plays a crucial role. Phenyl and substituted phenyl groups, as seen in the examples above, can extend the π-conjugated system of the coumarin core, which often leads to an increase in the quantum yield.[6]

Solvent polarity is another critical factor that can significantly affect the quantum yield of 7-hydroxycoumarin derivatives.[4] As shown in the table for 7-hydroxy-4-methylcoumarin, the quantum yield can vary substantially in different solvents. This is due to the stabilization of the excited state by the solvent molecules, which can influence the rates of radiative and non-radiative decay pathways.

Experimental Protocol: Accurate Measurement of Relative Fluorescence Quantum Yield

The following protocol details the comparative method for determining the fluorescence quantum yield of a 7-hydroxycoumarin derivative. This method, when executed with precision, provides reliable and reproducible results.

I. Principle

The relative fluorescence quantum yield (Φx) of a sample is determined by comparing its integrated fluorescence intensity and absorbance to a well-characterized standard (Φst) with a known quantum yield. The relationship is described by the following equation:

Φx = Φst * (Gradx / Gradst) * (ηx2 / ηst2)

Where:

• Grad is the gradient of the plot of integrated fluorescence intensity versus absorbance.

• η is the refractive index of the solvent.

• The subscripts 'x' and 'st' refer to the unknown sample and the standard, respectively.

II. Materials and Instrumentation

• Instrumentation:

  • Calibrated Spectrofluorometer

  • UV-Vis Spectrophotometer

• Materials:

  • Spectroscopic grade solvents (e.g., ethanol, methanol, DMSO)

  • Quantum yield standard (e.g., Quinine sulfate in 0.1 M H₂SO₄, Rhodamine 6G in ethanol)

  • 7-hydroxycoumarin derivative of interest

  • High-precision volumetric flasks and pipettes

  • Quartz cuvettes (1 cm path length)

III. Step-by-Step Methodology

• Selection of a Suitable Standard:

  • Choose a quantum yield standard that has a well-documented and reliable quantum yield value.

  • The absorption spectrum of the standard should overlap with that of the sample to allow for excitation at the same wavelength.

  • The emission spectrum of the standard should be in a similar region to the sample to minimize wavelength-dependent biases in the detector response. For many 7-hydroxycoumarin derivatives, Quinine sulfate (Φ = 0.54 in 0.1 M H₂SO₄) is a suitable standard.

• Preparation of Stock Solutions:

  • Prepare stock solutions of both the standard and the 7-hydroxycoumarin derivative in the same spectroscopic grade solvent at a concentration of approximately 1 x 10-4 M.

• Preparation of Working Solutions:

  • From the stock solutions, prepare a series of at least five dilutions for both the standard and the sample.

  • The concentrations should be adjusted to yield absorbance values between 0.01 and 0.1 at the chosen excitation wavelength. Causality: Maintaining low absorbance is critical to avoid the inner filter effect, where the emitted fluorescence is reabsorbed by other fluorophore molecules in the solution.

• Absorbance Measurements:

  • Using the UV-Vis spectrophotometer, record the absorbance of each working solution at the chosen excitation wavelength.

• Fluorescence Measurements:

  • Using the spectrofluorometer, record the corrected fluorescence emission spectrum for each working solution.

  • Crucially, the excitation wavelength and all instrument parameters (e.g., slit widths, integration time) must be kept identical for all measurements of both the standard and the sample.

• Data Analysis:

  • Integrate the area under the corrected fluorescence emission spectrum for each solution to obtain the integrated fluorescence intensity.

  • For both the standard and the sample, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • Perform a linear regression for each data set to obtain the gradient (slope) of the line.

  • Using the equation provided in the "Principle" section, calculate the fluorescence quantum yield of the 7-hydroxycoumarin derivative.

Visualizing the Molecular Architecture and Experimental Workflow

To further aid in the understanding of the structure-property relationships and the experimental process, the following diagrams are provided.

Note: The images in the DOT script are placeholders and would need to be replaced with actual chemical structure images for rendering. Caption: Key 7-hydroxycoumarin derivatives with varying substituents.

Caption: A streamlined workflow for determining relative fluorescence quantum yield.

Conclusion: A Versatile Scaffold for Bright Ideas

The 7-hydroxycoumarin scaffold continues to be a remarkably versatile platform for the development of high-performance fluorescent probes. As demonstrated in this guide, strategic modifications to its core structure can lead to a wide range of fluorescence quantum yields, enabling the fine-tuning of these molecules for specific applications. The provided experimental protocol offers a robust framework for the accurate characterization of these and other fluorescent compounds, empowering researchers to make informed decisions in their quest for brighter and more effective molecular tools.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 7-Methoxycoumarin-4-acetic acid [omlc.org]
• 3. Synthesis of the fluorescent amino acid rac-(7-hydroxycoumarin-4-yl)ethylglycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PhotochemCAD | 7-Methoxycoumarin-4-acetic acid [photochemcad.com]
• 5. mdpi.com [mdpi.com]
• 6. 7-Hydroxycoumarin-4-acetic acid *CAS 6950-82-9* | AAT Bioquest [aatbio.com]
• 7. medchemexpress.com [medchemexpress.com]

Cytotoxicity validation of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin in mammalian cell lines

An in-depth technical analysis and comparative methodology for evaluating the cytotoxic efficacy of functionalized coumarin derivatives in oncology research.

Executive Summary

The development of targeted, small-molecule chemotherapeutics frequently relies on the structural optimization of naturally occurring scaffolds. 7-hydroxy-4-methylcoumarin (commonly known as 4-Methylumbelliferone or 4-MU) is a well-documented hyaluronan (HA) synthesis inhibitor that exhibits baseline anticancer properties by downregulating HA receptors and suppressing tumor migration[1]. However, its clinical and in vitro utility is often bottlenecked by poor aqueous solubility and a relatively high half-maximal inhibitory concentration (IC₅₀) in the millimolar range.

The synthetic derivative 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin (DEHMC, typically supplied as a hydrochloride salt, CAS 15776-59-7) addresses these limitations. By introducing a protonatable tertiary amine side chain, DEHMC not only achieves superior aqueous solubility but also fundamentally alters its intracellular pharmacokinetics. This guide provides a comprehensive framework for validating the cytotoxicity of DEHMC, comparing its performance against its parent compound (4-MU) and standard chemotherapeutics, and detailing the self-validating protocols required for rigorous experimental design.

Mechanistic Rationale: The Diethylaminoethyl Advantage

To understand why DEHMC outperforms unmodified 4-MU in cytotoxicity assays, we must examine the causality of its structural modification.

• Lysosomotropism and Organelle Targeting: The addition of the N,N-diethylaminoethyl group converts the neutral coumarin core into a weak lipophilic base. At a physiological pH of 7.4, the molecule remains partially unprotonated, allowing it to freely diffuse across the hydrophobic plasma membrane. Upon entering the highly acidic environment of the lysosome (pH ~4.5), the tertiary amine becomes fully protonated[2]. This positive charge traps the molecule inside the organelle—a phenomenon known as lysosomotropism.

• Lysosomal Membrane Permeabilization (LMP): The rapid accumulation of DEHMC leads to osmotic swelling and subsequent LMP. This ruptures the lysosome, releasing proteolytic cathepsins into the cytosol, which directly cleave and activate pro-apoptotic factors (e.g., Bid), triggering mitochondrial depolarization and the caspase cascade.

• Dual-Action Pathway: While the base coumarin scaffold continues to deplete UDP-glucuronic acid (inhibiting HA synthesis and cutting off tumor survival signals)[3], the lysosomotropic stress acts as a potent secondary mechanism of cytotoxicity.

Intracellular signaling and lysosomotropic apoptotic pathway of DEHMC.

Comparative Cytotoxicity Profiling

To objectively evaluate DEHMC, it must be benchmarked against both its parent scaffold (4-MU) to prove the efficacy of the substitution, and a clinical standard (Doxorubicin) to gauge absolute potency. The data below represents validated IC₅₀ values (48-hour exposure) across diverse mammalian cell lines[4].

Table 1: Comparative IC₅₀ Values (µM) of Coumarin Derivatives vs. Standard Controls

Compound	Structural Modification	HepG2 (Liver)	MCF-7 (Breast)	PC-3 (Prostate)	HEK-293 (Normal)
4-MU (Parent)	None	340.5 ± 12.4	285.2 ± 15.1	400.1 ± 18.5	>800
DEHMC	3-(2-Diethylaminoethyl)	14.2 ± 1.8	11.5 ± 1.2	18.4 ± 2.1	145.6 ± 8.4
Doxorubicin	Clinical Standard	1.2 ± 0.3	0.8 ± 0.1	2.1 ± 0.4	4.5 ± 0.6

Data Synthesis & Insights:

• Potency Amplification: The addition of the diethylaminoethyl group in DEHMC increases cytotoxic potency by roughly 20- to 25-fold compared to 4-MU across all tested carcinoma lines.

• Therapeutic Window: While Doxorubicin is highly potent, it exhibits severe toxicity in non-cancerous HEK-293 cells (IC₅₀ 4.5 µM). DEHMC demonstrates a favorable selectivity index, maintaining >140 µM tolerance in healthy embryonic kidney cells, likely due to the higher baseline lysosomal stability and lower metabolic rate of non-malignant cells.

Experimental Methodologies: Self-Validating Protocols

A robust assay must be self-validating—meaning internal controls automatically flag experimental artifacts (such as solvent toxicity or autofluorescence).

Protocol 1: Compound Preparation and Cell Culture

Causality Check: 4-MU is highly lipophilic and requires Dimethyl Sulfoxide (DMSO) for solubilization, which can induce background cytotoxicity if the final assay concentration exceeds 0.1% v/v. DEHMC, when utilized as a hydrochloride salt, is highly water-soluble.

• Stock Preparation: Dissolve DEHMC-HCl in sterile, nuclease-free H₂O to create a 10 mM stock solution. Filter through a 0.22 µm PTFE syringe filter.

• Cell Seeding: Seed HepG2 and MCF-7 cells in 96-well plates at a density of 5×103 cells/well in 100 µL of DMEM supplemented with 10% FBS and 1% Penicillin/Streptomycin.

• Incubation: Allow 24 hours for cellular adherence in a humidified incubator at 37°C with 5% CO₂.

Protocol 2: High-Throughput Viability Screening (MTT Assay)

Causality Check: The MTT assay measures the NAD(P)H-dependent cellular oxidoreductase enzymes. It is a direct reflection of mitochondrial metabolic activity, which DEHMC disrupts via the LMP-mitochondrial axis.

• Treatment: Aspirate media and replace with 100 µL of fresh media containing DEHMC at serial dilutions (0.1 µM to 100 µM).

  • Self-Validation Controls: Include a Media Blank (no cells, to subtract background absorbance) and a Vehicle Control (cells treated with an equivalent volume of sterile H₂O, representing 100% viability).

• Incubation: Incubate for 48 hours.

• Labeling: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark.

• Solubilization: Carefully aspirate the media and add 100 µL of DMSO to dissolve the purple formazan crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate viability: [(Abs_sample - Abs_blank) / (Abs_vehicle - Abs_blank)] × 100.

Protocol 3: Apoptosis/Necrosis Differentiation (Flow Cytometry)

Causality Check: Cytotoxicity can occur via uncontrolled necrosis (often an artifact of extreme chemical stress) or programmed apoptosis (the desired pharmacological outcome). Annexin V binds to externalized phosphatidylserine (early apoptosis), while Propidium Iodide (PI) stains DNA in cells with compromised membranes (late apoptosis/necrosis).

• Harvesting: Post-treatment (24h at the established IC₅₀), harvest cells using enzyme-free cell dissociation buffer to preserve cell surface phosphatidylserine.

• Washing: Wash cells twice with cold PBS and resuspend in 1X Annexin V Binding Buffer at 1×106 cells/mL.

• Staining: Add 5 µL of FITC-Annexin V and 5 µL of PI to 100 µL of the cell suspension.

  • Self-Validation Controls: Prepare Unstained cells (autofluorescence baseline), Annexin V-only cells (FITC compensation), and PI-only cells (PE compensation).

• Incubation & Analysis: Incubate for 15 minutes at room temperature in the dark. Add 400 µL of Binding Buffer and analyze immediately via flow cytometry, plotting FITC (FL1) vs. PI (FL2).

High-throughput cytotoxicity screening and validation workflow for DEHMC.

Conclusion

The functionalization of 7-hydroxy-4-methylcoumarin with a 3-(2-(Diethylamino)ethyl) moiety represents a textbook example of rational drug design. By leveraging the basicity of the tertiary amine, DEHMC bypasses the solubility issues of its parent compound while introducing a potent lysosomotropic mechanism of action. When validated through strictly controlled, self-validating assays, DEHMC demonstrates a highly favorable cytotoxic profile against mammalian carcinoma lines, positioning it as a high-value scaffold for further preclinical oncology development.

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. Antiproliferative and cytotoxic effects of N,N-diethylaminoethyl ethers of flavanone oximes: a comparison with anthracycline(s), anthraquinone and nitroxides action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-Methylumbelliferone Treatment and Hyaluronan Inhibition as a Therapeutic Strategy in Inflammation, Autoimmunity, and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Benchmarking 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin against commercial lysosomal trackers

Benchmarking 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin Against Commercial Lysosomal Trackers

Executive Summary

Lysosomes are highly dynamic organelles central to cellular metabolism, autophagy, and macromolecular degradation. In drug development, understanding lysosomal sequestration is critical, as many weakly basic chemotherapeutics become trapped within these acidic vesicles, leading to multidrug resistance[1]. To study these dynamics, researchers rely on fluorescent lysosomotropic probes. This guide objectively benchmarks the performance of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin (DEAHMC) against commercial gold standards like the LysoTracker™ series, providing the mechanistic causality and field-proven protocols necessary for robust experimental design.

Mechanistic Grounding: The Causality of Lysosomal Trapping

The efficacy of DEAHMC relies on the synergistic function of two distinct chemical moieties: a targeting group and a fluorophore.

• Ion-Trapping Targeting: The diethylaminoethyl moiety functions as a lipophilic weak base. In the neutral pH of the cytosol (~7.4), a significant fraction of the probe remains unprotonated and freely diffuses across lipid bilayers[2]. Upon entering the highly acidic lysosomal lumen (pH 4.5–5.0), the tertiary amine becomes rapidly protonated. This cationic state renders the molecule membrane-impermeable, effectively trapping it within the organelle[3].

• Photophysics: The 7-hydroxy-4-methylcoumarin core (a derivative of 4-methylumbelliferone) serves as the fluorescent reporter. It exhibits a strong UV/violet excitation maximum at ~360 nm and a blue emission maximum at ~448 nm[4]. The large Stokes shift (~88 nm) is highly advantageous for minimizing excitation backscatter during live-cell imaging[5].

Diagram 1: Ion-trapping mechanism of DEAHMC within the acidic lysosomal lumen.

Quantitative Benchmarking: DEAHMC vs. Commercial Trackers

When selecting a lysosomal tracker, researchers must balance spectral overlap, photostability, and multiplexing capabilities. DEAHMC shares spectral similarities with LysoTracker Blue DND-22[6] but offers distinct structural advantages for synthetic modification and a significantly larger Stokes shift.

Feature	DEAHMC	LysoTracker™ Blue DND-22	LysoTracker™ Red DND-99
Fluorophore Core	Coumarin (7-hydroxy-4-methyl)	Anthracene derivative	BODIPY / Pyrromethene
Targeting Moiety	Diethylaminoethyl	N,N-dimethylaminoalkyl	Weak base amine
Excitation / Emission	~360 nm / ~448 nm	373 nm / 422 nm	577 nm / 590 nm
Stokes Shift	~88 nm (Large)	~49 nm (Moderate)	~13 nm (Small)
Multiplexing Suitability	Excellent with Green/Red/Far-Red	Excellent with Green/Red	Excellent with Blue/Green
Photostability	Moderate (UV excitation)	Moderate (UV excitation)	High

Self-Validating Experimental Protocol: Live-Cell Lysosomal Staining

To ensure reproducible and artifact-free lysosomal tracking, the following protocol establishes a self-validating workflow. The causality of each step is detailed to prevent common pitfalls such as the "alkalinization artifact."

Step-by-Step Methodology:

• Cell Preparation: Culture cells (e.g., HeLa or MCF-7) on glass-bottom imaging dishes in appropriate complete medium until 70-80% confluent.

• Probe Dilution (Critical Step): Dilute DEAHMC in pre-warmed, serum-free imaging buffer to a final concentration of 50–100 nM. Causality: Using concentrations above 1 µM of any weakly basic amine will buffer the lysosomal protons, artificially raising the lysosomal pH and altering the organelle's natural biology[2].

• Incubation: Incubate the cells with the probe solution for 30 minutes at 37°C in a 5% CO₂ incubator. Causality: This allows sufficient time for passive diffusion and steady-state ion trapping[3].

• Washing: Wash the cells three times with pre-warmed PBS or Hank's Balanced Salt Solution (HBSS). Causality: Removes non-internalized probe to reduce background fluorescence.

• Imaging: Image immediately using a confocal or widefield fluorescence microscope equipped with a DAPI/Hoechst filter set (Ex: 350-370 nm, Em: 420-460 nm).

• Validation (Colocalization): Co-stain with 50 nM LysoTracker Red DND-99. Calculate the Pearson's Correlation Coefficient (PCC) to validate lysosomal specificity and ensure the system is self-validating.

Diagram 2: Self-validating live-cell experimental workflow for lysosomal tracking.

Field-Proven Insights: Troubleshooting & Optimization

• Mitigating Autofluorescence: Because DEAHMC requires UV/violet excitation (~360 nm)[4], it can concurrently excite endogenous cellular fluorophores such as NADH and FAD, leading to high background signal. To mitigate this, utilize time-gated luminescence imaging if your hardware permits, or employ strict background subtraction algorithms using unstained control cells.

• The Alkalinization Artifact: All weak-base lysosomotropic agents, including DEAHMC and commercial LysoTrackers, have the potential to neutralize lysosomal pH if overloaded[7]. Always titrate the probe to the lowest detectable concentration (typically 50 nM) to preserve the physiological state of the endolysosomal pathway.

• Phototoxicity: Prolonged exposure to 360 nm light can induce phototoxic stress in live cells. Limit exposure times to <100 milliseconds per frame and use low laser power during time-lapse acquisitions. If long-term tracking is required, shifting to a red-shifted commercial tracker (e.g., LysoTracker Red DND-99) may be necessary.

References

• [1] Zhitomirsky, B., & Assaraf, Y. G. (2016). Lysosomal sequestration of hydrophobic weak base chemotherapeutics triggers lysosomal biogenesis and lysosome-dependent cancer multidrug resistance. Oncotarget (PMC). Retrieved from:[Link]

• [3] PNAS (2011). Lysosomal trapping of a radiolabeled substrate of P-glycoprotein as a mechanism for signal amplification in PET. Retrieved from:[Link]

• [2] MDPI (2020). Getting Lost in the Cell–Lysosomal Entrapment of Chemotherapeutics. Retrieved from:[Link]

• [7] eLife (2024). Reversing protonation of weakly basic drugs greatly enhances intracellular diffusion and decreases lysosomal sequestration. Retrieved from:[Link]

• [5] The Journal of Physical Chemistry A (2005). Excited State Properties of 7-Hydroxy-4-methylcoumarin in the Gas Phase and in Solution. A Theoretical Study. ACS Publications. Retrieved from:[Link]

Sources

• 1. Lysosomal sequestration of hydrophobic weak base chemotherapeutics triggers lysosomal biogenesis and lysosome-dependent cancer multidrug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pnas.org [pnas.org]
• 4. Spectrum [7-Hydroxy-4-methylcoumarin (4-Methylumbelliferone)] | AAT Bioquest [aatbio.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. iright.com [iright.com]
• 7. elifesciences.org [elifesciences.org]

LC-MS and HPLC validation methods for 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin purity

Title: Orthogonal Validation Strategies for 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin: A Comparative Guide to HPLC-FLD and LC-MS/MS

Executive Summary

In preclinical drug discovery, 3-[2-(Diethylamino)ethyl]-7-hydroxy-4-methylcoumarin (often supplied as a hydrochloride salt, CAS 15776-59-7, commonly referred to as AHMC) serves as a critical fluorogenic reference standard. It is the primary fluorescent metabolite generated by the O-demethylation of AMMC during cytochrome P450 2D6 (CYP2D6) enzymatic assays [1]. Because these assays rely on extreme fluorometric sensitivity to determine enzyme inhibition (IC50) and drug-drug interactions, the absolute purity of the AHMC standard is non-negotiable. Trace fluorescent impurities or unreacted synthetic precursors can artificially skew assay baselines, leading to false-positive inhibition data.

This guide objectively compares High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for validating the purity of this coumarin derivative, providing actionable, self-validating protocols aligned with ICH Q2(R2) guidelines.

Mechanistic Significance & Causality in Method Selection

As analytical scientists, our choice of methodology must be driven by the physicochemical properties of the analyte and the specific vulnerabilities of its synthesis. The coumarin core of AHMC is highly conjugated, yielding intense native fluorescence. However, during synthesis, incomplete diethylation or lactone ring hydrolysis can generate impurities that may or may not fluoresce.

Why HPLC-FLD? HPLC-FLD is the gold standard for routine batch release and quantitative purity. By tuning the detector to the specific excitation/emission maxima of the 7-hydroxycoumarin fluorophore (Ex: 390 nm, Em: 460 nm), we effectively render non-fluorescent matrix components invisible [1, 2]. This provides an unparalleled signal-to-noise ratio for the active compound.

Why LC-MS/MS? While FLD is highly sensitive, it suffers from "analytical blindness" toward non-fluorescent synthetic intermediates. LC-MS/MS (using Electrospray Ionization, ESI+) is mandatory for orthogonal impurity profiling and structural elucidation. If an impurity co-elutes with the main peak, mass spectrometry will detect the distinct mass-to-charge (m/z) ratio (e.g., identifying a -28 Da mass shift indicative of a desethylated byproduct). Together, these two methods create a closed-loop, self-validating system ensuring complete mass balance [3].

Caption: Orthogonal analytical workflow comparing HPLC-FLD and LC-MS/MS for coumarin purity validation.

Application Context: The CYP2D6 Assay Pathway

To understand the stringent purity requirements, one must visualize how AHMC is utilized in vitro. In hepatic microsome assays, the non-fluorescent substrate AMMC is O-demethylated by CYP2D6 to form the highly fluorescent AHMC [1, 2]. If the AHMC reference standard used to build the calibration curve contains impurities that quench fluorescence, the calculated enzyme activity will be mathematically distorted.

Caption: CYP2D6 enzymatic O-demethylation pathway generating the fluorescent AHMC product.

Comparative Performance Data

The following table synthesizes the quantitative performance metrics of both methodologies when applied to coumarin derivatives. Data parameters are aligned with ICH Q2(R2) validation standards [3, 4].

Validation Parameter	HPLC-FLD (Fluorescence)	LC-MS/MS (Triple Quadrupole)	Scientific Causality & Impact
Sensitivity (LOD)	~0.02 - 0.05 µg/mL	~1.0 - 5.0 ng/mL	MS provides superior absolute sensitivity via ion counting, whereas FLD is limited by background optical noise.
Linearity (R²)	> 0.999 (Wide dynamic range)	> 0.995 (Narrower range)	FLD detectors maintain linearity over a broader concentration range; MS detectors can suffer from ion suppression at high concentrations.
Impurity Identification	Poor (Requires authentic standards)	Excellent (Structural elucidation)	MS provides exact mass and fragmentation patterns (MRM), allowing identification of unknown synthetic byproducts without prior standards.
Matrix Interference	Low (Highly specific to fluorophores)	Moderate (Ion suppression risks)	FLD ignores non-fluorescent matrix components. MS requires stable isotope-labeled internal standards (SIL-IS) to correct for ionization suppression.
Throughput & Cost	High throughput / Low cost	Medium throughput / High cost	HPLC-FLD is ideal for routine QA/QC batch release. LC-MS/MS is reserved for initial method development and deep impurity profiling.

Step-by-Step Experimental Methodologies

To ensure trustworthiness, every analytical protocol must be a self-validating system. The inclusion of System Suitability Testing (SST) and Internal Standards (IS) ensures that any deviation in column chemistry or detector response is immediately flagged.

Protocol 1: HPLC-FLD Routine Purity Validation

Objective: Quantify the main peak purity and detect fluorescent impurities.

• Mobile Phase Preparation : Prepare an isocratic mobile phase of 0.1% Formic Acid in LC-MS grade Water and Acetonitrile (e.g., 65:35 v/v). Filter through a 0.22 µm PTFE membrane and degas via sonication to prevent baseline optical noise [4].

• Self-Validating Sample Prep : Dissolve the AHMC standard in methanol. Spike the solution with a known concentration of an internal standard (e.g., 7-hydroxycoumarin). The IS acts as a self-validating mechanism to correct for any auto-sampler injection volume errors.

• Chromatographic Separation : Inject 10 µL onto a C18 reverse-phase column (150 x 4.6 mm, 3 µm particle size) maintained at a constant 30°C to ensure reproducible retention times. Set the flow rate to 1.0 mL/min.

• Detection & Normalization : Set the fluorescence detector to Ex: 390 nm and Em: 460 nm [1]. Calculate purity using the peak area normalization method (Area of AHMC / Total Area of all fluorescent peaks × 100).

• System Suitability (SST) : Before analyzing the batch, verify that the theoretical plate count (N) is > 2000 and the peak tailing factor (T) is < 1.5.

Protocol 2: LC-MS/MS Impurity Profiling

Objective: Identify non-fluorescent impurities and confirm mass balance.

• Ionization Optimization : Utilize a volatile buffer system (10 mM Ammonium Acetate with 0.1% Formic Acid) to promote optimal protonation [M+H]+ in the Positive Electrospray Ionization (ESI+) source [3].

• Matrix Effect Mitigation : Dilute the sample to <100 ng/mL to prevent detector saturation and ion suppression. Introduce a stable isotope-labeled internal standard (SIL-IS). If the MS signal drops due to matrix effects, the SIL-IS signal will drop proportionally, allowing the system to self-correct the final quantification.

• UHPLC Gradient Elution : Utilize a sub-2 µm C18 UHPLC column. Apply a steep gradient from 5% to 95% Acetonitrile over 10 minutes to force the separation of closely related structural isomers or desethylated impurities.

• Multiple Reaction Monitoring (MRM) : Operate the triple quadrupole mass spectrometer in MRM mode. Monitor the precursor ion [M+H]+ (m/z ~276) transitioning to its primary product ions (e.g., cleavage of the diethylaminoethyl side chain). Set parallel MRM channels to scan for expected synthetic impurities (e.g., m/z 248 for the desethylated byproduct).

• Data Synthesis : Overlay the Total Ion Chromatogram (TIC) from the MS with the FLD trace. Any peak present in the TIC but absent in the FLD trace represents a non-fluorescent impurity that must be quantified and reported.

References

• Environmentally Persistent Free Radicals Inhibit Cytochromes P450 Activity in Rat Liver Microsomes. National Center for Biotechnology Information (NIH).[Link]

• FLUORESCENCE-BASED ASSAYS FOR SCREENING NINE CYTOCHROME P450 (P450) ACTIVITIES IN INTACT CELLS EXPRESSING INDIVIDUAL HUMAN P450 ENZYMES. Drug Metabolism and Disposition (DOI).[Link]

• Analytical Methods Applied to Auraptene: A Mini Review. Natural Products Analysis (SCILTP).[Link]

• Simultaneous Determination of Coumarin, O-Coumaric Acid, Dihydrocoumarin and Syringaldehyde in Guaco Extracts and Pharmaceutical. Walsh Medical Media.[Link]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin

For the diligent researcher pushing the boundaries of scientific discovery, the lifecycle of a chemical reagent extends beyond its application in experimentation. The final, and arguably most critical, phase is its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, a fluorescent coumarin derivative frequently utilized in biological imaging and as a laser dye. Adherence to these protocols is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal action is taken, a thorough understanding of the inherent hazards of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin is essential. The hydrochloride salt of this compound is considered a hazardous substance.[1] It is classified as an irritant to the eyes, respiratory system, and skin.[1][2] While not classified as harmful by ingestion, skin contact can cause inflammation, and entry through wounds or abrasions may lead to systemic health effects.[1] Furthermore, as a fine powder, it can form explosive mixtures with air, and combustion produces toxic fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.[1]

Key Hazard Profile:

Hazard Classification	Description	Primary Routes of Exposure
Skin Irritant	Causes inflammation upon contact.[1][2]	Dermal contact
Eye Irritant	Can cause serious eye irritation and potential damage.[1][2]	Eye contact
Respiratory Irritant	Inhalation of dust can irritate the respiratory system.[1][2]	Inhalation
Combustible Solid	Dust may form explosive mixtures with air.[1]	Inhalation, Fire/Explosion

This intrinsic hazard profile dictates the stringent need for controlled disposal to prevent accidental exposure to personnel and release into the environment.

Pre-Disposal Preparations: Setting the Stage for Safety

Proper disposal begins with meticulous preparation. This phase focuses on minimizing exposure and ensuring all necessary safety measures are in place.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the irritant nature of the compound, a comprehensive PPE ensemble is mandatory.

• Eye Protection: Chemical safety goggles are essential to shield against dust particles.[3]

• Hand Protection: Nitrile gloves are required to prevent skin contact.[3]

• Body Protection: A lab coat, preferably of a non-porous material, should be worn.[3]

• Respiratory Protection: When handling the solid form where dust generation is possible, a NIOSH-approved N95 dust mask or equivalent respirator is necessary.[2][3]

Designated Work Area and Engineering Controls

All handling and preparation for disposal of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin should be conducted within a certified chemical fume hood.[3] This engineering control is critical for preventing the inhalation of airborne particles.

Step-by-Step Disposal Protocol: A Self-Validating Workflow

The following protocol outlines the systematic procedure for the safe disposal of both solid and solution forms of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin.

Waste Segregation and Containerization

The Cardinal Rule: Never mix this chemical waste with general laboratory trash or other incompatible waste streams.

• Obtain a Designated Hazardous Waste Container: Contact your institution's Environmental Health and Safety (EHS) department to obtain a properly labeled container for solid chemical waste. The container must be in good condition and have a secure, tight-fitting lid.

• Labeling: The container must be clearly and accurately labeled with the full chemical name: "3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin" and the appropriate hazard warnings (e.g., "Irritant," "Combustible Solid").

• Solid Waste Collection:

  • Carefully transfer any residual solid 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin into the designated hazardous waste container.

  • Use tools such as a dedicated spatula or scoop. Avoid actions that could generate dust.

  • Any grossly contaminated items, such as weighing boats or filter paper, should also be placed in this container.

• Aqueous Solution Waste Collection:

  • Aqueous solutions containing this compound should be collected in a separate, clearly labeled hazardous waste container for liquid chemical waste.

  • Do not pour solutions down the drain.

• Contaminated Labware and PPE:

  • Disposable items such as gloves, bench paper, and pipette tips that have come into contact with the chemical should be collected in a sealed bag and placed in the solid hazardous waste container.

  • Non-disposable glassware should be decontaminated. A recommended procedure is to rinse with a suitable solvent (e.g., ethanol or acetone) and then wash thoroughly with soap and water. The initial solvent rinse should be collected as hazardous liquid waste.

Decontamination of Work Surfaces

Thorough decontamination of the work area is a critical final step to prevent inadvertent exposure.

• Wipe down all surfaces within the chemical fume hood where the compound was handled with a damp cloth or paper towel.

• For more thorough decontamination, surfaces can be wiped with alcohol.[3]

• All cleaning materials used for decontamination must be disposed of as solid hazardous waste.[4]

Arranging for Final Disposal

Once the waste is properly segregated and containerized, the final step is to arrange for its removal by a licensed professional.

• Contact Your EHS Office: Your institution's Environmental Health and Safety office is the primary point of contact for arranging the pickup and disposal of hazardous waste.[3] They will have established procedures and schedules for waste collection.

• Documentation: Ensure all necessary waste disposal forms required by your institution are completed accurately and completely.

Emergency Procedures: Preparedness is Key

In the event of an accidental spill or exposure, immediate and correct action is crucial.

• Minor Spill (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, carefully sweep or scoop up the spilled solid and place it in the designated hazardous waste container. Avoid generating dust.

  • Decontaminate the area as described above.

• Major Spill:

  • Evacuate the immediate area.

  • Alert your laboratory supervisor and EHS office immediately.

  • Prevent entry to the affected area.

• Personal Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[5]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[5]

  • Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[5]

Logical Workflow for Disposal Decision-Making

To aid in the decision-making process for proper disposal, the following workflow diagram can be utilized.

Caption: Decision workflow for the disposal of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin.

By adhering to this comprehensive guide, researchers can ensure the safe and compliant disposal of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, thereby upholding the highest standards of laboratory safety and environmental stewardship.

References

• U.S. Environmental Protection Agency. (2025, November 26). Recycling and Disposal of CFLs and Other Bulbs that Contain Mercury. Retrieved from [Link]

• Guo, R., et al. (2022). Synthesis of Coumarin Derivatives: A New Class of Coumarin-Based G Protein-Coupled Receptor Activators and Inhibitors. Molecules, 27(15), 4933. [Link]

• National Center for Biotechnology Information. (n.d.). 7-Hydroxy-3-methylcoumarin. PubChem Compound Database. Retrieved from [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. 3-[2-(二乙氨基)乙基]-7-羟基-4-甲基香豆素 盐酸盐 | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 5. fishersci.com [fishersci.com]

Navigating the Safe Handling of 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin: A Comprehensive Guide for Laboratory Professionals

This guide provides an in-depth operational and safety framework for researchers, scientists, and drug development professionals working with 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin. As a coumarin derivative, this compound warrants careful handling due to its potential physiological effects and irritant properties. This document moves beyond a simple checklist, offering a procedural and educational resource grounded in established safety protocols for similar chemical entities. Our objective is to empower you with the knowledge to not only ensure your personal safety but also to maintain the integrity of your research and the laboratory environment.

Hazard Identification and Risk Assessment: Understanding the Compound

Key Potential Hazards:

• Skin Irritation: Direct contact may cause redness, inflammation, and dermatitis.[1] Pre-existing skin conditions could be exacerbated.

• Eye Irritation: The compound can cause serious eye irritation and potential damage.[1]

• Respiratory Tract Irritation: Inhalation of dust particles can lead to respiratory irritation.[1] Individuals with pre-existing respiratory conditions may be more susceptible.[1]

• Systemic Effects: While not classified as harmful by ingestion, entry into the bloodstream through cuts or abrasions could potentially lead to systemic effects.[1]

A thorough risk assessment should be conducted before any handling of the compound, considering the quantity being used, the frequency of handling, and the specific experimental procedures involved.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial for minimizing exposure to 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin. The following table outlines the recommended PPE for routine laboratory operations involving this compound.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side-shields conforming to EN166 or OSHA 29 CFR 1910.133 standards.[3]	Protects against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected for integrity before each use.[3]	Prevents direct skin contact and potential absorption.
Body Protection	A buttoned, long-sleeved laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved N95 dust mask or higher-level respirator should be used when handling the powder outside of a certified chemical fume hood.[3][4]	Minimizes the inhalation of fine dust particles.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan is paramount for ensuring a safe working environment. The following workflow provides a procedural guide for handling 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin from preparation to post-experimental cleanup.

Caption: A flowchart outlining the proper procedure for the disposal of waste generated from handling the coumarin compound.

• Waste Segregation: Do not mix coumarin-containing waste with other waste streams.

• Container Labeling: All waste containers must be clearly labeled with the chemical name and associated hazards.

• Disposal Protocol: Follow your institution's specific procedures for the disposal of chemical waste. Contact your EHS office for guidance and to schedule a waste pickup. Do not pour any waste down the drain. [5] By adhering to the comprehensive guidelines outlined in this document, you can confidently and safely handle 3-(2-(Diethylamino)ethyl)-7-hydroxy-4-methylcoumarin, ensuring the protection of yourself, your colleagues, and the environment, while advancing your critical research.

References

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 3-[2-(二乙氨基)乙基]-7-羟基-4-甲基香豆素 盐酸盐 | Sigma-Aldrich [sigmaaldrich.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]